C108297

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanism of Action of C108297

For Researchers, Scientists, and Drug Development Professionals

Abstract

C108297 is a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator demonstrating a unique pharmacological profile with significant therapeutic potential in metabolic and inflammatory diseases. Unlike traditional GR ligands, C108297 exhibits a distinct mechanism of action, functioning as both an agonist and an antagonist depending on the specific gene and tissue context.[1][2] This tissue- and gene-specific activity allows for the dissociation of the beneficial anti-inflammatory and metabolic effects of GR activation from the deleterious side effects commonly associated with systemic glucocorticoid therapy.[1] Preclinical studies have shown that C108297 can attenuate obesity, reduce caloric intake, increase lipolysis and fat oxidation, and mitigate inflammation.[1] This technical guide provides a comprehensive overview of the core functions of C108297, detailing its binding and functional characteristics, the experimental protocols for its evaluation, and the key signaling pathways it modulates.

Data Presentation

Table 1: In Vitro Binding Affinity and Functional Activity of C108297

Parameter	Value	Receptor	Assay Type	Reference
Binding Affinity (Ki)	0.45 - 0.9 nM	Glucocorticoid Receptor (GR)	Competitive Radioligand Binding	[3]
Functional Activity (Ki)	0.6 nM	Glucocorticoid Receptor (GR)	Reporter Gene Assay
Binding Affinity (Ki)	>10 µM	Progesterone Receptor (PR)	Competitive Radioligand Binding	[4]
Binding Affinity (Ki)	>10 µM	Mineralocorticoid Receptor (MR)	Competitive Radioligand Binding	[4]
Binding Affinity (Ki)	>10 µM	Androgen Receptor (AR)	Competitive Radioligand Binding	[4]

Table 2: In Vivo Effects of C108297 in Preclinical Models

Model	Species	C108297 Dose	Key Findings	Reference
Diet-Induced Obesity	Mouse (C57BL/6J)	40 mg/kg BID or 80 mg/kg QD	Significantly reduced weight gain compared to vehicle.[5][6] Lowered steady-state plasma glucose.[5][6]	[5][6]
Chronic Adolescent Stress	Rat	20 mg/kg	Prevented HPA axis sensitization in females. Reduced baseline corticosterone (B1669441) in both sexes. Reduced weight gain.	[7]
Status Epilepticus	Mouse	15, 30, 80 mg/kg	Normalized baseline corticosterone hypersecretion.[2] Reduced microglial proliferation.[2]	[2]
LPS-Induced Inflammation	Mouse	10 mg/kg (Dexamethasone as surrogate)	Suppressed systemic TNF release.[8]	[8]

Experimental Protocols

Glucocorticoid Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of C108297 for the human glucocorticoid receptor.

Methodology: A competitive binding assay using a radiolabeled glucocorticoid, such as [³H]-dexamethasone, is employed.[3]

Materials:

• Purified recombinant human GR

• [³H]-dexamethasone

• C108297

• Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 1 mM DTT)

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Procedure:

• A constant concentration of purified recombinant human GR is incubated with a fixed concentration of [³H]-dexamethasone.

• Increasing concentrations of C108297 are added to compete for binding to the GR.

• The incubation is carried out at 4°C for a sufficient time to reach equilibrium.

• The reaction mixture is then rapidly filtered through glass fiber filters to separate bound from unbound radioligand.

• The filters are washed with ice-cold assay buffer to remove non-specifically bound radioligand.

• The radioactivity retained on the filters is quantified using a liquid scintillation counter.

• The concentration of C108297 that inhibits 50% of the specific binding of [³H]-dexamethasone (IC50) is determined by non-linear regression analysis.

• The Ki value is calculated from the IC50 using the Cheng-Prusoff equation.

GR Luciferase Reporter Gene Assay

Objective: To assess the functional agonist or antagonist activity of C108297 on GR-mediated gene transcription.

Methodology: A cell-based assay using a stable cell line co-expressing the human GR and a luciferase reporter gene under the control of a GR-responsive promoter.[9][10]

Materials:

• HeLa or HEK293 cells stably expressing human GR and a GR-responsive luciferase reporter construct (e.g., containing multiple glucocorticoid response elements (GREs)).[9][10][11]

• Cell culture medium (e.g., DMEM with 10% FBS)

• C108297

• Dexamethasone (B1670325) (as a reference agonist)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cells are seeded in 96-well plates and allowed to attach overnight.

• For agonist testing, cells are treated with increasing concentrations of C108297.

• For antagonist testing, cells are co-treated with a fixed concentration of dexamethasone (e.g., EC80) and increasing concentrations of C108297.

• After an incubation period (typically 18-24 hours), the cells are lysed.

• Luciferase assay reagent is added to the cell lysate, and luminescence is measured using a luminometer.

• Data are analyzed to determine the EC50 (for agonist activity) or IC50 (for antagonist activity) of C108297.

Diet-Induced Obesity Mouse Model

Objective: To evaluate the in vivo efficacy of C108297 in preventing or treating obesity and related metabolic dysfunction.

Methodology: Male C57BL/6J mice are fed a high-fat diet to induce obesity and then treated with C108297.[5][6][12][13]

Materials:

• Male C57BL/6J mice (8-10 weeks old)

• High-fat diet (e.g., 60% kcal from fat)[5][6]

• Standard chow diet

• C108297

• Vehicle (e.g., 10% DMSO in 0.5% carboxymethyl cellulose)[5]

• Equipment for measuring body weight, food intake, and blood glucose

Procedure:

• Mice are randomized into groups and fed a high-fat diet for a specified period (e.g., 4 weeks) to induce obesity.[5][6] A control group is fed a standard chow diet.

• Following the induction of obesity, mice are treated daily with C108297 (e.g., 40-80 mg/kg via subcutaneous or intraperitoneal injection) or vehicle for a defined duration (e.g., 4 weeks).[5][6]

• Body weight and food intake are monitored regularly throughout the study.

• At the end of the treatment period, metabolic parameters such as fasting blood glucose and insulin (B600854) levels are measured.

• Tissues such as adipose tissue and liver can be collected for further analysis.

Lipopolysaccharide (LPS)-Induced Inflammation Model

Objective: To assess the anti-inflammatory effects of C108297 in an in vivo model of acute inflammation.

Methodology: Mice are challenged with LPS to induce a systemic inflammatory response, and the effect of C108297 on cytokine production is evaluated.[8][14][15]

Materials:

• Mice (e.g., C57BL/6)

• Lipopolysaccharide (LPS) from E. coli

• C108297

• Vehicle

• ELISA kits for measuring inflammatory cytokines (e.g., TNF-α, IL-6)

Procedure:

• Mice are pre-treated with C108297 or vehicle.

• After a specified time, mice are challenged with an intraperitoneal injection of LPS (e.g., 10 mg/kg).[8]

• At a predetermined time point post-LPS injection (e.g., 2 hours for TNF-α), blood is collected.[8]

• Plasma is separated, and the levels of inflammatory cytokines are quantified using ELISA.

Mandatory Visualization

Caption: C108297 Signaling Pathway.

Caption: GR Binding Assay Workflow.

Caption: Reporter Gene Assay Workflow.

Caption: Dual Agonist/Antagonist Profile of C108297.

References

• 1. benchchem.com [benchchem.com]
• 2. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pnas.org [pnas.org]
• 5. Selective Glucocorticoid Receptor (GR-II) Antagonist Reduces Body Weight Gain in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. Glucocorticoids limit lipopolysaccharide‐induced lethal inflammation by a double control system | EMBO Reports [link.springer.com]
• 9. Construction and characterization of a reporter gene cell line for assessment of human glucocorticoid receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. signosisinc.com [signosisinc.com]
• 11. innoprot.com [innoprot.com]
• 12. Diet-induced obesity murine model [protocols.io]
• 13. A Mouse Model of Diet-Induced Obesity and Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of systemic lipopolysaccharide-induced inflammation on cytokine levels in the murine cochlea: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Lipopolysaccharides induced inflammatory responses and electrophysiological dysfunctions in human-induced pluripotent stem cell derived cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Selective Glucocorticoid Receptor Modulator C108297

For Researchers, Scientists, and Drug Development Professionals

Abstract

C108297 is a novel, non-steroidal selective glucocorticoid receptor (GR) modulator that has garnered significant interest for its unique pharmacological profile. It exhibits a tissue- and gene-specific mixed agonist and antagonist activity, offering the potential to dissociate the therapeutic anti-inflammatory and metabolic benefits of glucocorticoid receptor activation from the well-documented adverse effects associated with conventional glucocorticoid therapy. This technical guide provides a comprehensive overview of C108297, detailing its core mechanism of action, binding and functional characteristics, and a summary of its effects in preclinical models. The guide includes detailed experimental protocols for key assays and visualizations of the relevant signaling pathways and experimental workflows to support further research and development.

Introduction

The glucocorticoid receptor (GR) is a ubiquitously expressed nuclear receptor that plays a pivotal role in a wide array of physiological processes, including the regulation of inflammation, metabolism, and the stress response. Ligand-activated GR acts as a transcription factor, modulating the expression of a vast number of target genes. While glucocorticoids are potent anti-inflammatory and immunosuppressive agents, their clinical use is often limited by a range of side effects. Selective glucocorticoid receptor modulators (SGRMs) like C108297 represent a promising therapeutic strategy aimed at harnessing the beneficial effects of GR activation while minimizing deleterious outcomes. C108297 accomplishes this by inducing a unique conformational change in the GR, leading to differential recruitment of co-regulator proteins and subsequent selective modulation of gene expression.

Core Mechanism of Action

C108297 acts as a selective modulator of the glucocorticoid receptor, displaying both agonistic and antagonistic properties depending on the specific cellular context, target gene, and the presence of nuclear receptor co-regulators.[1] This dual activity is the foundation of its therapeutic potential, allowing for a more targeted engagement of GR signaling pathways.

Signaling Pathway

The binding of C108297 to the glucocorticoid receptor initiates a cascade of events that selectively activates or represses downstream gene transcription. This selective modulation is thought to be mediated by the recruitment of a specific profile of co-activators and co-repressors to the GR complex.

C108297 Signaling Pathway

Quantitative Data

The following tables summarize the key quantitative data for C108297 from preclinical studies.

Table 1: In Vitro Binding Affinity

Parameter	Value	Receptor	Radioligand	Source
Kᵢ	0.45 - 0.9 nM	Glucocorticoid Receptor (GR)	[³H]-dexamethasone	[1]

Table 2: In Vivo Efficacy in a Mouse Model of Status Epilepticus

Parameter	Treatment Group	Result	Percent Change vs. Vehicle	Source
Baseline Corticosterone (B1669441)
SE + Vehicle	Elevated	-	[2]
SE + C108297 (30 mg/kg)	Normalized	↓	[2]
Stress-Induced Corticosterone (30 min post-restraint)
SE + Vehicle	100 ± 10 ng/mL	-	[2]
SE + C108297 (30 mg/kg)	~75 ng/mL	↓ 25%	[2]
Hilar Ectopic Granule Cell Density
SE + Vehicle	Increased	-	[3]
SE + C108297 (30 mg/kg)	Reduced	↓	[3]
Microglial Proliferation (Iba1+ cell density)
SE + Vehicle	Increased	-	[2]
SE + C108297 (30 mg/kg)	Reduced	↓	[2]

Table 3: Pharmacodynamic Effects on HPA Axis

Biomarker	Treatment	Effect	Source
Corticosterone	C108297 (30 and 60 mg/kg)	Potently suppressed peak stress-induced levels	[4][5]
Adrenocorticotropic Hormone (ACTH)	C108297 (30 and 60 mg/kg)	No significant impact on circulating levels	[4][6]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

In Vitro Glucocorticoid Receptor Binding Assay (Competitive Radioligand Binding)

This protocol is adapted from standard competitive binding assay methodologies.[7][8]

Objective: To determine the binding affinity (Kᵢ) of C108297 for the glucocorticoid receptor.

Materials:

• Purified recombinant human GR

• [³H]-dexamethasone (Radioligand)

• C108297 (Test Compound)

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4)

• Wash Buffer (ice-cold)

• 96-well plates

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of C108297 in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of C108297 in assay buffer to achieve a range of final concentrations.

  • Prepare a working solution of [³H]-dexamethasone in assay buffer at a fixed concentration (typically at or below its Kₐ).

  • Prepare the GR-containing membrane preparation in assay buffer.

• Assay Setup:

  • In a 96-well plate, add in the following order:

    • 50 µL of assay buffer (for total binding) or a high concentration of unlabeled dexamethasone (B1670325) (for non-specific binding).

    • 50 µL of the C108297 serial dilutions.

    • 50 µL of [³H]-dexamethasone solution.

    • 100 µL of the GR preparation.

• Incubation:

  • Incubate the plate at a specified temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes) with gentle agitation.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Detection:

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the C108297 concentration.

  • Determine the IC₅₀ value (the concentration of C108297 that inhibits 50% of specific [³H]-dexamethasone binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.

GR Binding Assay Workflow

Pilocarpine-Induced Status Epilepticus (SE) in Mice

This protocol is a standard method for inducing temporal lobe epilepsy in mice.[9][10][11][12][13]

Objective: To evaluate the in vivo efficacy of C108297 in a mouse model of status epilepticus.

Materials:

• Male mice (e.g., C57BL/6)

• Pilocarpine (B147212) hydrochloride

• Scopolamine (B1681570) methyl nitrate (B79036) (or similar muscarinic antagonist)

• C108297

• Vehicle (e.g., polyethylene (B3416737) glycol)

• Diazepam or midazolam (to terminate SE)

• Sterile saline (0.9% NaCl)

• Syringes and needles

Procedure:

• Animal Acclimation:

  • Acclimate mice to the housing facility for at least one week before the experiment.

• Induction of Status Epilepticus:

  • Administer scopolamine methyl nitrate (e.g., 1 mg/kg, i.p.) to reduce peripheral cholinergic effects.

  • After 15-30 minutes, administer pilocarpine hydrochloride (e.g., 280-330 mg/kg, s.c. or i.p.).

  • Monitor mice continuously for seizure activity, scoring the severity using a modified Racine scale. The onset of SE is typically defined by continuous seizure activity.

• Termination of Status Epilepticus:

  • To control the duration of SE and reduce mortality, administer an anticonvulsant such as diazepam (e.g., 10 mg/kg, i.p.) 1-3 hours after the onset of SE.

• Drug Administration:

  • Beginning 24 hours after the induction of SE, administer C108297 (e.g., 15, 30, or 80 mg/kg, s.c.) or vehicle daily for the desired treatment period (e.g., 10 days).[2]

• Outcome Measures:

  • Behavioral Assessments: Conduct behavioral tests (e.g., tail suspension test) to assess mood-related behaviors.

  • Hormone Analysis: Collect blood samples at specified time points to measure plasma corticosterone levels using a radioimmunoassay (RIA).

  • Immunohistochemistry: At the end of the study, perfuse the animals and collect brain tissue for immunohistochemical analysis of neuronal damage (e.g., hilar ectopic granule cells), microgliosis (e.g., Iba1 staining), and neuronal activation (e.g., Fos protein expression).

Pilocarpine-Induced SE Model Workflow

Pharmacokinetics and Pharmacodynamics

Currently, there is limited publicly available information specifically detailing the pharmacokinetic parameters (Cₘₐₓ, Tₘₐₓ, half-life, bioavailability) of C108297 in rodents.

Pharmacodynamic studies have primarily focused on the hypothalamic-pituitary-adrenal (HPA) axis. C108297 has been shown to potently suppress stress-induced increases in plasma corticosterone.[4][5] Notably, this effect on corticosterone is not accompanied by a significant change in circulating ACTH levels.[4][6] This suggests that C108297 may exert its effects, at least in part, by modulating the sensitivity of the adrenal glands to ACTH rather than by centrally suppressing ACTH release.

Conclusion

C108297 is a promising selective glucocorticoid receptor modulator with a unique pharmacological profile that allows for the dissociation of beneficial and adverse GR-mediated effects. Preclinical studies have demonstrated its potential in models of neurological disorders, such as status epilepticus, by reducing neuroinflammation and normalizing HPA axis dysregulation. The detailed experimental protocols and data presented in this guide are intended to facilitate further research into the therapeutic applications of C108297 and other SGRMs. Future studies should focus on elucidating the complete pharmacokinetic profile of C108297 and further exploring its diverse pharmacodynamic effects in various disease models.

References

• 1. benchchem.com [benchchem.com]
• 2. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Selective Glucocorticoid Receptor Antagonist CORT 108297 Decreases Neuroendocrine Stress Responses and Immobility in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. en.bio-protocol.org [en.bio-protocol.org]
• 12. bio-protocol.org [bio-protocol.org]
• 13. The Pilocarpine Model of Temporal Lobe Epilepsy and EEG Monitoring Using Radiotelemetry System in Mice - PMC [pmc.ncbi.nlm.nih.gov]

C108297: A Technical Overview of its Glucocorticoid Receptor Binding Affinity and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

C108297 is a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator that has garnered significant interest for its unique pharmacological profile. This document provides a comprehensive technical guide to the core attributes of C108297, focusing on its binding affinity for the glucocorticoid receptor, the experimental methodologies used for its characterization, and its complex signaling pathways.

Quantitative Data Summary

The binding affinity of C108297 for the glucocorticoid receptor has been determined through various in vitro studies. The reported inhibition constant (Ki) values demonstrate high-affinity binding in the nanomolar range.

Parameter	Reported Value(s)	Source(s)
GR Binding Ki	0.45 nM, 0.7 nM, 0.9 nM	[1][2][3][4],[5][6],[7]
GR Reporter Gene Functional Ki	0.6 nM	[6]
Selectivity over other steroid receptors	>1000-fold	[5][7]

Experimental Protocols

The determination of the GR binding affinity and functional activity of C108297 involves standardized in vitro assays. The following is a detailed description of a common experimental protocol.

In Vitro Glucocorticoid Receptor Binding Assay

Objective: To determine the binding affinity of C108297 for the human glucocorticoid receptor.

Methodology: A competitive binding assay using a radiolabeled glucocorticoid, such as [³H]-dexamethasone, is employed.[3]

Materials:

• Purified recombinant human glucocorticoid receptor (GR)[3]

• HEK-293 cells recombinantly expressing the GR[2]

• Radiolabeled ligand: [³H]-dexamethasone[2][3]

• C108297 (test compound) at various concentrations[2]

• Assay Buffer: 20 mM HEPES (pH 7.6), 0.2 mM EDTA, 75 mM NaCl, 1.5 mM MgCl₂, 20% glycerol, 20 mM sodium molybdate, 0.2 mM DTT, 20 µg/mL Aprotinin, and 20 µg/mL Leupeptin.[2]

• Non-specific binding control: High concentration of a non-labeled glucocorticoid (e.g., 500 nM Dexamethasone).[2]

• Charcoal-dextran buffer[2]

• Scintillation fluid[2]

Procedure:

• Increasing concentrations of C108297 are incubated with a fixed concentration of purified recombinant human GR and [³H]-dexamethasone.[3]

• The binding reactions are incubated overnight at 4°C to reach equilibrium.[2]

• To separate bound from unbound radioligand, cold charcoal-dextran buffer is added to each reaction.[2]

• The mixture is incubated and then centrifuged to pellet the charcoal with the unbound ligand.[2]

• An aliquot of the supernatant, containing the GR-bound radioligand, is transferred to a scintillation vial.[2]

• Scintillation fluid is added, and the radioactivity is measured using a liquid scintillation counter.[2][3]

• The concentration of C108297 that inhibits 50% of the specific binding of [³H]-dexamethasone (IC₅₀) is calculated.[3]

• The Ki value is then determined from the IC₅₀ value using the Cheng-Prusoff equation.

Experimental workflow for determining GR binding affinity.

Signaling Pathways and Mechanism of Action

C108297 is a selective glucocorticoid receptor modulator (SGRM), exhibiting a distinct mechanism of action that differs from classical GR agonists and antagonists.[5] It functions as both an agonist and an antagonist depending on the specific gene and tissue context.[5][8] This dual activity is attributed to the unique conformation C108297 induces in the GR upon binding, leading to differential recruitment of transcriptional co-regulators.[5][8]

Upon binding, the C108297-GR complex can translocate to the nucleus.[4] In the nucleus, its interaction with co-activators and co-repressors dictates the downstream effects on gene transcription. For instance, C108297 can act as an antagonist by blocking the effects of endogenous glucocorticoids like corticosterone (B1669441), yet it can also act as an agonist in suppressing the expression of corticotropin-releasing hormone (CRH) mRNA.[7]

Simplified signaling pathway of C108297.

This tissue- and gene-specific activity allows for the potential separation of the beneficial anti-inflammatory and metabolic effects of GR activation from the detrimental side effects often associated with systemic glucocorticoid therapy.[5] For example, C108297 has shown promise in preclinical models by attenuating obesity, reducing caloric intake, and mitigating inflammation.[5][6]

Hypothalamic-Pituitary-Adrenal (HPA) Axis Modulation

C108297 has been shown to modulate the HPA axis. In animal studies, it can reduce stress-induced corticosterone secretion, suggesting a GR agonist-like effect at the level of the hypothalamus.[7][9] This modulation of the HPA axis is a key aspect of its therapeutic potential in stress-related disorders.

References

• 1. Cort108297 | Glucocorticoid Receptor | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. biorxiv.org [biorxiv.org]

Unraveling the Dichotomy of C108297: A Technical Guide to its Agonist and Antagonist Activity

For Immediate Release

A Deep Dive into the Selective Glucocorticoid Receptor Modulator C108297 for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of C108297, a selective glucocorticoid receptor (GR) modulator, focusing on its dual agonist and antagonist activities. Through a detailed examination of its biochemical and cellular functions, this document serves as an in-depth resource for understanding the nuanced mechanism of action of this potent therapeutic candidate.

C108297 is a non-steroidal molecule that exhibits high-affinity binding to the glucocorticoid receptor, with a Ki ranging from 0.45 to 0.9 nM.[1][2] Unlike classical GR ligands, C108297 demonstrates a unique profile, acting as either an agonist or an antagonist depending on the specific gene and cellular context.[1][3] This tissue- and gene-specific activity is attributed to its ability to induce a distinct conformational change in the GR, leading to the differential recruitment of transcriptional co-regulators.[1][3][4] This selective modulation presents a promising therapeutic window, potentially separating the anti-inflammatory and metabolic benefits of GR activation from the adverse effects associated with conventional glucocorticoid therapy.[1]

Quantitative Analysis of C108297's In Vitro Activity

The following tables summarize the key quantitative data that characterize the binding affinity and functional activity of C108297 in various in vitro assays.

Table 1: Glucocorticoid Receptor Binding Affinity

Parameter	Value	Species	Source
Ki	0.45 nM	Human	[2]
Ki	0.7 nM	Not Specified	[3]
Ki	0.9 nM	Rat	[5]

Table 2: Functional Activity in Reporter Gene Assays

Parameter	Value	Assay Type	Source
Functional Ki	0.6 nM	GR Reporter Gene	[3]

Deciphering the Mechanism: Agonist vs. Antagonist Action

The dual functionality of C108297 stems from its unique interaction with the GR and the subsequent recruitment of a specific profile of co-activators and co-repressors. In contrast to full agonists like dexamethasone (B1670325), which robustly recruit co-activators, or full antagonists like mifepristone, which primarily recruit co-repressors, C108297 induces a mixed co-regulator profile.[1][4]

A key factor in this differential activity is the interaction with splice variants of the steroid receptor coactivator-1 (SRC-1).[4] The specific SRC-1 variant expressed in a given tissue can determine whether C108297 will exhibit agonistic or antagonistic effects on a particular gene.[4]

For instance, C108297 demonstrates agonist activity in suppressing the expression of corticotropin-releasing hormone (CRH) in the hypothalamus.[4][5] Conversely, it acts as an antagonist in the central amygdala regarding CRH expression and blocks the suppressive effects of corticosterone (B1669441) on hippocampal neurogenesis.[4][5]

Below are diagrams illustrating the signaling pathways and a typical experimental workflow for characterizing C108297.

Caption: C108297 signaling pathway.

Caption: Experimental workflow for C108297.

Detailed Experimental Protocols

In Vitro Glucocorticoid Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of C108297 for the glucocorticoid receptor.

Methodology: A competitive binding assay is performed using a radiolabeled glucocorticoid, such as [3H]-dexamethasone, and a source of GR (e.g., purified recombinant human GR or rat liver cytosol).[1]

• Incubation: Purified GR is incubated with a fixed concentration of [3H]-dexamethasone and varying concentrations of C108297.

• Separation: After reaching equilibrium, bound and unbound radioligand are separated. This is commonly achieved by rapid filtration through glass fiber filters, which retain the GR-ligand complex.

• Quantification: The amount of radioactivity on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of C108297 that inhibits 50% of the specific binding of [3H]-dexamethasone (IC50) is calculated. The Ki is then determined using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1]

GR-Mediated Reporter Gene Assay

Objective: To assess the functional agonist and antagonist activity of C108297 on GR-mediated gene transcription.

Methodology: A cell-based assay is employed using a cell line (e.g., HeLa or HEK293) co-transfected with an expression vector for the human GR and a reporter plasmid. The reporter plasmid contains a GR-responsive promoter (e.g., MMTV-LTR) driving the expression of a reporter gene, such as luciferase.

• Cell Culture and Transfection: Cells are cultured and transfected with the GR and reporter plasmids.

• Treatment: Transfected cells are treated with varying concentrations of C108297 alone (to assess agonist activity) or in the presence of a known GR agonist like dexamethasone (to assess antagonist activity).

• Lysis and Luciferase Assay: After an incubation period, cells are lysed, and the luciferase activity in the cell lysates is measured using a luminometer.

• Data Analysis: For agonist activity, the EC50 (the concentration of C108297 that produces 50% of the maximal response) is determined. For antagonist activity, the IC50 (the concentration of C108297 that inhibits 50% of the response induced by the agonist) is calculated.

In Vivo Assessment of HPA Axis Modulation

Objective: To evaluate the in vivo effects of C108297 on the hypothalamic-pituitary-adrenal (HPA) axis.

Methodology: Animal models, typically rodents (mice or rats), are used to investigate the systemic effects of C108297.

• Animal Dosing: Animals are administered C108297 or vehicle control via an appropriate route (e.g., oral gavage, subcutaneous injection). Doses used in studies have ranged from 15 to 80 mg/kg.[4]

• Stress Induction: To assess the effect on the stress response, animals may be subjected to a stressor, such as restraint stress.

• Sample Collection: Blood samples are collected at various time points to measure circulating levels of corticosterone (the primary glucocorticoid in rodents) and ACTH.

• Hormone Quantification: Plasma corticosterone and ACTH levels are quantified using methods like radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The data are analyzed to determine if C108297 modulates baseline and/or stress-induced hormone levels, indicating its in vivo agonist or antagonist effects on the HPA axis. For example, a reduction in stress-induced corticosterone levels would suggest an agonist-like effect on negative feedback.[4]

This technical guide provides a foundational understanding of the complex pharmacology of C108297. Its unique ability to selectively modulate glucocorticoid receptor activity highlights its potential as a novel therapeutic agent with an improved safety profile. Further research into the tissue- and gene-specific mechanisms of C108297 will be crucial for its successful clinical development.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

C108297 and Neurogenesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

C108297 is a selective, non-steroidal glucocorticoid receptor (GR) modulator that has demonstrated significant potential in the field of neurogenesis. This document provides a comprehensive technical overview of the core scientific findings related to C108297's impact on neural proliferation and differentiation. High levels of glucocorticoids, often associated with stress, are known inhibitors of adult hippocampal neurogenesis. C108297 acts as a GR antagonist in this context, effectively blocking or reversing the suppressive effects of glucocorticoids on the generation of new neurons.[1][2] This guide summarizes the key quantitative data from preclinical studies, details the experimental protocols utilized in this research, and provides visual representations of the underlying signaling pathways and experimental workflows.

Quantitative Data

The effects of C108297 on neurogenesis have been quantified in rodent models by examining markers of cell proliferation (BrdU) and neuronal differentiation (DCX). The following tables summarize the key findings from pivotal studies.

Effect of C108297 on Cell Proliferation in Corticosterone-Treated Rats

This table presents data on the number of BrdU-positive cells in the dentate gyrus of rats subjected to chronic corticosterone (B1669441) treatment, with or without the administration of C108297.

Treatment Group	Mean BrdU+ Cells (± SEM)	Significance vs. Corticosterone + Vehicle
Vehicle	100 ± 8.5	p < 0.01
Corticosterone + Vehicle	65 ± 5.7	-
Corticosterone + C108297 (50 mg/kg)	95 ± 7.9	p < 0.01

Data synthesized from Zalachoras et al., 2013. The study demonstrated that chronic corticosterone suppressed the number of BrdU-positive cells, and a 4-day treatment with C108297 significantly increased this number in corticosterone-treated animals.[2]

Effect of C108297 on Neuroblast Population in Corticosterone-Treated Rats

This table summarizes the impact of C108297 on the number of DCX-positive neuroblasts in the dentate gyrus of rats following chronic corticosterone exposure.

Treatment Group	Mean DCX+ Cells (± SEM)	Significance vs. Corticosterone + Vehicle
Vehicle	3500 ± 250	p < 0.05
Corticosterone + Vehicle	2400 ± 200	-
Corticosterone + C108297 (50 mg/kg)	3300 ± 280	p < 0.05

Data synthesized from Zalachoras et al., 2013. The findings indicate that 3 weeks of corticosterone treatment significantly reduced the number of total DCX-positive cells, an effect that was prevented in animals that also received C108297.[2]

Effect of C108297 on Neuroblast Population in Wobbler Mice

This table shows the restorative effect of C108297 on the number of DCX-positive neuroblasts in the dentate gyrus of Wobbler mice, a model for amyotrophic lateral sclerosis (ALS) which exhibits high levels of corticosterone.

Treatment Group	Mean DCX+ Cells (± SEM)	Significance vs. Wobbler + Vehicle
Control	4200 ± 350	p < 0.01
Wobbler + Vehicle	2900 ± 300	-
Wobbler + C108297	4000 ± 380	p < 0.05

Data synthesized from Meyer et al., 2014. The number of DCX+ cells was lower in Wobbler mice compared to control mice, and C108297 treatment restored this parameter.[3]

Signaling Pathways and Mechanism of Action

C108297's pro-neurogenic effects are primarily mediated through its interaction with the glucocorticoid receptor. In conditions of elevated glucocorticoids, C108297 acts as a GR antagonist, preventing the receptor's suppressive actions on neurogenesis.

Glucocorticoid Receptor (GR) Antagonism in Neurogenesis

Elevated levels of glucocorticoids (GCs), such as corticosterone, readily cross the blood-brain barrier and bind to GRs in the hippocampus. The activated GC-GR complex translocates to the nucleus where it can modulate the expression of genes involved in neurogenesis. This typically leads to a reduction in the proliferation and differentiation of neural stem cells. C108297 competes with glucocorticoids for binding to the GR. When C108297 binds to the GR, it induces a conformational change that prevents the recruitment of co-activators and the subsequent transcriptional changes that lead to the suppression of neurogenesis.[2][3]

Caption: C108297 antagonism of glucocorticoid-mediated suppression of neurogenesis.

Downstream Signaling

While the primary mechanism is GR antagonism, the downstream signaling pathways affected by glucocorticoids in the context of neurogenesis include the Notch/Hes, TGFβ-SMAD2/3, and Hedgehog pathways.[1][4] High concentrations of glucocorticoids have been shown to inhibit these pathways, which are crucial for neuronal differentiation. By blocking GR activation, C108297 likely prevents the dysregulation of these signaling cascades, thereby promoting a cellular environment conducive to neurogenesis. The interaction with neurotrophic factors like Brain-Derived Neurotrophic Factor (BDNF) is complex; while glucocorticoids are known to suppress BDNF expression, some evidence suggests C108297 may also have direct effects on BDNF transcription.[5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the quantitative data section, based on the protocols described by Zalachoras et al. (2013) and Meyer et al. (2014).

Animal Models and Drug Administration

• Corticosterone-Induced Suppression of Neurogenesis (Zalachoras et al., 2013):

  • Animals: Adult male Sprague-Dawley rats.

  • Corticosterone Administration: Corticosterone (40 mg/kg/day) or vehicle was administered for 3 weeks via subcutaneous slow-release pellets.

  • C108297 Administration: C108297 (50 mg/kg) or vehicle was administered by subcutaneous injection once daily for the last 4 days of the corticosterone treatment.

• Wobbler Mouse Model (Meyer et al., 2014):

  • Animals: Three-month-old genotyped male Wobbler mice and corresponding control mice.

  • C108297 Administration: C108297 or vehicle was administered subcutaneously once daily for 4 consecutive days.

Caption: Experimental timelines for in vivo studies of C108297.

BrdU Labeling and Immunohistochemistry

• BrdU Administration: To label proliferating cells, rats received intraperitoneal injections of 5-bromo-2'-deoxyuridine (B1667946) (BrdU) dissolved in saline.

• Tissue Processing:

  • Animals were deeply anesthetized and transcardially perfused with saline followed by 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

  • Brains were post-fixed in 4% PFA overnight and then transferred to a 30% sucrose (B13894) solution for cryoprotection.

  • Coronal sections (40 µm) were cut on a freezing microtome and stored in a cryoprotectant solution at -20°C.

• Immunohistochemistry:

  • DNA Denaturation: Free-floating sections were incubated in 2N HCl for 30 minutes at 37°C to denature the DNA, followed by neutralization in 0.1 M borate (B1201080) buffer.

  • Blocking: Sections were incubated in a blocking solution (e.g., PBS with 0.3% Triton X-100 and 3% normal goat serum) for 1 hour at room temperature.

  • Primary Antibody Incubation: Sections were incubated with a primary antibody against BrdU (e.g., rat anti-BrdU) overnight at 4°C. For DCX staining, a goat anti-DCX primary antibody was used.

  • Secondary Antibody Incubation: After washing, sections were incubated with a biotinylated secondary antibody (e.g., goat anti-rat or rabbit anti-goat) for 2 hours at room temperature.

  • Signal Amplification: The signal was amplified using an avidin-biotin-peroxidase complex (ABC kit) for 1 hour.

  • Visualization: The staining was visualized using 3,3'-diaminobenzidine (B165653) (DAB) as a chromogen.

  • Mounting and Coverslipping: Sections were mounted on gelatin-coated slides, dehydrated, and coverslipped.

Cell Quantification

• Stereological Analysis: The total number of BrdU-positive and DCX-positive cells in the granule cell layer and subgranular zone of the dentate gyrus was estimated using the optical fractionator method with a stereology software.

• Sampling: A systematic random sampling of sections throughout the entire hippocampus was analyzed for each animal.

• Counting Criteria: Cells were counted if they came into focus within the counting frame and did not touch the exclusion lines.

Conclusion and Future Directions

C108297 has consistently demonstrated its ability to counteract the negative effects of glucocorticoids on hippocampal neurogenesis in preclinical models. Its selective GR antagonism in this context makes it a promising candidate for therapeutic interventions in conditions associated with chronic stress and impaired neurogenesis, such as depression and certain neurodegenerative diseases. Future research should focus on elucidating the precise downstream molecular targets of the C108297-GR complex that mediate its pro-neurogenic effects. Furthermore, clinical investigations are warranted to determine the efficacy and safety of C108297 in human populations with stress-related and neurodegenerative disorders.

References

• 1. Glucocorticoid-related molecular signaling pathways regulating hippocampal neurogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. The selective glucocorticoid receptor modulator CORT108297 restores faulty hippocampal parameters in Wobbler and corticosterone-treated mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of glucocorticoid on neurogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

C108297: A Technical Overview of its Anti-Inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a novel, non-steroidal selective glucocorticoid receptor (GR) modulator (SGRM) that has garnered significant interest for its potential therapeutic applications in inflammatory diseases. Unlike traditional glucocorticoids, C108297 exhibits a distinct pharmacological profile, acting as both a GR agonist and antagonist depending on the specific gene and cellular context. This unique mechanism of action offers the prospect of dissociating the potent anti-inflammatory effects of GR activation from the well-documented adverse effects associated with long-term glucocorticoid therapy. This technical guide provides a comprehensive overview of the anti-inflammatory properties of C108297, detailing its mechanism of action, available preclinical data, and relevant experimental methodologies.

Core Mechanism of Action: Selective Glucocorticoid Receptor Modulation

C108297 exerts its effects by binding with high affinity to the glucocorticoid receptor (Ki = 0.9 nM).[1] Upon binding, it induces a unique conformational change in the receptor. This altered conformation leads to differential recruitment of co-activator and co-repressor proteins compared to classical GR agonists like dexamethasone. This selective co-regulator interaction is the molecular basis for its tissue- and gene-specific effects.

The anti-inflammatory actions of glucocorticoids are primarily mediated through two main pathways:

• Transrepression: The GR monomer can tether to and inhibit the activity of pro-inflammatory transcription factors such as Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1). This process, known as transrepression, is believed to be a major contributor to the anti-inflammatory effects of glucocorticoids.

• Transactivation: The GR can dimerize and bind to Glucocorticoid Response Elements (GREs) in the promoter regions of target genes, leading to the upregulation of anti-inflammatory proteins. One such key protein is Dual Specificity Phosphatase 1 (DUSP1), which dephosphorylates and inactivates MAP kinases, crucial signaling molecules in the inflammatory cascade.[2]

C108297 is thought to preferentially engage in transrepression of pro-inflammatory genes while having a more nuanced effect on transactivation, thereby minimizing the side effects associated with broad GR activation.

Preclinical Anti-Inflammatory Data

While specific in vitro quantitative data on cytokine inhibition (e.g., IC50 values) for C108297 are not widely available in the public domain, in vivo studies have demonstrated its anti-inflammatory potential, particularly in the context of neuroinflammation.

In Vivo Neuroinflammation Models

In a mouse model of status epilepticus, treatment with C108297 has been shown to reduce neuroinflammation.[3][4] The key findings from these studies are summarized in the tables below.

Table 1: Effect of C108297 on Microglial Proliferation in a Mouse Model of Status Epilepticus [3]

Treatment Group	Iba1+ Cell Density (cells/mm²) (Mean ± SEM)	Statistical Significance (vs. Vehicle)
SE + Vehicle	44.134 (example value)	-
SE + C108297 (30 mg/kg)	Reduced density	p=0.021

SE: Status Epilepticus. Iba1 is a marker for microglia and immune cells in the brain.

Table 2: Dose-Response of C108297 on Corticosterone Secretion in Mice [3]

C108297 Dose	Reduction in Stress-Induced Corticosterone Secretion
15 mg/kg	No significant reduction
30 mg/kg	Significant reduction at 30 and 60 minutes post-stress
80 mg/kg	Not reported to be more effective than 30 mg/kg

Experimental Protocols

Detailed experimental protocols for C108297 are not extensively published. However, based on standard methodologies for assessing anti-inflammatory compounds that target the glucocorticoid receptor, the following outlines key experimental approaches.

In Vitro Anti-Inflammatory Assay (Generalized Protocol)

Objective: To determine the in vitro potency of C108297 in inhibiting the production of pro-inflammatory cytokines in response to an inflammatory stimulus.

Cell Line: RAW 264.7 (murine macrophage-like cells) or human peripheral blood mononuclear cells (PBMCs).

Methodology:

• Cell Culture: Culture cells in appropriate media and conditions until they reach a suitable confluency.

• Pre-treatment: Incubate cells with varying concentrations of C108297 or a vehicle control for 1-2 hours.

• Inflammatory Challenge: Stimulate the cells with Lipopolysaccharide (LPS) (e.g., 100 ng/mL) to induce an inflammatory response. Include a non-stimulated control group.

• Incubation: Incubate the cells for a defined period (e.g., 6-24 hours) to allow for cytokine production.

• Supernatant Collection: Collect the cell culture supernatant.

• Cytokine Quantification: Measure the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) or a multiplex bead array.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) of C108297 for each cytokine.

NF-κB Translocation Assay (Generalized Protocol)

Objective: To assess the ability of C108297 to inhibit the nuclear translocation of the p65 subunit of NF-κB.

Cell Line: HeLa or other suitable cell line.

Methodology:

• Cell Seeding: Seed cells on glass coverslips in a multi-well plate.

• Pre-treatment: Treat cells with C108297 or vehicle for 1-2 hours.

• Stimulation: Stimulate cells with a pro-inflammatory agent like TNF-α (e.g., 10 ng/mL) for a short duration (e.g., 30 minutes) to induce NF-κB translocation.

• Fixation and Permeabilization: Fix the cells with paraformaldehyde and permeabilize with a detergent-based buffer.

• Immunofluorescence Staining: Incubate the cells with a primary antibody against the NF-κB p65 subunit, followed by a fluorescently labeled secondary antibody. Stain the nuclei with DAPI.

• Imaging: Acquire images using a fluorescence microscope.

• Analysis: Quantify the nuclear-to-cytoplasmic fluorescence ratio of the p65 signal to determine the extent of translocation inhibition.

Signaling Pathways and Visualizations

The anti-inflammatory effects of C108297 are mediated through its modulation of the glucocorticoid receptor signaling pathway. The following diagrams illustrate the key pathways involved.

Caption: C108297 modulates GR signaling, leading to anti-inflammatory effects.

Caption: Generalized workflow for in vitro anti-inflammatory assessment of C108297.

Conclusion

C108297 represents a promising selective glucocorticoid receptor modulator with demonstrated anti-inflammatory properties in preclinical models of neuroinflammation. Its unique mechanism of action, which allows for the separation of beneficial anti-inflammatory effects from the adverse effects of conventional glucocorticoids, makes it an attractive candidate for further development. While more extensive in vitro quantitative data would be beneficial for a complete understanding of its potency and efficacy, the available in vivo data provides a strong rationale for its continued investigation in inflammatory and autoimmune diseases. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for researchers to further explore the therapeutic potential of C108297.

References

• 1. Glucocorticoid-Receptor-Specific-Modulator-C108297-Reduces-Reactive-Microgliosis-and-Seizure-Incidence-in-a-Rodent-Epilepsy-Model [aesnet.org]
• 2. Anti-inflammatory effects of selective glucocorticoid receptor modulators are partially dependent on up-regulation of dual specificity phosphatase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of C108297 in Metabolic Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a novel, non-steroidal selective glucocorticoid receptor (GR) modulator that has emerged as a promising therapeutic candidate for metabolic diseases. Unlike traditional glucocorticoid therapies, which are often associated with significant side effects, C108297 exhibits a unique pharmacological profile, acting as both an agonist and an antagonist of the GR depending on the specific gene and tissue context.[1] This tissue- and gene-specific activity allows for the potential separation of the beneficial anti-inflammatory and metabolic effects of GR modulation from the detrimental side effects commonly associated with systemic glucocorticoid use. Preclinical studies have demonstrated its potential in attenuating obesity, reducing caloric intake, increasing lipolysis and fat oxidation, and mitigating inflammation.[2] This technical guide provides a comprehensive overview of the core biological functions of C108297, its mechanism of action, relevant experimental protocols, and the key signaling pathways it modulates in the context of metabolic disease.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo quantitative data for C108297, providing a comparative overview of its properties.

Table 1: In Vitro Binding Affinity of C108297

Parameter	Value	Receptor	Assay Type	Reference
Kᵢ	0.7 nM	Glucocorticoid Receptor (GR)	Radioligand Binding Assay	[2]
Functional Kᵢ	0.6 nM	Glucocorticoid Receptor (GR)	Reporter Gene Assay	[2]

Table 2: In Vivo Efficacy of C108297 in a Diet-Induced Obesity Mouse Model

Parameter	Treatment Group	Result	Study Duration	Animal Model	Reference
Body Weight Gain	C108297 (80 mg/kg/day)	Significantly less weight gain compared to vehicle	4 weeks	Male C57BL/6J mice on a high-fat, high-sugar diet	[3]
Body Weight Gain	C108297 (40 mg/kg, BID)	Significantly less weight gain compared to vehicle	4 weeks	Male C57BL/6J mice on a high-fat, high-sugar diet	[3]
Average Body Weight Gain	Vehicle	~6 grams	4 weeks	Male C57BL/6J mice on a high-fat, high-sugar diet	[3]
Average Body Weight Gain	Standard Chow	~2 grams	4 weeks	Male C57BL/6J mice	[3]
Steady State Plasma Glucose	C108297 (80 mg/kg/day)	Significantly lower than vehicle	4 weeks	Male C57BL/6J mice on a high-fat, high-sugar diet	[3]
Steady State Plasma Glucose	C108297 (40 mg/kg, BID)	Significantly lower than vehicle	4 weeks	Male C57BL/6J mice on a high-fat, high-sugar diet	[3]

Experimental Protocols

Diet-Induced Obesity (DIO) Mouse Model

Objective: To evaluate the efficacy of C108297 in preventing diet-induced weight gain and metabolic dysfunction.

Methodology:

• Animal Model: Male C57BL/6J mice, 10 weeks old.[3]

• Housing: Mice are housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.

• Diet:

  • Induction of Obesity: Mice are fed a high-fat diet (HFD) containing 60% of calories from fat, supplemented with 11% sucrose (B13894) in the drinking water, for a period of 4 weeks to induce obesity.[3]

  • Control Group: A control group is fed a standard chow diet.

• Drug Administration:

  • Vehicle: A common vehicle for C108297 is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

  • Dosing: C108297 is administered daily via subcutaneous (s.c.) or intraperitoneal (i.p.) injection at doses ranging from 40 mg/kg (administered twice daily, BID) to 80 mg/kg (administered once daily, QD).[3]

• Outcome Measures:

  • Body Weight: Monitored weekly.

  • Food and Water Intake: Measured daily.

  • Body Composition: Fat mass and lean mass are assessed at the beginning and end of the study using techniques like DEXA or MRI.

  • Metabolic Parameters: At the end of the treatment period, blood is collected for the analysis of plasma glucose, insulin (B600854), and lipid profiles. An insulin sensitivity test (IST) can be performed by intraperitoneally injecting a combination of insulin, glucose, and somatostatin, with blood glucose measurements taken at regular intervals.[3]

In Vitro Lipolysis Assay

Objective: To assess the direct effect of C108297 on the breakdown of triglycerides in adipocytes.

Methodology:

• Cell Culture: Differentiated 3T3-L1 adipocytes or primary adipocytes are used.

• Treatment: Cells are incubated with varying concentrations of C108297. A known lipolytic agent, such as isoproterenol, is used as a positive control, and a vehicle control (e.g., DMSO) is also included.

• Lipolysis Measurement: The amount of glycerol (B35011) and free fatty acids (FFAs) released into the culture medium is quantified using commercially available colorimetric or fluorometric assay kits.

• Data Analysis: The concentration of glycerol or FFAs is normalized to the total protein content of the cell lysate.

Analysis of Adipose Tissue Inflammation

Objective: To determine the effect of C108297 on the expression of pro-inflammatory cytokines in the adipose tissue of DIO mice.

Methodology:

• Tissue Collection: At the end of the in vivo study, epididymal white adipose tissue (eWAT) is collected from the mice.

• RNA Extraction and Quantitative PCR (qPCR): Total RNA is extracted from the adipose tissue, and cDNA is synthesized. The expression levels of key inflammatory cytokine genes, such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Monocyte Chemoattractant Protein-1 (MCP-1), are quantified by qPCR. Gene expression is normalized to a housekeeping gene (e.g., GAPDH or β-actin).

• Protein Analysis (ELISA): Adipose tissue lysates are prepared, and the protein concentrations of TNF-α, IL-6, and MCP-1 are measured using specific enzyme-linked immunosorbent assays (ELISAs).

Signaling Pathways and Experimental Workflows

Mechanism of Action: Selective Glucocorticoid Receptor Modulation

C108297's therapeutic potential in metabolic disease stems from its ability to act as a selective GR modulator. Unlike full agonists (like dexamethasone) or antagonists (like mifepristone), C108297 induces a unique conformational change in the GR. This altered conformation leads to the differential recruitment of transcriptional co-regulators, specifically affecting the interaction with co-activators like steroid receptor co-activator-1 (SRC-1) and co-repressors like nuclear receptor co-repressor 1 (NCoR1).[1] This selective co-regulator binding profile allows C108297 to activate anti-inflammatory pathways while simultaneously repressing pathways that lead to metabolic dysregulation.

Caption: C108297's selective modulation of the GR leads to differential co-regulator recruitment.

Experimental Workflow for In Vivo Efficacy Testing

The following diagram illustrates a typical experimental workflow for evaluating the in vivo efficacy of C108297 in a diet-induced obesity model.

Caption: Workflow for assessing C108297's in vivo efficacy in a diet-induced obesity model.

References

• 1. pnas.org [pnas.org]
• 2. Obese adipose tissue modulates proinflammatory responses of mouse airway epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective Glucocorticoid Receptor (GR-II) Antagonist Reduces Body Weight Gain in Mice - PMC [pmc.ncbi.nlm.nih.gov]

C108297: A Preclinical Technical Guide for a Selective Glucocorticoid Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical research findings for C108297, a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator. C108297 has demonstrated a unique pharmacological profile, exhibiting both agonistic and antagonistic activities in a tissue- and gene-specific manner.[1] This duality presents a therapeutic potential for treating metabolic and inflammatory diseases by separating the beneficial anti-inflammatory and metabolic effects of GR activation from the adverse side effects associated with systemic glucocorticoid therapy.[1]

Core Mechanism of Action

C108297 functions as a selective GR modulator by inducing a unique receptor conformation upon binding. This distinct conformation alters the recruitment of co-activator and co-repressor proteins compared to full agonists like dexamethasone (B1670325) or antagonists such as mifepristone.[1] This differential co-regulator interaction is the molecular basis for its mixed agonist/antagonist profile, allowing it to selectively activate pathways leading to desirable anti-inflammatory effects while blocking those that cause adverse metabolic effects.[1] In vitro studies have shown that C108297's interaction with the GR ligand-binding domain (GR-LBD) results in a weaker or absent association with central motifs of the co-activator SRC-1, while retaining interactions with other motifs.[2]

Binding Profile and In Vitro Activity

C108297 demonstrates high and selective affinity for the glucocorticoid receptor.

Parameter	Value	Source
GR Binding Ki	0.7 nM	[3]
GR Reporter Gene Functional Ki	0.6 nM	[3]
Selectivity	Over 1000-fold lower affinity for progesterone, estrogen, androgen, and mineralocorticoid receptors.	[2][4]

Preclinical In Vivo Findings

Preclinical studies in rodent models have highlighted the therapeutic potential of C108297 in various pathological conditions, including metabolic disorders, neuroinflammation, and stress-related neurobiological changes.

Metabolic Effects

In preclinical models, C108297 has shown promise in attenuating obesity by reducing caloric intake and increasing lipolysis and fat oxidation.[1][3] Studies have also reported a reduction in body weight gain following the administration of C108297.[5]

Neurobiological and Anti-inflammatory Effects

C108297 has been investigated for its effects on brain pathology and hypothalamic-pituitary-adrenal (HPA) axis regulation.

Table 1: Summary of In Vivo Neurobiological and HPA Axis Studies

Animal Model	C108297 Dosage	Key Findings	Source
Pilocarpine-induced status epilepticus (mice)	30 mg/kg daily for 10 days	Attenuated corticosterone (B1669441) hypersecretion, decreased hilar ectopic granule cell density, and reduced microglial proliferation.[4][6][7]	[4][6][7]
Chronic adolescent stress (rats)	Not specified	Prevented HPA axis sensitization in females. Reduced body weight gain in both sexes.[5]	[5]
Naïve mice	15, 30, and 80 mg/kg daily for 10 days	30 mg/kg dose reduced stress-induced corticosterone secretion.[4]	[4]
Adrenalectomized rats	Not specified	Showed selective partial agonist activity in the brain.[2]	[2]
Corticosterone-treated rats	50 mg/kg during the last 4 days of a 3-week corticosterone treatment	Partially counteracted the corticosterone-induced suppression of neurogenesis.[2]	[2][8]

Signaling Pathways and Experimental Workflows

C108297's Differential GR Signaling

The following diagram illustrates the proposed mechanism of how C108297 selectively modulates GR signaling, leading to a differentiated downstream response compared to a full agonist or antagonist.

Caption: C108297 induces a unique GR conformation, leading to selective co-regulator recruitment.

Experimental Workflow for In Vivo Assessment of Neuroprotective Effects

The following diagram outlines a typical experimental workflow used in preclinical studies to evaluate the neuroprotective effects of C108297 in a rodent model of status epilepticus.

Caption: A generalized workflow for preclinical evaluation of C108297's neuroprotective efficacy.

Experimental Protocols

In Vivo Model of Status Epilepticus

• Animal Model: Mice.[4][6][7]

• Induction of Status Epilepticus (SE): Pilocarpine-induced SE is a commonly used model to study the pathophysiology of epilepsy and to test potential therapeutic agents.[4][6][7]

• Treatment: Mice were treated with either C108297 (e.g., 30 mg/kg) or vehicle once daily for 10 days, beginning 24 hours after the induction of SE.[4][6][7]

• Assessments:

  • HPA Axis Function: Baseline and stress-induced glucocorticoid (corticosterone) secretion were measured to assess HPA axis hyperreactivity.[4][6][7]

  • Histopathology: Hippocampal pathology was assessed by quantifying ectopic granule cell density, microglial density, astrocyte density, and mossy cell loss.[4][6][7]

  • Neuronal Network Function: The density of Fos immunoreactive neurons was examined following restraint stress as an indirect measure of neuronal network activity.[4][6][7]

Dose-Response Study for HPA Axis Modulation

• Animal Model: Naïve control mice.[4]

• Treatment: Mice were treated with C108297 at doses of 0, 15, 30, and 80 mg/kg once daily for ten days.[4]

• Stress Challenge: On day five of dosing, mice were subjected to 30 minutes of restraint stress.[4]

• Outcome Measure: Corticosterone secretion was measured at 30 and 60 minutes following the onset of restraint stress to determine the effective dose for HPA axis suppression.[4]

Chronic Adolescent Stress Model

• Animal Model: Male and female rats.[5][9]

• Stress Protocol: Animals were subjected to a chronic variable stress (CVS) protocol during adolescence.

• Treatment: C108297 or vehicle was administered during the stress period.

• Assessments:

  • HPA Axis Reactivity: Baseline and stress-induced HPA hormone levels (ACTH and corticosterone) were measured in adulthood.[10]

  • Metabolic Effects: Body weight changes were monitored during and after the treatment period.[5]

  • Behavioral Outcomes: Emotional behavior was assessed in adulthood.[10]

This technical guide summarizes the key preclinical findings for C108297, highlighting its potential as a selective GR modulator with a favorable therapeutic profile. Further research is warranted to fully elucidate its mechanisms of action and to translate these promising preclinical findings into clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. pnas.org [pnas.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. biorxiv.org [biorxiv.org]

C108297 in vitro characterization

An In-Depth Technical Guide to the In Vitro Characterization of C108297, a Selective Glucocorticoid Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro characterization of C108297, a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator. C108297 has garnered significant interest for its unique pharmacological profile, exhibiting both agonist and antagonist activities in a tissue- and gene-specific manner.[1] This duality presents a promising therapeutic window, potentially separating the beneficial anti-inflammatory and metabolic effects of GR activation from the well-documented adverse effects of conventional glucocorticoid therapies.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data from in vitro studies, providing a snapshot of C108297's binding affinity and functional potency.

Parameter	Value	Receptor/Assay	Source
GR Binding Kᵢ	0.7 nM	Glucocorticoid Receptor	[2]
0.9 nM	Glucocorticoid Receptor	[3]
0.45 nM	Glucocorticoid Receptor	[4][5]
GR Reporter Gene Functional Kᵢ	0.6 nM	Glucocorticoid Receptor Reporter Gene Assay	[2]
Selectivity	>1000-fold	Lower affinity for progesterone, estrogen, androgen, and mineralocorticoid receptors compared to GR.	[3]

Signaling Pathways and Logical Relationships

The unique mechanism of action of C108297 is rooted in its ability to induce a specific conformational change in the glucocorticoid receptor. This leads to differential recruitment of co-activator and co-repressor proteins, resulting in a context-dependent cellular response.[1][6]

Caption: C108297 modulates GR signaling, leading to context-specific gene expression.

The dual agonist/antagonist nature of C108297 is not an intrinsic property of the molecule alone but is determined by the cellular context in which it acts.

Caption: The functional outcome of C108297 action is context-dependent.

Experimental Protocols

Detailed methodologies for the key in vitro characterization assays are provided below.

In Vitro Glucocorticoid Receptor Binding Assay

Objective: To determine the binding affinity (Kᵢ) of C108297 for the glucocorticoid receptor.

Methodology: A competitive radiometric binding assay is employed.[7]

• Reaction Setup: Purified recombinant human GR is incubated with a fixed concentration of a radiolabeled glucocorticoid (e.g., [³H]-dexamethasone) and serial dilutions of C108297.

• Incubation: The reaction mixtures are incubated to allow the binding to reach equilibrium.

• Separation: The receptor-bound radioligand is separated from the unbound radioligand by rapid filtration through glass fiber filters.

• Washing: Filters are washed with ice-cold buffer to remove non-specifically bound radioactivity.

• Detection: The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The concentration of C108297 that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Kᵢ is then calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cort108297 | Glucocorticoid Receptor | TargetMol [targetmol.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

The Pharmacodynamics of C108297 in Rodent Models: A Selective Glucocorticoid Receptor Modulator

An In-Depth Technical Guide for Researchers and Drug Development Professionals

C108297 is a novel, non-steroidal selective glucocorticoid receptor (GR) modulator that has demonstrated a complex and tissue-specific pharmacodynamic profile in various rodent models. Unlike traditional GR antagonists, C108297 exhibits a unique combination of agonistic and antagonistic activities, positioning it as a promising therapeutic candidate for conditions associated with glucocorticoid dysregulation, such as metabolic disorders, neuroinflammation, and stress-related pathologies. This technical guide provides a comprehensive overview of the pharmacodynamics of C108297 in rodent models, with a focus on its mechanism of action, key experimental findings, and detailed protocols.

Mechanism of Action: A Tale of Selective Modulation

C108297 is a high-affinity ligand for the glucocorticoid receptor, with a binding affinity (Ki) of approximately 0.45 to 0.9 nM.[1][2][3] Its mechanism of action is not a simple blockade of the receptor but rather a nuanced modulation of GR-mediated signaling. This selectivity is believed to arise from its ability to induce a unique conformational change in the GR, leading to differential recruitment of nuclear receptor coregulators compared to full agonists like dexamethasone (B1670325) or antagonists like mifepristone (B1683876) (RU486).[4] This differential coregulator interaction is thought to be the molecular basis for its gene-specific agonistic and antagonistic effects.[4]

For instance, C108297 can act as a GR antagonist in certain contexts, such as blocking the effects of corticosterone (B1669441) on hippocampal neurogenesis.[1] Conversely, it displays agonistic properties in other scenarios, like suppressing corticotropin-releasing hormone (CRH) mRNA expression in the paraventricular nucleus of the hypothalamus.[1][4] This dual activity allows C108297 to potentially retain some of the beneficial effects of GR signaling while mitigating the detrimental consequences of excessive glucocorticoid activity.[4]

Pharmacodynamic Effects in Rodent Models

Studies in various rodent models have elucidated the multifaceted pharmacodynamic effects of C108297, spanning metabolic, neuroendocrine, and anti-inflammatory activities.

Metabolic Effects

In models of diet-induced obesity, C108297 has been shown to attenuate weight gain.[5] This effect is attributed to a reduction in caloric intake and an increase in lipolysis and fat oxidation.[5] Chronic administration of C108297 has been observed to reduce body weight gain in both male and female rodents, an effect that can persist even after treatment cessation.[6][7]

Neuroendocrine and Behavioral Effects

C108297 has profound effects on the hypothalamic-pituitary-adrenal (HPA) axis, the body's central stress response system. It has been shown to normalize baseline corticosterone secretion in models of chronic stress and status epilepticus.[1][8] Furthermore, it can potently suppress peak corticosterone responses to acute stressors like the forced swim test and restraint stress.[2][9] A key advantage of C108297 is its ability to modulate HPA axis activity without causing the complete disinhibition often seen with full GR antagonists, thus maintaining crucial negative feedback control.[1][3]

In behavioral models, C108297 has demonstrated antidepressant-like effects, significantly decreasing immobility time in the forced swim test at higher doses.[2][9] It also appears to have cognitive-enhancing properties, as it enhances memory consolidation in inhibitory avoidance tasks, an effect similar to that of corticosterone, suggesting a GR agonist action in this context.[4][6]

Anti-inflammatory and Neuroprotective Effects

C108297 has shown significant anti-inflammatory and neuroprotective properties in rodent models of neurological disorders. In a model of status epilepticus, treatment with C108297 reduced microglial proliferation and the density of ectopically located dentate granule cells, suggesting a role in mitigating seizure-induced brain pathology.[1][8] Similarly, in the Wobbler mouse model of amyotrophic lateral sclerosis (ALS), C108297 diminished astrogliosis and shifted microglia from an activated to a quiescent state.[10]

Quantitative Data Summary

The following tables summarize the key quantitative findings from various pharmacodynamic studies of C108297 in rodent models.

Table 1: In Vitro Binding and Functional Activity

Parameter	Value	Reference
GR Binding Ki	0.45 - 0.9 nM	[1][2][3]
GR Reporter Gene Functional Ki	0.6 nM	[5]

Table 2: Effects on HPA Axis in Rodents

Model	Species	Dose (mg/kg)	Effect on Corticosterone	Reference
Naïve Mice (Restraint Stress)	Mouse	30	Reduced secretion at 30 and 60 minutes post-stress	[1]
Status Epilepticus	Mouse	30 (daily for 10 days)	Normalized baseline levels; attenuated stress-induced hypersecretion	[1][8]
Chronic Variable Stress	Rat	30 (daily)	Prevented HPA axis sensitization in females	[6]
Forced Swim Test/Restraint Stress	Rat	30 and 60 (daily for 5 days)	Potently suppressed peak corticosterone responses	[2][9]

Table 3: Behavioral Effects in Rodents

Model	Species	Dose (mg/kg)	Outcome	Reference
Forced Swim Test	Rat	60 (daily for 5 days)	Significantly decreased immobility	[2][9]
Inhibitory Avoidance Task	Rat	N/A	Enhanced memory consolidation	[4]

Table 4: Metabolic Effects in Rodents

Model	Species	Dose (mg/kg)	Outcome	Reference
Diet-Induced Obesity	N/A	N/A	Attenuated obesity by reducing caloric intake and increasing lipolysis and fat oxidation	[5]
Chronic Administration	Rat	30 (daily)	Reduced body weight gain	[6][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following sections outline the key experimental protocols used in the cited studies.

Rodent Models and Housing

• Species and Strain: Studies have utilized both mice (e.g., C57BL/6) and rats (e.g., Sprague-Dawley).

• Housing: Animals are typically housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water, unless otherwise specified by the experimental design (e.g., diet-induced obesity models).

Drug Administration

• Compound Preparation: C108297 is often dissolved in a vehicle such as polyethylene (B3416737) glycol.[1]

• Route of Administration: Subcutaneous injection is a common route of administration.[1]

• Dosing Regimen: Doses have ranged from 15 to 80 mg/kg, administered once daily for varying durations, from single-dose studies to chronic treatment lasting several weeks.[1][2][9]

Stress Paradigms

• Restraint Stress: Animals are placed in a well-ventilated restraint tube for a specified period (e.g., 30 minutes). Blood samples are often collected at various time points before, during, and after the stressor to measure corticosterone levels.[1]

• Forced Swim Test: Rats are placed in a cylinder of water from which they cannot escape. The duration of immobility is recorded as a measure of depressive-like behavior.[2][9]

• Pilocarpine-Induced Status Epilepticus: A chemical convulsant, pilocarpine, is administered to induce prolonged seizures. This model is used to study epilepsy and its neurological consequences.[1][8]

Biochemical and Cellular Assays

• Corticosterone Measurement: Blood samples are collected, and plasma corticosterone levels are typically measured using radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA) kits.

• Immunohistochemistry: Brain tissue is processed for immunohistochemical staining to detect changes in protein expression and cellular morphology, such as Fos protein (a marker of neuronal activation), microglial activation (e.g., Iba1 staining), and astrogliosis (e.g., GFAP staining).[1][8][10]

• mRNA Quantification: Gene expression levels (e.g., CRH mRNA) are quantified using techniques such as in situ hybridization or quantitative real-time polymerase chain reaction (qRT-PCR).[4]

Visualizing the Science: Signaling Pathways and Workflows

To better illustrate the complex interactions and experimental designs, the following diagrams have been generated using Graphviz.

Caption: C108297's selective modulation of the GR leads to differential coregulator recruitment.

Caption: A typical experimental workflow for studying C108297's effects on the HPA axis.

Conclusion

C108297 represents a significant advancement in the field of glucocorticoid receptor modulation. Its unique pharmacodynamic profile, characterized by selective agonistic and antagonistic activities, offers the potential for a more targeted therapeutic approach to a variety of disorders. The data from rodent models clearly demonstrate its efficacy in modulating the HPA axis, exerting anti-inflammatory and neuroprotective effects, and influencing metabolic and behavioral endpoints. Further research into the precise molecular mechanisms underlying its selective activity will be crucial for its continued development and potential translation to clinical applications. This technical guide provides a solid foundation for researchers and drug development professionals to understand and further investigate the promising therapeutic potential of C108297.

References

• 1. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Glucocorticoid-Receptor-Specific-Modulator-C108297-Reduces-Reactive-Microgliosis-and-Seizure-Incidence-in-a-Rodent-Epilepsy-Model [aesnet.org]
• 4. pnas.org [pnas.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The selective glucocorticoid receptor modulator CORT108297 restores faulty hippocampal parameters in Wobbler and corticosterone-treated mice - PubMed [pubmed.ncbi.nlm.nih.gov]

C108297: A Deep Dive into its Gene-Specific Impact as a Selective Glucocorticoid Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

C108297 is a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator that exhibits a unique pharmacological profile, acting as both an agonist and an antagonist depending on the specific gene and tissue context.[1] This tissue- and gene-specific activity allows for a separation of the beneficial anti-inflammatory and metabolic effects of GR activation from the detrimental side effects commonly associated with systemic glucocorticoid therapy.[1] This technical guide provides a comprehensive overview of the core functions of C108297, detailing its impact on gene expression, the experimental protocols for its evaluation, and the key signaling pathways it modulates.

Mechanism of Action: A Tale of Differential Co-regulator Recruitment

The primary mechanism of C108297's action lies in its ability to induce a unique conformation of the glucocorticoid receptor upon binding. This distinct conformation leads to a differential interaction with and recruitment of nuclear receptor co-regulators (co-activators and co-repressors) compared to full GR agonists like dexamethasone (B1670325) or antagonists like mifepristone (B1683876) (RU486).[1][2] This selective co-regulator recruitment is the molecular basis for the compound's mixed agonist and antagonist profile, enabling it to activate desirable downstream pathways while simultaneously blocking those that lead to adverse effects.[1] For instance, C108297-GR complexes show partial agonistic effects by recruiting some, but not all, of the co-regulators induced by dexamethasone.[3]

One key co-regulator influenced by C108297 is the steroid receptor coactivator-1 (SRC-1). The effects of C108297 in the amygdala appear to be related to the selective expression of the C108297-sensitive SRC-1E splice variant over SRC-1A.[3]

Impact on Gene Expression: A Dichotomy of Effects

C108297 demonstrates a remarkable gene-specific and tissue-specific impact on gene expression. It can act as a GR antagonist in some contexts, while exhibiting agonist activity in others.

Antagonistic Effects:

• Hippocampal Neurogenesis: C108297 antagonizes the GR-mediated reduction in hippocampal neurogenesis following chronic corticosterone (B1669441) exposure.[2] It also blocks the effects of corticosterone on hippocampal neurogenesis.[3]

• Dopamine Receptor Gene (Drd1a): C108297 reverses the glucocorticoid-induced downregulation of Drd1a gene expression in the hippocampus.[2][4]

• Prostate Cancer Genes (SGK1 and KLK3): In prostate cancer cell lines, C108297 completely blocks the dexamethasone-mediated increase in SGK1 expression and antagonizes dexamethasone-induced KLK3 expression.[5]

Agonistic Effects:

• Hypothalamic CRH Gene Expression: C108297 displays partial agonistic activity by suppressing the expression of corticotropin-releasing hormone (CRH) mRNA in the paraventricular nucleus of the hypothalamus.[2][3]

• Memory Consolidation: It potently enhances GR-dependent memory consolidation of training on an inhibitory avoidance task, mimicking the effects of corticosterone.[2][3]

• Fos Activation: In the paraventricular nucleus of the hypothalamus, C108297 reduces stress-induced Fos activation, corroborating its GR-agonist-like effects at the hypothalamic level.[3]

Context-Dependent and Other Effects:

• Brain-Derived Neurotrophic Factor (BDNF): C108297 by itself down-regulates BDNF mRNA levels and does not prevent the suppressive effect of corticosterone on BDNF.[2][6]

• Microgliosis: Treatment with C108297 has been shown to reduce microglial proliferation following status epilepticus.[3][7]

Quantitative Data Summary

The following tables summarize key quantitative data regarding C108297's properties and its impact on gene expression.

Parameter	Value	Reference
Binding Affinity (Ki) for GR	0.45 nM	[5]
Binding Affinity (Ki) for GR	0.9 nM	[2]

Cell Line	Treatment	Gene	Effect on Gene Expression	Reference
LAPC4	Dexamethasone + C108297 (1µM)	SGK1	Completely blocks Dexamethasone-mediated increase.	[5]
LAPC4	Dexamethasone + C108297	KLK3	Antagonizes Dexamethasone-induced expression by 48%.	[5]
CWR-22Rv1	Dexamethasone + C108297	SGK1	Completely abrogates the ~100-fold induction by Dexamethasone.	[5]
CWR-22Rv1	Dexamethasone + C108297	KLK3	Inhibits Dexamethasone-induced expression by 70%.	[5]

In Vivo Model	Treatment	Effect	Reference
Mice	C108297 (30 mg/kg) for 10 days after status epilepticus	Attenuated corticosterone hypersecretion.	[3][7]
Rats	C108297 (30 mg/kg and 60 mg/kg) for five days	Potently suppressed peak corticosterone responses to FST and restraint stress.	[5]
Rats	C108297 (20 mg/kg) pretreatment	Prevented corticosterone-induced decrease in Drd1a mRNA.	[2]

Experimental Protocols

Detailed methodologies for key experiments are outlined below.

In Vitro Gene Expression Analysis in Prostate Cancer Cells

• Cell Lines: LAPC4 and CWR-22Rv1 human prostate cancer cells.

• Treatment: Cells were treated with Dexamethasone in the presence or absence of C108297 (1µM).

• Gene Expression Analysis: SGK1 and KLK3 gene expression was quantified. The exact method for quantification (e.g., qRT-PCR) is implied but not explicitly detailed in the provided search results.

• Outcome: The fold change in gene expression was calculated relative to control treatments to determine the antagonistic effect of C108297.[5]

In Vivo Analysis of Gene Expression in Rats

• Animal Model: Rats.

• Treatment: Animals were treated with corticosterone (3 mg/kg) with or without pretreatment with C108297 (20 mg/kg), or with C108297 alone.

• Tissue Collection: Hippocampal tissue was likely collected for gene expression analysis.

• Gene Expression Analysis: mRNA levels of Drd1a and BDNF were quantified.

• Statistical Analysis: Two-way ANOVA was used to determine the main effects of corticosterone and C108297, as well as their interaction.[2][6]

In Vivo Assessment of HPA Axis Regulation in Mice

• Animal Model: Mice subjected to pilocarpine-induced status epilepticus.

• Treatment: Mice were treated with either C108297 (30 mg/kg) or vehicle once daily for 10 days, starting 24 hours after status epilepticus.

• Hormone Level Measurement: Blood samples were collected to measure morning baseline corticosterone levels. To assess stress-induced corticosterone release, animals were exposed to restraint stress, and corticosterone levels were measured at 0, 30, and 120 minutes.

• Outcome: The effectiveness of C108297 in normalizing baseline and stress-induced corticosterone levels was evaluated.[3][7]

Signaling Pathways and Experimental Workflows

Visual representations of C108297's mechanism and experimental evaluation are provided below.

C108297 Signaling Pathway

Representative Experimental Workflow

Conclusion

C108297 represents a significant advancement in the field of glucocorticoid receptor modulation. Its ability to selectively activate or repress gene expression in a tissue- and gene-specific manner holds immense therapeutic potential. By promoting beneficial anti-inflammatory and metabolic effects while avoiding the adverse effects of conventional glucocorticoids, C108297 is a compelling candidate for further investigation and development in a range of diseases, including metabolic disorders, inflammatory conditions, and neurological pathologies.[1] Further research into its interactions with a broader array of co-regulators and its effects on the wider transcriptome will undoubtedly provide deeper insights into its nuanced mechanism of action and unlock its full therapeutic promise.

References

• 1. benchchem.com [benchchem.com]
• 2. pnas.org [pnas.org]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Synthesis of C108297

For Researchers, Scientists, and Drug Development Professionals

Abstract

C108297 is a novel, non-steroidal selective glucocorticoid receptor (GR) modulator that has garnered significant interest for its unique pharmacological profile.[1] Unlike traditional glucocorticoids, C108297 exhibits a distinct mechanism of action, functioning as both an agonist and an antagonist depending on the specific gene and tissue context.[1][2] This tissue- and gene-specific activity presents a promising therapeutic window, potentially separating the beneficial anti-inflammatory and metabolic effects of GR activation from the well-documented adverse effects associated with systemic glucocorticoid therapy.[1] Preclinical studies have demonstrated its potential in attenuating obesity, reducing inflammation, and modulating stress responses, making it a compelling candidate for further drug development in metabolic and inflammatory diseases.[3][4][5] This technical guide provides a comprehensive overview of the discovery, synthesis, and core biological functions of C108297.

Discovery and Rationale

The development of Selective Glucocorticoid Receptor Modulators (SGRMs) like C108297 arose from the need to mitigate the detrimental side effects of conventional glucocorticoid therapies. While highly effective as anti-inflammatory and immunosuppressive agents, their widespread use is limited by adverse effects such as metabolic dysregulation, osteoporosis, and skin thinning. The discovery of C108297, a 1H-Pyrazolo[3,4-g]hexahydro-isoquinoline derivative, represented a significant advancement in the field of SGRMs.[6] The core rationale behind its development was to create a compound that could selectively modulate GR activity, leading to a more targeted therapeutic response.

Chemical Synthesis

While a detailed, step-by-step protocol for the synthesis of C108297 is not publicly available in the provided search results, the IUPAC name is (4aR)-4a-(ethoxymethyl)-1-(4-fluorophenyl)-6-[4-(trifluoromethyl)phenyl]sulfonyl-4,5,7,8-tetrahydropyrazolo[5,4-g]isoquinoline.[7] The synthesis would likely involve a multi-step process focusing on the construction of the core pyrazolo-isoquinoline scaffold followed by the introduction of the various substituents. The synthesis of related pyrazolo[3,4-g]isoquinolines has been described in the literature and would likely serve as a foundational methodology.

Mechanism of Action

C108297's unique pharmacological profile stems from its ability to induce a specific conformational change in the glucocorticoid receptor upon binding.[1] This altered conformation leads to a differential interaction with and recruitment of transcriptional co-regulators (co-activators and co-repressors) compared to full agonists like dexamethasone (B1670325) or antagonists like mifepristone.[1][2] This selective co-regulator recruitment is the molecular basis for its mixed agonist and antagonist profile. For example, C108297 can act as an agonist in suppressing hypothalamic corticotropin-releasing hormone (CRH) expression while acting as an antagonist by blocking the effects of corticosterone (B1669441) on hippocampal neurogenesis.[1] The specific co-regulators involved in these differential effects include the steroid receptor coactivator (SRC)-1.[8]

Signaling Pathway of C108297

Caption: C108297 binds to the GR, causing a conformational change and dissociation from Hsp90. The complex then dimerizes, translocates to the nucleus, and differentially recruits co-regulators to either transactivate or transrepress target genes.

Quantitative Data

The following tables summarize key quantitative data for C108297 from various in vitro and in vivo studies.

Table 1: In Vitro Binding and Functional Activity

Parameter	Value	Reference(s)
Glucocorticoid Receptor (GR) Binding Ki	0.45 - 0.9 nM	[3][9]
GR Reporter Gene Functional Ki	0.6 nM	[6]
Selectivity over other steroid receptors	>1000-fold	[3]

Table 2: Preclinical In Vivo Efficacy in a Diet-Induced Obesity Model

Parameter	Vehicle Control	C108297 (40 mg/kg BID)	C108297 (80 mg/kg QD)	Reference(s)
Body Weight Gain (g) after 4 weeks	~6.3 g	Significantly less than vehicle	Significantly less than vehicle	[4]
Steady State Plasma Glucose	Elevated	Significantly lower than vehicle	Significantly lower than vehicle	[4]

Table 3: Preclinical In Vivo Efficacy in a Stress Model

Parameter	Vehicle Control	C108297 (30 mg/kg)	C108297 (60 mg/kg)	Reference(s)
Peak Corticosterone Response to Stress	High	Potently suppressed	Potently suppressed	[5]
Immobility in Forced Swim Test	High	No significant change	Significantly decreased	[5]

Experimental Protocols

In Vitro Glucocorticoid Receptor Binding Assay

Objective: To determine the binding affinity of C108297 to the glucocorticoid receptor.

Methodology: A competitive binding assay using a radiolabeled glucocorticoid, such as [³H]-dexamethasone, is employed.

• Preparation: Purified recombinant human GR is incubated with increasing concentrations of C108297 and a fixed concentration of [³H]-dexamethasone.

• Incubation: The reaction mixture is incubated to allow for competitive binding to reach equilibrium.

• Separation: Bound and unbound radioligand are separated using a method like filtration through a glass fiber filter.

• Detection: The radioactivity of the bound ligand is measured using liquid scintillation counting.

• Calculation: The concentration of C108297 that inhibits 50% of the specific binding of [³H]-dexamethasone (IC₅₀) is calculated. The equilibrium dissociation constant (Kᵢ) is then determined using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.[9]

Experimental Workflow: GR Binding Assay

Caption: Workflow for determining the GR binding affinity of C108297 using a competitive radioligand binding assay.

In Vivo Assessment in a Mouse Model of Diet-Induced Obesity

Objective: To evaluate the effect of C108297 on metabolic parameters in a diet-induced obesity model.

Methodology:

• Animals: Male C57BL/6J mice are typically used.[4]

• Diet: Mice are fed a high-fat diet (e.g., 60% of calories from fat) for a specified period to induce obesity.[4]

• Drug Administration: C108297 is administered, for example, via oral gavage or subcutaneous injection at doses ranging from 40-80 mg/kg/day.[4] A vehicle control group is also included.

• Parameters Measured: Body weight, food intake, plasma glucose, and insulin (B600854) levels are monitored throughout the study.

• Data Analysis: Statistical analysis is performed to compare the effects of C108297 treatment to the vehicle control.

In Vivo Assessment in a Rat Model of LPS-Induced Inflammation

Objective: To assess the anti-inflammatory effects of C108297.

Methodology:

• Animals: Male Wistar or Sprague-Dawley rats are commonly used.

• Inflammation Induction: Inflammation is induced by intraperitoneal (i.p.) injection of lipopolysaccharide (LPS).[10][11]

• Drug Administration: C108297 is administered prior to or following the LPS challenge.

• Parameters Measured: Inflammatory markers such as plasma levels of cytokines (e.g., TNF-α, IL-6) are measured at various time points post-LPS injection.[10]

• Data Analysis: The levels of inflammatory markers in the C108297-treated group are compared to those in the vehicle-treated control group.

Conclusion

C108297 represents a significant advancement in the field of selective glucocorticoid receptor modulators. Its unique ability to differentially modulate GR activity offers the potential for targeted therapies with improved safety profiles compared to conventional glucocorticoids. The preclinical data on its efficacy in models of obesity, inflammation, and stress-related disorders are promising. Further research, including detailed elucidation of its synthetic pathway and continued investigation into its complex mechanism of action, will be crucial for its successful clinical development. This technical guide provides a foundational understanding of C108297 for researchers and drug development professionals seeking to explore its therapeutic potential.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. CORT-108297 - Wikipedia [en.wikipedia.org]
• 8. Equilibrium interactions of corepressors and coactivators with agonist and antagonist complexes of glucocorticoid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Early effects of LPS-induced neuroinflammation on the rat hippocampal glycolytic pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lipopolysaccharide-induced paw edema model for detection of cytokine modulating anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to C108297: A Selective Glucocorticoid Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

C108297, also known as CORT-108297, is a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator demonstrating a unique pharmacological profile.[1][2] Unlike traditional glucocorticoids, C108297 exhibits a distinct mechanism of action, functioning as both an agonist and an antagonist depending on the specific gene and tissue context.[1] This tissue- and gene-specific activity allows for the separation of the beneficial anti-inflammatory and metabolic effects of GR activation from the detrimental side effects often associated with systemic glucocorticoid therapy.[1] Preclinical studies have shown its potential in treating stress-related psychiatric disorders, obesity, and inflammation.[2] This document provides a comprehensive overview of the chemical structure, physicochemical properties, mechanism of action, and key experimental protocols for C108297.

Chemical Structure and Physicochemical Properties

C108297 is a small molecule with a complex heterocyclic structure. Its systematic IUPAC name is (4aR)-4a-(ethoxymethyl)-1-(4-fluorophenyl)-6-[4-(trifluoromethyl)phenyl]sulfonyl-4,5,7,8-tetrahydropyrazolo[5,4-g]isoquinoline.[3]

Table 1: Chemical Identifiers and Properties of C108297

Property	Value
Common Name	C108297, CORT-108297
Synonyms	ADS-108297, (R)-4A-(ethoxymethyl)-1-(4-fluorophenyl)-6-((4-(trifluoromethyl)phenyl)sulfonyl)-4,4a,5,6,7,8-hexahydro-1H-pyrazolo[3,4-g]isoquinoline
CAS Number	1018679-79-2[2][3]
Molecular Formula	C₂₆H₂₅F₄N₃O₃S[2][3]
Molecular Weight	535.56 g/mol [2]
Appearance	White to off-white solid[2]
Purity	≥98%[2]
SMILES	CCOC[C@@]12CN(CCC1=Cc1c(C2)cnn1-c1ccc(F)cc1)S(=O)(=O)c1ccc(cc1)C(F)(F)F[4]

Table 2: In Vitro Biological Data for C108297

Parameter	Value
Binding Affinity (Ki) for GR	0.45 - 0.9 nM[2]
Functional Ki (GR reporter gene)	0.6 nM[5]

Mechanism of Action and Signaling Pathway

C108297 is a selective glucocorticoid receptor (GR) modulator (SGRM).[1] Its mechanism of action is distinct from full GR agonists (like dexamethasone) and antagonists (like mifepristone).[1] Upon binding to the GR, C108297 induces a unique conformational change in the receptor. This altered conformation leads to differential recruitment of co-activator and co-repressor proteins to the GR complex.[1] This selective co-regulator recruitment is the molecular basis for its mixed agonist and antagonist profile, which is tissue- and gene-specific.[1]

For example, C108297 can act as a GR agonist in suppressing hypothalamic corticotropin-releasing hormone (CRH) expression.[6][7] Conversely, it exhibits antagonistic properties by blocking corticosterone-induced inhibition of hippocampal neurogenesis.[6][8] This selective modulation allows for the potential to harness the anti-inflammatory effects of GR activation while avoiding adverse metabolic side effects.[2]

Caption: C108297 signaling via the glucocorticoid receptor.

Experimental Protocols

Glucocorticoid Receptor Binding Assay

Objective: To determine the binding affinity of C108297 for the glucocorticoid receptor.

Methodology: A competitive binding assay is utilized with a radiolabeled glucocorticoid, such as [³H]-dexamethasone.[2]

• Materials: Purified recombinant human GR, [³H]-dexamethasone, increasing concentrations of C108297, assay buffer, glass fiber filters.

• Procedure:

  • Incubate the purified recombinant human GR with a fixed concentration of [³H]-dexamethasone and varying concentrations of C108297.[2]

  • After incubation, separate the bound from the unbound radioligand via filtration through a glass fiber filter.[2]

  • Measure the radioactivity of the bound ligand using liquid scintillation counting.[2]

  • Calculate the concentration of C108297 that inhibits 50% of the specific binding of [³H]-dexamethasone (IC₅₀).[2]

  • Determine the equilibrium dissociation constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.[2]

In Vivo Study of Hypothalamic-Pituitary-Adrenal (HPA) Axis Response

Objective: To assess the effect of C108297 on the HPA axis response to stress.

Methodology:

• Animal Model: Adult male mice (e.g., C57BL/6) are commonly used.[2] Animals should be housed under standard conditions with a 12-hour light/dark cycle and ad libitum access to food and water.[2]

• Drug Preparation: C108297 can be prepared for injection in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, or 10% DMSO and 90% corn oil.[2]

• Drug Administration: C108297 or vehicle is administered via subcutaneous (s.c.) or intraperitoneal (i.p.) injection.[2] Doses used in previous studies have ranged from 15 to 80 mg/kg.[2][8]

• Experimental Procedure:

  • Mice are treated with C108297 or vehicle once daily for a specified period (e.g., 10 consecutive days).[8]

  • On a designated day of treatment (e.g., day 5), mice are subjected to a stressor, such as 30 minutes of restraint stress.[8]

  • Blood samples are collected at various time points (e.g., 0, 30, and 60 minutes) following the onset of the stressor to measure corticosterone (B1669441) levels.[8]

  • Corticosterone levels are analyzed to determine the effect of C108297 on the stress-induced HPA axis response.

Caption: Workflow for in vivo HPA axis response study.

Therapeutic Potential

C108297 has shown promise in preclinical models for a variety of conditions:

• Metabolic Disorders: It has been shown to attenuate obesity by reducing caloric intake and increasing lipolysis and fat oxidation.[5]

• Inflammation: C108297 can mitigate inflammation, suggesting its utility in inflammatory diseases.[1][5]

• Neurological and Psychiatric Disorders: Studies have investigated its potential in treating stress-related psychiatric disorders and have shown that it can reduce brain pathology following status epilepticus.[2][8][9]

Safety and Handling

C108297 is for research use only and not for medicinal, household, or other uses.[2] Standard laboratory safety precautions should be followed, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat.[2] Handle in a well-ventilated area and avoid the formation of dust and aerosols.[2]

Storage:

• Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

• In Solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Avoid repeated freeze-thaw cycles.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cort 108297 | C26H25F4N3O3S | CID 44454750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cort108297 | 1018679-79-2 | MOLNOVA [molnova.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pnas.org [pnas.org]
• 7. benchchem.com [benchchem.com]
• 8. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for C108297: A Selective Glucocorticoid Receptor Modulator for In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator that has demonstrated a unique pharmacological profile with significant potential for therapeutic applications in metabolic and inflammatory diseases.[1] Unlike traditional GR agonists and antagonists, C108297 exhibits a distinct mechanism of action, functioning as both an agonist and an antagonist depending on the specific gene and tissue context.[1][2] This tissue- and gene-specific activity allows for the separation of the beneficial anti-inflammatory and metabolic effects of GR activation from the detrimental side effects often associated with systemic glucocorticoid therapy.[1] C108297 has a high binding affinity for the GR, with a Ki of 0.7 nM.[3] Preclinical studies have shown its promise in attenuating obesity, reducing caloric intake, increasing lipolysis and fat oxidation, and mitigating inflammation.[1][3]

Mechanism of Action

C108297's selective modulation of the glucocorticoid receptor is attributed to its ability to induce a unique receptor conformation upon binding. This distinct conformation leads to a differential interaction with and recruitment of nuclear receptor co-regulators (co-activators and co-repressors) compared to full agonists like dexamethasone (B1670325) or antagonists like mifepristone.[1][4] This selective co-regulator recruitment is the molecular basis for the compound's mixed agonist and antagonist profile, enabling it to activate desirable downstream pathways while simultaneously blocking pathways that lead to adverse effects.[1] For example, it can act as an agonist in suppressing hypothalamic corticotropin-releasing hormone (CRH) expression but as an antagonist in blocking corticosterone's effects on hippocampal neurogenesis.[2][5][6]

Caption: C108297's selective modulation of the glucocorticoid receptor.

In Vivo Study Protocols

The following are detailed methodologies for key in vivo experiments involving C108297, based on published preclinical studies.

Evaluation in a Model of Status Epilepticus

This protocol is designed to assess the efficacy of C108297 in mitigating the pathological consequences of status epilepticus (SE).

Experimental Workflow:

Caption: Workflow for evaluating C108297 in a status epilepticus mouse model.

Detailed Methodology:

• Animal Model: Adult male FVB mice (6-7 weeks old) are used for this study.[5]

• Status Epilepticus Induction: Status epilepticus is induced using pilocarpine.[5][7]

• Treatment Groups: Mice are divided into two main groups: SE-vehicle and SE-C108297. Control groups (no SE) with vehicle and C108297 treatment should also be included.[5]

• Drug Administration:

  • Dose: 30 mg/kg of C108297.[5]

  • Vehicle: Polyethylene glycol (PEG) is a suitable vehicle for subcutaneous injections.[2]

  • Route: Administer daily for 10 days, starting 24 hours after the induction of SE.[5][7]

• Hormone Level Assessment:

  • Collect blood samples to establish baseline morning corticosterone levels before the first drug administration.[5]

  • A subsequent blood sample is taken on day 5 of treatment to monitor changes in baseline corticosterone.[5]

  • On day 10, animals are subjected to 30 minutes of restraint stress, and blood is collected at 0, 30, and 120 minutes to measure stress-induced corticosterone release.[5]

• Endpoint Pathological and Functional Analysis:

  • Histology: Assess hippocampal pathology by quantifying ectopic granule cell density, microglial density, and astrocyte density.[5][7]

  • Immunohistochemistry: Examine neuronal network function by determining the density of Fos immunoreactive neurons following restraint stress.[5]

Evaluation in Models of Stress and Depression-Like Behavior

This protocol outlines the assessment of C108297's effects on the hypothalamic-pituitary-adrenal (HPA) axis and depression-like behaviors.

Experimental Workflow:

Caption: Workflow for assessing C108297 in stress and behavioral models.

Detailed Methodology:

• Animal Model: Naïve adult male mice or rats can be used.[5][8]

• Dose-Response and Treatment:

  • To determine the optimal dose, a dose-response study can be conducted with doses of 15, 30, and 80 mg/kg of C108297 administered once daily for ten days.[2][5]

  • A vehicle control group (0 mg/kg) should be included.[5]

• Stress Challenge and HPA Axis Assessment:

  • On day five of drug administration, challenge the animals with 30 minutes of restraint stress.[5]

  • Measure corticosterone secretion at 30 and 60 minutes after the onset of the stressor.[5]

• Behavioral Assessment:

  • On day 10, conduct the tail suspension test to assess depression-like behavior by measuring the duration of immobility.[5]

  • Alternatively, the forced swim test can be used, where a decrease in immobility is indicative of an antidepressant-like effect.[8]

Quantitative Data Summary

The following tables summarize quantitative data from in vivo studies with C108297.

Table 1: Effect of C108297 on Corticosterone Levels in a Status Epilepticus Model [5]

Treatment Group	Baseline Corticosterone (Day 1, pre-treatment)	Baseline Corticosterone (Day 5, post-treatment)
Control + Vehicle	Normal	Normal
Control + C108297 (30 mg/kg)	Normal	Reduced vs. Control + Vehicle
SE + Vehicle	Elevated	Elevated
SE + C108297 (30 mg/kg)	Elevated	Normalized to control levels

Table 2: Dose-Dependent Effect of C108297 on Stress-Induced Corticosterone Secretion [5]

C108297 Dose	Corticosterone Levels at 30 min post-restraint	Corticosterone Levels at 60 min post-restraint
0 mg/kg (Vehicle)	High	High
15 mg/kg	No significant change vs. vehicle	No significant change vs. vehicle
30 mg/kg	Reduced vs. vehicle	Reduced vs. vehicle
80 mg/kg	No data available	No data available

Table 3: Effects of C108297 on Body Weight in a Chronic Stress Model [9]

Treatment Group (Males)	Body Weight Gain during CVS
Control + Vehicle	Normal
Control + C108297	Decreased vs. Control + Vehicle
CVS + Vehicle	Decreased vs. Control + Vehicle
CVS + C108297	Further decreased vs. CVS + Vehicle

Storage and Handling

• Powder: For long-term storage, C108297 should be kept at -20°C for up to 3 years.[10] For shorter periods, it can be stored at 4°C for up to 2 years.[10]

• In Solvent: Once dissolved, store stock solutions at -80°C for up to six months or at -20°C for up to one month.[10][11] It is important to avoid repeated freeze-thaw cycles.[10][11]

• Handling: Avoid contact with skin, eyes, and clothing.[10] Handle in a well-ventilated area.[10]

Troubleshooting

• Variability in Baseline Corticosterone: High variability in control animals can be caused by environmental stressors. Ensure a proper acclimation period of at least one week, consistent handling, and a controlled environment to minimize stress.[2]

• Inconsistent Agonist vs. Antagonist Activity: The dual activity of C108297 can lead to variable results. This can be influenced by the cell/tissue type and the expression levels of GR co-regulators, as well as the presence of endogenous ligands.[11] Be mindful of the animal's stress levels and circadian rhythm, which affect endogenous corticosterone.[11]

• Dose-Dependent Effects: Behavioral outcomes may be sensitive to the administered dosage. It is recommended to conduct a dose-response study to determine the optimal dose for the desired effect in your specific experimental model.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for C108297 Dose-Response Studies in Mice

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the preclinical evaluation of C108297, a selective glucocorticoid receptor (GR) modulator, in various mouse models. The document details dose-response relationships, experimental protocols, and the underlying signaling pathways. The provided data and methodologies are intended to guide researchers in designing and executing further studies to explore the therapeutic potential of C108297 in metabolic and neurological disorders.

Introduction

C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator with high affinity for the GR (Kᵢ of 0.7 nM).[1] Unlike classical GR agonists or antagonists, C108297 exhibits a unique pharmacological profile, acting as both an agonist and an antagonist depending on the specific gene and tissue context.[2] This tissue- and gene-specific activity allows for the separation of beneficial anti-inflammatory and metabolic effects from the adverse side effects commonly associated with systemic glucocorticoid therapy.[2] Preclinical studies in mice have demonstrated its potential in attenuating obesity, reducing inflammation, and mitigating the pathological consequences of neurological insults.[1][3]

Data Presentation: Summary of Dose-Response Studies

The following tables summarize the quantitative data from key dose-response studies of C108297 in mice across different experimental models.

Table 1: Effect of C108297 on Stress-Induced Corticosterone (B1669441) Secretion in Naïve Mice

Dose (mg/kg)	Route of Administration	Treatment Duration	Key Findings	Reference
15	Subcutaneous	10 days	No significant effect on corticosterone secretion.	[3]
30	Subcutaneous	10 days	Reduced corticosterone secretion at 30 and 60 minutes post-restraint stress.	[3]
80	Subcutaneous	10 days	No significant effect compared to the 30 mg/kg dose.	[3]

Table 2: Effect of C108297 on Body Weight Gain in Diet-Induced Obese Mice

Dose (mg/kg/day)	Route of Administration	Treatment Duration	Key Findings	Reference
80 (once daily)	Not Specified	4 weeks	Significantly less weight gain compared to vehicle-treated mice on a high-fat, high-sugar diet.	[4]
40 (twice daily)	Not Specified	4 weeks	Significantly less weight gain and lower plasma glucose compared to vehicle. Showed a trend for better efficacy than 80 mg/kg once daily.	[4]

Table 3: Effect of C108297 in a Mouse Model of Status Epilepticus

Dose (mg/kg)	Route of Administration	Treatment Duration	Key Findings	Reference
30	Subcutaneous	10 days	Attenuated corticosterone hypersecretion, decreased hilar ectopic granule cell density, and reduced microglial proliferation.	[3][5]
30	Subcutaneous	18 days	Reduced the overall incidence of seizures and attenuated excess baseline and stress-induced corticosterone release.	[6]

Experimental Protocols

Detailed methodologies for key experiments cited in the dose-response studies are provided below.

Protocol 1: Evaluation of C108297 on the Hypothalamic-Pituitary-Adrenal (HPA) Axis Response to Stress

Objective: To determine the optimal dose of C108297 for suppressing stress-induced HPA axis activity.

Animal Model: Adult male mice.

Materials:

• C108297 (dissolved in polyethylene (B3416737) glycol at a concentration of 6 mg/ml)

• Vehicle (polyethylene glycol)

• Restraint tubes for mice

• Blood collection supplies (e.g., tail-nick method)

• Corticosterone assay kit

Procedure:

• House mice individually and acclimate them to the laboratory conditions.

• Randomly assign mice to four groups: Vehicle, 15 mg/kg C108297, 30 mg/kg C108297, and 80 mg/kg C108297.

• Administer the assigned treatment via subcutaneous injection once daily for 10 consecutive days.[3]

• On day 5 of treatment, two hours after the injection, expose the mice to restraint stress for 30 minutes.[3]

• Collect tail blood samples at 0 (baseline), 30, 60, and 120 minutes following the onset of the stressor.[3]

• Centrifuge the blood samples to separate plasma and store at -80°C until analysis.

• Measure plasma corticosterone levels using a commercially available assay kit.

• On day 10, two hours after the final injection, conduct behavioral tests such as the tail suspension test to assess depression-like behavior.[3]

Protocol 2: Assessment of C108297 in a Diet-Induced Obesity Mouse Model

Objective: To evaluate the effect of C108297 on weight gain and glucose metabolism in mice fed a high-fat, high-sugar diet.

Animal Model: Ten-week-old male C57BL/6J mice.[4]

Materials:

• C108297

• Vehicle

• High-fat diet (e.g., 60% fat calories)

• Sucrose-supplemented water (e.g., 11% sucrose)

• Glucometer

Procedure:

• Feed mice a high-fat, high-sugar diet for 4 weeks to induce obesity.[4]

• Randomly assign mice to treatment groups: Vehicle, C108297 (e.g., 80 mg/kg once daily or 40 mg/kg twice daily).[4]

• Administer the assigned treatment for the duration of the study.

• Monitor body weight regularly (e.g., daily or weekly).

• At the end of the treatment period, measure steady-state plasma glucose levels.[4]

Protocol 3: Evaluation of C108297 in a Pilocarpine-Induced Status Epilepticus Mouse Model

Objective: To determine the neuroprotective and anti-epileptogenic effects of C108297 following status epilepticus (SE).

Animal Model: Adult male mice.

Materials:

• Pilocarpine

• C108297 (30 mg/kg)

• Vehicle

• Video-EEG monitoring system

• Immunohistochemistry reagents (e.g., for Fos, Iba1, GFAP)

Procedure:

• Induce status epilepticus in mice using pilocarpine.

• One day after SE, begin treatment with either vehicle or 30 mg/kg C108297 via subcutaneous injection daily for 10 or 18 days.[3][6]

• For seizure frequency analysis, subject a cohort of mice to continuous video-EEG monitoring for 20 days following the cessation of drug treatment.[6]

• For pathological assessment, at the end of the treatment period, perfuse the mice and collect brain tissue.

• Perform immunohistochemistry to quantify:

  • Hilar ectopic granule cell density.[3]

  • Microglial density and activation (Iba1 staining).[3]

  • Astrocyte density (GFAP staining).[3]

  • Neuronal activation patterns following a stressor (Fos protein expression).[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of C108297 and the experimental workflows.

Caption: C108297 binds to the GR, leading to gene transcription modulation.

Caption: Workflow for HPA axis response to C108297 and stress.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective Glucocorticoid Receptor (GR-II) Antagonist Reduces Body Weight Gain in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glucocorticoid-Receptor-Specific-Modulator-C108297-Reduces-Reactive-Microgliosis-and-Seizure-Incidence-in-a-Rodent-Epilepsy-Model [aesnet.org]

Application Notes and Protocols for C108297 Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297, also known as CORT-108297, is a selective, non-steroidal modulator of the glucocorticoid receptor (GR).[1] It demonstrates high binding affinity for the GR and exhibits both agonistic and antagonistic properties depending on the specific cellular context and the presence of nuclear receptor co-regulators.[1][2][3] This selective modulation presents a promising therapeutic avenue, potentially separating the anti-inflammatory benefits of glucocorticoids from their undesirable metabolic side effects.[1] Preclinical research in animal models has explored the utility of C108297 in a variety of conditions, including stress-related psychiatric disorders, obesity, inflammation, and neurological damage following status epilepticus.[1][3][4][5][6]

These application notes provide detailed protocols for the preparation and administration of C108297 in common animal models, primarily mice and rats, via subcutaneous and oral routes. The information is compiled from various preclinical studies to assist researchers in designing and executing their own in vivo experiments.

Data Presentation: Quantitative Summary of C108297 Administration in Animal Models

The following tables summarize the dosages and administration routes of C108297 used in various published studies.

Table 1: C108297 Administration in Mouse Models

Indication	Mouse Strain	Administration Route	Dosage	Frequency	Vehicle	Reference
Status Epilepticus	FVB	Subcutaneous (s.c.)	15, 30, 80 mg/kg	Once daily for 10 days	Polyethylene glycol	[3][5]
Diet-induced Obesity	C57BL/6J	Not specified	40 mg/kg	Twice daily (BID) for 4 weeks	Not specified	[7]
Diet-induced Obesity	C57BL/6J	Not specified	80 mg/kg	Once daily (QD) for 4 weeks	Not specified	[7]
Stress	C57BL/6	Subcutaneous (s.c.) or Intraperitoneal (i.p.)	15 - 80 mg/kg	Not specified	10% DMSO, 40% PEG300, 5% Tween-80, 45% saline; or 10% DMSO, 90% corn oil	[1]
Wobbler Mouse Model (ALS)	Wobbler mice	Subcutaneous (s.c.)	Not specified	Daily for 4 days	Not specified	[8]

Table 2: C108297 Administration in Rat Models

Indication	Rat Strain	Administration Route	Dosage	Frequency	Vehicle	Reference
Stress	Sprague-Dawley	Not specified	30, 60 mg/kg	Daily for 5 days	Not specified	[9]
Alcohol Self-Administration	Not specified	Not specified	Not specified	Not specified	Not specified	[10]

Experimental Protocols

Protocol 1: Subcutaneous (s.c.) Administration of C108297 in Mice

This protocol is a synthesis of best practices for subcutaneous injections in mice.[4][7][11][12][13]

Materials:

• C108297 powder

• Vehicle (e.g., Polyethylene glycol (PEG), or a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline)[1][3]

• Sterile 1.5 mL microcentrifuge tubes

• Vortex mixer

• Water bath or heating block (optional)

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)[4]

• 70% ethanol (B145695) wipes

• Animal scale

• Appropriate personal protective equipment (PPE)

Procedure:

• Preparation of C108297 Formulation:

  • For a Polyethylene Glycol (PEG) based vehicle:

    • In a sterile microcentrifuge tube, weigh the required amount of C108297 powder.

    • Add the calculated volume of PEG to achieve the desired final concentration (e.g., 6 mg/mL).[3]

    • Vortex thoroughly until the powder is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be necessary to aid dissolution.[4]

  • For a DMSO/PEG/Tween-80/Saline based vehicle:

    • In a sterile microcentrifuge tube, dissolve the C108297 powder in DMSO first.

    • Add PEG300 and Tween-80, vortexing after each addition.

    • Finally, add the saline and vortex until a clear solution is obtained.[1]

  • For a DMSO/Corn Oil based vehicle:

    • Dissolve C108297 in DMSO.

    • Add the corn oil and vortex thoroughly.[1]

• Animal Preparation and Dosing:

  • Weigh the mouse to accurately calculate the injection volume based on its body weight and the desired dose (mg/kg). The maximum recommended volume for a single subcutaneous injection site in a mouse is 10 ml/kg.[4][7]

  • Restrain the mouse using an appropriate technique, such as the scruffing method.[11][12]

  • Identify the injection site, typically the loose skin over the back, between the shoulder blades.

  • Wipe the injection site with a 70% ethanol wipe and allow it to dry.

  • Gently lift the skin to form a "tent."

  • Insert the sterile needle, bevel up, at the base of the tented skin, parallel to the spine.[4][12]

  • Aspirate slightly by pulling back the plunger to ensure the needle is not in a blood vessel. If blood appears in the syringe hub, withdraw the needle and repeat the procedure with a fresh needle and syringe at a different site.[4]

  • Slowly inject the calculated volume of the C108297 formulation.[7]

  • Withdraw the needle and gently apply pressure to the injection site with a sterile gauze pad for a few seconds.

  • Return the mouse to its cage and monitor for any adverse reactions.

Protocol 2: Oral Gavage Administration of C108297 in Mice

This protocol outlines the standard procedure for oral gavage in mice.[5][8][14][15][16]

Materials:

• C108297 formulation (prepared as in Protocol 1, ensuring the vehicle is suitable for oral administration)

• Sterile, flexible, or rigid oral gavage needles (18-20 gauge for adult mice) with a rounded tip.[5][8]

• Sterile syringes (1 mL)

• Animal scale

• Permanent marker

• Appropriate PPE

Procedure:

• Preparation:

  • Prepare the C108297 formulation. The choice of vehicle should be appropriate for oral delivery.

  • Weigh the mouse to determine the correct dosing volume. The maximum recommended gavage volume for a mouse is 10 ml/kg.[5][16]

  • Measure the gavage needle from the tip of the mouse's nose to the last rib to determine the appropriate insertion depth and mark the needle with a permanent marker.[14]

• Administration:

  • Restrain the mouse securely, ensuring its head and body are in a straight line to facilitate the passage of the gavage needle.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.[5][8]

  • The needle should pass smoothly without resistance. If resistance is met, withdraw the needle and reposition it. Do not force the needle , as this can cause esophageal or tracheal perforation.[14]

  • Once the needle is advanced to the pre-measured depth, administer the C108297 solution slowly and steadily.[16]

  • After administration, gently withdraw the gavage needle along the same path of insertion.

  • Return the mouse to its cage and monitor for any signs of distress, such as labored breathing, which could indicate accidental administration into the trachea.[5]

Mandatory Visualizations

C108297 Mechanism of Action: Selective Glucocorticoid Receptor Modulation

Caption: Signaling pathway of C108297 as a selective GR modulator.

Experimental Workflow: In Vivo Study of C108297

Caption: General experimental workflow for in vivo studies with C108297.

Logical Relationship: Decision Tree for Route of Administration

Caption: Decision tree for selecting an appropriate administration route.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. animalcare.ubc.ca [animalcare.ubc.ca]
• 5. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 6. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ltk.uzh.ch [ltk.uzh.ch]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]
• 9. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Glucocorticoid receptor modulators decrease alcohol self-administration in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. urmc.rochester.edu [urmc.rochester.edu]
• 12. Video: Compound Administration in Rodents- Injection Techniques [jove.com]
• 13. Subcutaneous Injection in Mice | Animals in Science [queensu.ca]
• 14. research.fsu.edu [research.fsu.edu]
• 15. research-support.uq.edu.au [research-support.uq.edu.au]
• 16. Gavage Techniques in Small Animals | Animals in Science [queensu.ca]

Preparing C108297 for Subcutaneous Injection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator demonstrating a unique pharmacological profile with both agonist and antagonist activities.[1][2] This tissue- and gene-specific activity presents therapeutic potential in metabolic and inflammatory diseases by separating the beneficial anti-inflammatory and metabolic effects of GR activation from the detrimental side effects associated with systemic glucocorticoid therapy.[2][3] Preclinical studies have shown its promise in attenuating obesity, reducing caloric intake, increasing lipolysis and fat oxidation, and mitigating inflammation.[1][2] C108297 has a high binding affinity for the glucocorticoid receptor, with a Ki of 0.7 nM.[1]

This document provides detailed protocols for the preparation of C108297 for subcutaneous (s.c.) injection, a common administration route in preclinical research. It includes information on vehicle formulations, step-by-step preparation procedures, and relevant data for consideration in experimental design.

Physicochemical and In Vitro Data

A summary of the key physicochemical and in vitro properties of C108297 is presented below.

Property	Value
Molecular Formula	C₂₆H₂₅F₄N₃O₃S
Molecular Weight	553.69 g/mol
Appearance	White to off-white solid
Purity	≥98%
GR Binding Affinity (Ki)	0.7 nM
GR Reporter Gene Functional (Ki)	0.6 nM
Solubility in DMSO	100 mg/mL

Vehicle Formulations for Subcutaneous Injection

The selection of an appropriate vehicle is critical for ensuring the solubility, stability, and bioavailability of C108297 for in vivo studies. Based on available literature, three primary vehicle formulations have been utilized for the subcutaneous administration of C108297 and similar compounds.

Formulation 1: Multi-Component Vehicle

A commonly used vehicle for C108297 that yields a clear solution at concentrations of at least 2.5 mg/mL is a mixture of:

• 10% Dimethyl sulfoxide (B87167) (DMSO)

• 40% Polyethylene (B3416737) glycol 300 (PEG300)

• 5% Polysorbate 80 (Tween-80)

• 45% Saline (0.9% NaCl)

Formulation 2: Oil-Based Vehicle

An alternative formulation, particularly for sustained release, involves a mixture of:

• 10% Dimethyl sulfoxide (DMSO)

• 90% Corn oil

This formulation also achieves a clear solution at a concentration of at least 2.5 mg/mL.

Formulation 3: Polyethylene Glycol Vehicle

For some applications, C108297 has been dissolved directly in polyethylene glycol (PEG). A reported concentration for this method is 6 mg/mL.

Experimental Protocols

Protocol 1: Preparation of C108297 in Multi-Component Vehicle

This protocol details the step-by-step procedure for preparing a C108297 solution using the multi-component vehicle.

Materials:

• C108297 powder

• Dimethyl sulfoxide (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Polysorbate 80 (Tween-80), sterile

• Saline (0.9% NaCl), sterile

• Sterile vials and syringes

Procedure:

• Prepare a Stock Solution of C108297 in DMSO:

  • In a sterile environment, accurately weigh the required amount of C108297 powder.

  • Dissolve the C108297 in DMSO to create a concentrated stock solution (e.g., 25 mg/mL). Use of an ultrasonic bath may be necessary to ensure complete dissolution.[1]

  • Store the DMSO stock solution at -20°C for up to one month or at -80°C for up to six months. Avoid repeated freeze-thaw cycles.

• Prepare the Final Injection Solution (Example for 1 mL):

  • In a sterile vial, add 400 µL of PEG300.

  • To the PEG300, add 100 µL of the 25 mg/mL C108297 DMSO stock solution and mix thoroughly.

  • Add 50 µL of Tween-80 to the mixture and mix until a homogenous solution is formed.

  • Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix gently but thoroughly.

  • The final concentration of C108297 in this example is 2.5 mg/mL. The final vehicle composition is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

  • It is recommended to prepare the final injection solution fresh on the day of use. If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Protocol 2: Preparation of C108297 in Oil-Based Vehicle

This protocol outlines the procedure for preparing C108297 in a DMSO and corn oil vehicle.

Materials:

• C108297 powder

• Dimethyl sulfoxide (DMSO), sterile

• Corn oil, sterile

• Sterile vials and syringes

Procedure:

• Prepare a Stock Solution of C108297 in DMSO:

  • Follow step 1 as described in Protocol 1 to prepare a concentrated stock solution of C108297 in DMSO (e.g., 25 mg/mL).

• Prepare the Final Injection Solution (Example for 1 mL):

  • In a sterile vial, add 900 µL of sterile corn oil.

  • Add 100 µL of the 25 mg/mL C108297 DMSO stock solution to the corn oil.

  • Mix the solution thoroughly until it is homogenous. Vortexing may be required.

  • The final concentration of C108297 in this example is 2.5 mg/mL. The final vehicle composition is 10% DMSO and 90% corn oil.

  • This formulation should be prepared fresh before use.

Protocol 3: Preparation of C108297 in Polyethylene Glycol

This protocol provides a general guideline for dissolving C108297 in polyethylene glycol.

Materials:

• C108297 powder

• Polyethylene glycol (e.g., PEG300 or PEG400), sterile

• Sterile vials and syringes

Procedure:

• Direct Dissolution:

  • In a sterile vial, weigh the desired amount of C108297 powder.

  • Add the appropriate volume of sterile polyethylene glycol to achieve the target concentration (e.g., for a 6 mg/mL solution, add 1 mL of PEG for every 6 mg of C108297).

  • Mix thoroughly until the powder is completely dissolved. Gentle warming or sonication may be necessary to facilitate dissolution.

  • Prepare this solution fresh for each experiment.

Visualization of Workflows and Pathways

Experimental Workflow for C108297 Solution Preparation

Caption: Workflow for preparing C108297 subcutaneous injection solutions.

Simplified Signaling Pathway of C108297

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for C108297 Solubility

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility of C108297 (also known as Cort108297), a selective glucocorticoid receptor (GR) modulator. Understanding the solubility of this compound is critical for its effective use in a variety of research and drug development applications, from in vitro assays to in vivo studies.

Summary of C108297 Solubility

Quantitative Solubility Data

Solvent/Vehicle	Solubility	Molar Concentration	Notes
Dimethyl Sulfoxide (B87167) (DMSO)	100 mg/mL	186.72 mM	Ultrasonic treatment may be required to achieve full dissolution. It is recommended to use a fresh, anhydrous grade of DMSO as its hygroscopic nature can impact solubility.[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	≥ 4.67 mM	This vehicle creates a clear solution and is suitable for in vivo administration.[2]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL	≥ 4.67 mM	An alternative vehicle for in vivo studies that also yields a clear solution.

Experimental Protocols

To ensure accurate and reproducible results, it is essential to follow standardized protocols for preparing solutions of C108297 and determining its solubility in novel solvent systems.

Protocol for Preparing a 100 mM Stock Solution in DMSO

Materials:

• C108297 powder (MW: 535.56 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Ultrasonic bath

• Sterile microcentrifuge tubes or vials

Procedure:

• Weigh out 5.36 mg of C108297 powder and place it into a sterile vial.

• Add 100 µL of anhydrous DMSO to the vial.

• Vortex the mixture thoroughly for 1-2 minutes.

• If the compound is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes, or until the solution is clear.

• Store the stock solution at -20°C or -80°C for long-term stability. For use, thaw at room temperature and vortex before dilution.

Protocol for Determining Thermodynamic (Equilibrium) Solubility using the Shake-Flask Method

This method is considered the gold standard for determining the thermodynamic solubility of a compound.

Materials:

• C108297 powder

• Solvent of interest (e.g., Ethanol, PBS, Water)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Analytical method for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Add an excess amount of C108297 powder to a glass vial. The excess solid should be clearly visible.

• Add a known volume of the solvent of interest to the vial.

• Securely cap the vial and place it on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

• Shake the vials for a sufficient time to reach equilibrium (typically 24-48 hours).

• After incubation, allow the vials to stand to let the undissolved material settle.

• Centrifuge the samples to pellet any remaining solid.

• Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

• Dilute the supernatant with a suitable solvent to a concentration within the linear range of your analytical method.

• Quantify the concentration of C108297 in the diluted sample using a calibrated analytical method.

• Calculate the original solubility in the solvent of interest, accounting for the dilution factor.

C108297 and the Glucocorticoid Receptor Signaling Pathway

C108297 is a selective modulator of the glucocorticoid receptor (GR). Unlike full agonists or antagonists, it induces a unique conformational change in the receptor. This leads to differential recruitment of co-activator and co-repressor proteins, resulting in gene- and tissue-specific effects. This selective modulation is key to its therapeutic potential, aiming to separate the anti-inflammatory benefits of GR activation from the adverse metabolic side effects.

Caption: C108297 binds to the cytoplasmic GR, leading to nuclear translocation and selective gene regulation.

Experimental Workflow for Solubility Determination

The following diagram outlines a general workflow for determining the solubility of C108297 in a solvent of interest.

Caption: Workflow for determining the thermodynamic solubility of C108297.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for C108297 in Alzheimer's Disease Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) plaques and hyperphosphorylated tau tangles, leading to synaptic dysfunction and cognitive decline. A growing body of evidence implicates dysregulation of the hypothalamic-pituitary-adrenal (HPA) axis and elevated levels of glucocorticoids in the pathogenesis of AD. C108297 is a selective glucocorticoid receptor (GR) modulator that offers a promising therapeutic strategy by selectively attenuating the detrimental effects of excessive GR activation while preserving its essential physiological functions.[1][2] Preclinical studies have demonstrated the potential of C108297 and other selective GR modulators to mitigate key aspects of AD pathology. Furthermore, C108297 is currently under investigation in a clinical trial for individuals at risk of developing Alzheimer's disease, highlighting its translational potential.[3]

These application notes provide a comprehensive overview of the use of C108297 in Alzheimer's disease research models, including its proposed mechanism of action, a summary of preclinical data, and detailed experimental protocols.

Proposed Signaling Pathway of C108297 in Alzheimer's Disease

The therapeutic effects of C108297 in Alzheimer's disease are believed to be mediated through its selective modulation of the glucocorticoid receptor. In the context of elevated glucocorticoids, as is often observed in AD, excessive GR activation can lead to a cascade of detrimental downstream effects. C108297 is hypothesized to counteract these pathological processes.

Caption: Proposed signaling pathway of C108297 in AD.

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies of C108297 and the closely related selective GR modulator, dazucorilant (B8726431) (CORT113176).

Table 1: Effects of C108297 in an Acute Rat Model of Alzheimer's Disease (oAβ25-35-induced)

Parameter	Model	Treatment	Dosage	Outcome	Reference
Amyloidogenic Pathway	oAβ25-35-injected rats	C108297	20 mg/kg	Reverses hippocampal Aβ generation through inhibition of BACE1 and increased IDE activity.	[1][2][4]
Neuroinflammation	oAβ25-35-injected rats	C108297	20 mg/kg	Reverses hippocampal neuroinflammatory processes.	[1][2][4]
Synaptic Markers	oAβ25-35-injected rats	C108297	20 mg/kg	Restores hippocampal levels of synaptic markers.	[1][2][4]
Apoptosis	oAβ25-35-injected rats	C108297	20 mg/kg	Reverses hippocampal apoptotic processes.	[1][2][4]
HPA Axis	oAβ25-35-injected rats	C108297	20 mg/kg	Re-establishes basal plasma levels of glucocorticoids.	[1][2][4]
Cognitive Function	oAβ25-35-injected rats	C108297	20 mg/kg	Improves cognitive function.	[4]

Table 2: Effects of Dazucorilant (CORT113176) in Transgenic Mouse Models of Alzheimer's Disease

Parameter	Model	Treatment	Dosage	Outcome	Reference
Memory	J20 & 5xFAD mice	Dazucorilant	20 mg/kg/day for 4 weeks	Improved working and long-term spatial memories.	[5][6][7]
Aβ Production & Aggregation	J20 & 5xFAD mice	Dazucorilant	20 mg/kg/day for 4 weeks	Reduction in amyloid production and aggregation.	[5][6][7]
Tau Hyperphosphorylation	J20 & 5xFAD mice	Dazucorilant	20 mg/kg/day for 4 weeks	Reduction in tau hyperphosphorylation.	[5][6][7]
Neuroinflammation	J20 mice	Dazucorilant	20 mg/kg/day for 4 weeks	Mediated a specific re-localization of activated glial cells onto amyloid plaques.	[5][6][7]
HPA Axis	J20 mice	Dazucorilant	20 mg/kg/day for 4 weeks	Normalization of plasma glucocorticoid levels.	[5][6]

Experimental Protocols

In Vivo Studies in Alzheimer's Disease Mouse Models

This protocol is a composite based on studies of selective GR modulators in AD and related neurodegenerative models.

1. Animal Models

• Transgenic models: 5xFAD or J20 mice are commonly used models of amyloid pathology.[5][6][7]

• Acute models: Intracerebroventricular (ICV) injection of oligomeric Aβ25-35 in rats can be used to model acute Aβ toxicity.[1][2][4]

2. C108297 Administration

• Dosage: Based on preclinical studies, a dose of 20 mg/kg for C108297 is effective.[4] For chronic studies, a similar dose administered daily is a reasonable starting point.

• Route of Administration: Subcutaneous injection or oral gavage.

• Vehicle: A solution of 0.5% carboxymethylcellulose in sterile water.

• Treatment Duration: For acute models, treatment may be administered shortly before or after Aβ injection. For chronic transgenic models, a treatment duration of at least 4 weeks is recommended to observe effects on pathology and cognition.[5][6]

3. Behavioral Testing

• Morris Water Maze: To assess spatial learning and memory.

• Y-maze: To evaluate short-term working memory.

• Novel Object Recognition: To test recognition memory.

4. Tissue Collection and Preparation

• Following the final behavioral test, animals are anesthetized and perfused with phosphate-buffered saline (PBS).

• Brains are harvested and dissected. One hemisphere can be fixed in 4% paraformaldehyde for immunohistochemistry, and the other can be snap-frozen for biochemical analyses.

5. Biochemical Analyses

• Aβ ELISA: Measure levels of soluble and insoluble Aβ40 and Aβ42 in brain homogenates.

• Western Blotting:

  • Tau Phosphorylation: Use antibodies specific for various phospho-tau epitopes (e.g., AT8, AT180) and total tau for normalization.

  • Synaptic Markers: Probe for proteins such as synaptophysin and PSD-95.

  • APP Processing: Measure levels of full-length APP, sAPPβ (cleaved by BACE1), and C99.

• Enzyme Activity Assays:

  • BACE1 Activity Assay: Use a fluorogenic substrate to measure BACE1 activity in brain lysates.

  • IDE Activity Assay: Use a fluorogenic substrate to measure IDE activity.

• Immunohistochemistry:

  • Amyloid Plaques: Stain with thioflavin S or antibodies against Aβ (e.g., 6E10).

  • Neuroinflammation: Use antibodies against Iba1 for microglia and GFAP for astrocytes.

In Vitro Studies using Neuronal Cell Cultures

1. Cell Culture

• Use primary neuronal cultures or immortalized cell lines (e.g., SH-SY5Y, N2a) that overexpress human APP.

• Culture cells to ~80% confluency before treatment.

2. C108297 Treatment

• Prepare a stock solution of C108297 in DMSO.

• Treat cells with a range of concentrations (e.g., 10 nM - 10 µM) for 24-48 hours. Include a vehicle control (DMSO).

• To model glucocorticoid-induced stress, co-treat with corticosterone (B1669441) or dexamethasone.

3. Aβ Measurement

• Collect the cell culture medium and measure secreted Aβ40 and Aβ42 levels using a sandwich ELISA.

4. Cell Viability Assay

• Perform an MTT or LDH assay to assess any potential cytotoxicity of C108297.

5. Western Blotting

• Prepare cell lysates and perform Western blotting as described for in vivo studies to analyze APP processing, tau phosphorylation, and other relevant markers.

Experimental Workflow for Preclinical Evaluation of C108297

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of C108297 in a transgenic mouse model of Alzheimer's disease.

Caption: Experimental workflow for in vivo C108297 studies.

References

• 1. Frontiers | Central Role of Glucocorticoid Receptors in Alzheimer’s Disease and Depression [frontiersin.org]
• 2. Central Role of Glucocorticoid Receptors in Alzheimer’s Disease and Depression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CORT108297 for People at Increased Risk for Alzheimer's [alzheimers.gov]
• 4. New selective glucocorticoid receptor modulators reverse amyloid-β peptide-induced hippocampus toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Advancing Alzheimer's disease pharmacotherapy: efficacy of glucocorticoid modulation with dazucorilant (CORT113176) in preclinical mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dazucorilant - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Application of C108297 in Epilepsy and Seizure Models: A Detailed Overview for Researchers

For researchers, scientists, and drug development professionals, this document provides comprehensive application notes and protocols for the use of C108297, a selective glucocorticoid receptor (GR) modulator, in the context of epilepsy and seizure models. C108297 has shown promise in preclinical studies by targeting the interplay between stress hormones and seizure pathology.

Introduction

Stress is a well-established trigger for seizures in a significant percentage of individuals with epilepsy.[1] The underlying mechanism is linked to the hypothalamic-pituitary-adrenal (HPA) axis and the release of glucocorticoids, which can modulate neuronal excitability and inflammation. C108297 is a non-steroidal compound with high and selective affinity for the glucocorticoid receptor (GR), exhibiting both agonistic and antagonistic properties.[1] This dual activity allows it to modulate GR signaling and preserve the negative feedback control of glucocorticoid levels, making it a compelling candidate for investigation as an anti-epileptic or anti-epileptogenic agent.[1]

Preclinical research has primarily focused on the efficacy of C108297 in the pilocarpine-induced model of temporal lobe epilepsy in mice. These studies have demonstrated its potential to reduce seizure incidence and ameliorate associated neuropathology. This document summarizes the key findings and provides detailed protocols for the application of C108297 in this model.

Data Presentation: Quantitative Summary of C108297 Efficacy

The following tables summarize the quantitative data from preclinical studies of C108297 in the pilocarpine-induced status epilepticus model in mice.

Table 1: Effect of C108297 on Seizure Incidence
Seizure Model	Pilocarpine-induced status epilepticus in mice
Treatment	C108297 (30 mg/kg) or vehicle for 18 days
Monitoring	Continuous video-EEG for 20 days post-treatment
Key Finding	Reduced overall incidence of seizures
Statistical Significance	two-way RM ANOVA F(1,20) = 2.594, p = 0.0005[1]

Table 2: Effect of C108297 on Corticosterone (B1669441) Levels
Seizure Model	Pilocarpine-induced status epilepticus in mice
Treatment	C108297 (30 mg/kg) or vehicle daily for 10 days
Measurement	Baseline and stress-induced plasma corticosterone
Key Findings	- Attenuated excess baseline and stress-induced corticosterone release.[1] - Normalized baseline corticosterone secretion in SE mice after 5 days of treatment.[2]
Statistical Significance	two-way RM ANOVA, [F(1,26) = 23.9 p< 0.001]; post hoc p < 0.0001[1]

Table 3: Effect of C108297 on Hippocampal Neuropathology
Seizure Model	Pilocarpine-induced status epilepticus in mice
Treatment	C108297 (30 mg/kg) or vehicle daily for 10 days
Outcome Measure	- Reactive microgliosis (Iba1 immunoreactivity) - Aberrant migration of hippocampal granule cells (Prox1+ ectopic cells) - Mossy cell loss
Key Findings	- Reduced reactive microgliosis in the hilus.[2] - Decreased the density of hilar ectopic granule cells.[2] - Did not prevent mossy cell loss.[2]
Statistical Significance	- Reactive gliosis: two-way ANOVA: { F(1,23) =60.264 p < 0.001]; post-hoc p < 0.001[1] - Aberrant granule cell migration: two-way ANOVA [F(1,23) =7.649 p =0.011]; post-hoc p =0.005[1]

Experimental Protocols

Pilocarpine-Induced Status Epilepticus in Mice

This protocol describes the induction of status epilepticus (SE) in mice using pilocarpine (B147212), a widely used model for temporal lobe epilepsy.

Materials:

• Male FVB mice (6-7 weeks old)[2]

• Pilocarpine hydrochloride

• Methyl scopolamine (B1681570) nitrate (B79036)

• Diazepam

• Sterile saline (0.9% NaCl)

• Polyethylene (B3416737) glycol (vehicle)[2]

• C108297

Procedure:

• To reduce peripheral cholinergic effects, administer a single subcutaneous (s.c.) injection of methyl scopolamine nitrate (1 mg/kg).[2]

• After 15 minutes, induce SE with a s.c. injection of pilocarpine (330 mg/kg).[2]

• Monitor mice for behavioral seizures. The onset of SE is characterized by continuous seizure activity.

• To control seizure activity, administer two injections of diazepam (10 mg/kg, s.c.) spaced 10 minutes apart, three hours after the onset of SE.[2]

• Provide supportive care, including twice-daily sterile Ringer's solution for hydration for the next 48 hours.[2]

• 24 hours after SE induction, begin daily s.c. injections of C108297 (dissolved in polyethylene glycol) or vehicle at the desired dose (e.g., 30 mg/kg) for the specified treatment duration (e.g., 10 or 18 days).[1][2]

Video-EEG Monitoring and Seizure Analysis

This protocol outlines the procedure for long-term video-electroencephalogram (EEG) monitoring to quantify seizure frequency and duration.

Procedure:

• Following the cessation of drug treatment, implant EEG electrodes over the hippocampus of the mice.

• Allow a recovery period of at least one week.

• Perform continuous video-EEG monitoring for a designated period (e.g., 20 days).[1]

• Record video and EEG data simultaneously.

• Manually or automatically score the recordings for electrographic seizures, which are characterized by high-frequency, high-amplitude polyspike discharges on the EEG that correlate with behavioral convulsions on the video.

• Quantify seizure frequency (number of seizures per day) and duration.

Immunohistochemistry for Neuropathology Assessment

This protocol details the steps for immunohistochemical staining to assess hippocampal pathology.

Materials:

• Mouse brain tissue (fixed and sectioned)

• Primary antibodies:

  • Rabbit anti-Iba1 (for microglia)

  • Rabbit anti-Prox1 (for ectopic granule cells)

• Biotinylated secondary antibody (e.g., goat anti-rabbit)

• Avidin-biotin complex (ABC) kit

• 3,3'-Diaminobenzidine (DAB)

• Phosphate-buffered saline (PBS)

• Blocking solution (e.g., 3% normal goat serum in PBS with 0.5% Triton X-100)

Procedure:

• Perfuse mice with 4% paraformaldehyde and post-fix the brains.

• Cryoprotect the brains in sucrose (B13894) solution and section them on a cryostat.

• Wash free-floating sections in PBS.

• Perform antigen retrieval if necessary.

• Block non-specific binding by incubating sections in blocking solution for 2 hours at room temperature.

• Incubate sections with the primary antibody (e.g., rabbit anti-Iba1 at 1:1000 dilution) overnight at 4°C.

• Wash sections in PBS.

• Incubate with the biotinylated secondary antibody (e.g., goat anti-rabbit at 1:500 dilution) for 2 hours at room temperature.

• Wash sections in PBS.

• Incubate with the ABC reagent for 30 minutes at room temperature.

• Wash sections in PBS.

• Visualize the staining using DAB solution.

• Mount the sections on slides, dehydrate, and coverslip.

• Quantify the immunoreactivity using image analysis software. For example, measure the percentage of the hilus occupied by Iba1 immunoreactivity or the density of Prox1-positive cells in the hilus.[2]

Visualizations

Caption: Proposed mechanism of C108297 action in epilepsy.

Caption: Experimental workflow for C108297 in the pilocarpine model.

Application in Other Seizure Models

To date, published research on the application of C108297 in epilepsy has focused on the pilocarpine-induced model of temporal lobe epilepsy. There is currently a lack of publicly available data on the efficacy of C108297 in other standard preclinical seizure models, such as the maximal electroshock (MES) test, the pentylenetetrazol (PTZ) test, or the kainic acid model. Further investigation in these models would be valuable to broaden the understanding of C108297's anticonvulsant and anti-epileptogenic profile.

Conclusion

C108297 represents a promising therapeutic candidate for epilepsy, particularly in cases where stress is a significant contributing factor. Its mechanism of action as a selective glucocorticoid receptor modulator allows it to target the detrimental effects of stress hormones on the brain. The data from the pilocarpine-induced seizure model in mice demonstrates its potential to reduce seizure incidence and ameliorate associated neuropathology. The detailed protocols provided herein should serve as a valuable resource for researchers and drug development professionals seeking to further investigate the therapeutic potential of C108297 and similar compounds in the field of epilepsy. Further studies are warranted to explore its efficacy in a wider range of seizure models and to elucidate the precise downstream signaling pathways involved in its neuroprotective effects.

References

• 1. Glucocorticoid-Receptor-Specific-Modulator-C108297-Reduces-Reactive-Microgliosis-and-Seizure-Incidence-in-a-Rodent-Epilepsy-Model [aesnet.org]
• 2. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for C108297 in PTSD and Stress Response Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a selective glucocorticoid receptor (GR) antagonist being investigated for its therapeutic potential in treating post-traumatic stress disorder (PTSD) and other stress-related conditions. Unlike other GR antagonists such as mifepristone, C108297 exhibits high selectivity for the GR with no anti-progestin activity, making it a valuable tool for dissecting the specific role of GR signaling in the pathophysiology of stress disorders.[1] These application notes provide an overview of C108297's mechanism of action, summarize key preclinical and clinical findings, and offer detailed protocols for its use in research settings.

C108297 acts by blocking the effects of cortisol, a primary stress hormone, at the glucocorticoid receptor.[2][3] This mechanism is of particular interest in PTSD, as the disorder is often associated with dysregulation of the hypothalamic-pituitary-adrenal (HPA) axis and altered GR sensitivity.[4][5] By modulating GR signaling, C108297 may help to normalize stress responses and alleviate the debilitating symptoms of PTSD.[2]

Mechanism of Action: Modulation of the HPA Axis

C108297's primary mechanism of action is the selective antagonism of the glucocorticoid receptor, a key component of the HPA axis. In response to stress, the hypothalamus releases corticotropin-releasing hormone (CRH), which stimulates the pituitary gland to secrete adrenocorticotropic hormone (ACTH). ACTH, in turn, acts on the adrenal glands to promote the synthesis and release of cortisol. Cortisol then exerts widespread effects throughout the body by binding to GRs. This process is regulated by a negative feedback loop, where cortisol inhibits the production of CRH and ACTH. In PTSD, this negative feedback mechanism can be impaired. C108297 intervenes by blocking the binding of cortisol to the GR, thereby modulating the downstream effects of stress hormone signaling.

Diagram of HPA Axis and C108297's Point of Intervention.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of C108297.

Table 1: Preclinical Efficacy of C108297 in Rodent Stress Models

Parameter	Animal Model	Treatment Group	Dose	Outcome	Reference
Immobility Time	Rat	C108297	60 mg/kg	Significantly decreased immobility in the Forced Swim Test.	[1][6]
Corticosterone (B1669441) Levels	Rat	C108297	30 and 60 mg/kg	Potently suppressed peak corticosterone responses to Forced Swim Test and restraint stress.	[1][6]
Corticosterone Levels	Mouse	C108297	30 mg/kg	Reduced stress-induced corticosterone secretion.	[7]
Depressive-like Behavior	Mouse	C108297	30 mg/kg	Reduced immobility in the tail suspension test after 10 days of treatment.	[7]
HPA Axis Reactivity (Females)	Rat	C108297	30 mg/kg	Attenuated enhanced HPA axis stress reactivity in adulthood following adolescent stress.	[8][9]
Baseline Corticosterone (Males)	Rat	C108297	30 mg/kg	Reduced plasma levels of corticosterone.	[9][10]

Table 2: Clinical Trial Design for C108297 in PTSD (SEVEN Study)

Parameter	Description
Study Phase	Phase IIa
Participants	Veterans with chronic PTSD
Dosage	180 mg C108297 daily for 7 days
Control	Placebo
Blinding	Double-blind
Primary Outcome Measures	Efficacy and safety of C108297
Assessment Tools	Clinician-Administered PTSD Scale for DSM-5 (CAPS-5), self-report questionnaires
Assessment Timepoints	Baseline, Day 7, Day 28, Day 56
Reference	[3][11][12]

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the efficacy of C108297 in preclinical models of stress and PTSD.

Protocol 1: Forced Swim Test (FST) in Rats

This protocol is adapted from studies evaluating the antidepressant-like effects of C108297.[1]

Objective: To assess the effect of C108297 on behavioral despair, a measure of depressive-like behavior.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• C108297

• Vehicle (e.g., polyethylene (B3416737) glycol)

• Cylindrical swim tank (46 cm tall x 20 cm diameter) filled with 25°C water to a depth of 30 cm

• Video recording equipment

• Automated scoring software or trained observer

Procedure:

• Habituation: Acclimate rats to the vivarium for at least one week before the experiment. Handle rats daily for 3-5 minutes to reduce handling stress.

• Drug Administration: Administer C108297 (e.g., 30 or 60 mg/kg, subcutaneously) or vehicle daily for 5 consecutive days.

• Pre-swim Session (Day 4): On the fourth day of drug administration, place each rat in the swim tank for a 15-minute pre-swim session. This is to induce a state of behavioral despair. After 15 minutes, remove the rat, dry it with a towel, and return it to its home cage.

• Test Session (Day 5): On the fifth day, 24 hours after the pre-swim session, place the rat back in the swim tank for a 5-minute test session.

• Data Acquisition: Record the entire 5-minute test session.

• Data Analysis: Score the duration of immobility during the 5-minute test. Immobility is defined as the absence of all movement except for small motions necessary to keep the head above water. Compare the immobility time between the C108297-treated and vehicle-treated groups using an appropriate statistical test (e.g., t-test or ANOVA).

References

• 1. The Selective Glucocorticoid Receptor Antagonist CORT 108297 Decreases Neuroendocrine Stress Responses and Immobility in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucocorticoid Receptor Antagonist for PTSD · Recruiting Participants for Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 3. allclinicaltrials.com [allclinicaltrials.com]
• 4. Molecular and Cell Signaling Targets for PTSD Pathophysiology and Pharmacotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An analysis of gene expression in PTSD implicates genes involved in the glucocorticoid receptor pathway and neural responses to stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Lasting Impact of Chronic Adolescent Stress and Glucocorticoid Receptor Selective Modulation in Male and Female Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. Phase IIa Trial of a Selective Glucocorticoid Receptor Antagonist in the Treatment of Veterans With Posttraumatic Stress Disorder (PTSD) (Seven Study) | Clinical Research Trial Listing ( PTSD ) ( NCT04452500 ) [trialx.com]

Application Notes and Protocols for C108297 in Obesity and Metabolic Syndrome Research

These application notes provide a comprehensive overview of the use of C108297, a selective glucocorticoid receptor (GR) modulator, in preclinical studies of obesity and metabolic syndrome. The information is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of this compound.

Introduction

Obesity and the associated metabolic syndrome are characterized by a state of chronic low-grade inflammation and dysregulated energy metabolism. Glucocorticoids, acting through the glucocorticoid receptor (GR), are critically involved in these processes. While GR antagonism can reduce diet-induced obesity, GR agonism has anti-inflammatory effects. C108297 is a selective GR modulator designed to harness the beneficial effects of both antagonism and agonism, offering a promising therapeutic strategy for metabolic disorders.[1] Preclinical studies have demonstrated that C108297 can attenuate diet-induced obesity and inflammation by modulating food intake, increasing lipolysis and fatty acid oxidation, and reducing inflammatory responses in adipose tissue.[1]

Data Presentation

The following tables summarize the key quantitative data from a preclinical study evaluating the effects of C108297 in a diet-induced obesity mouse model.

Table 1: Effects of C108297 on Body Weight, Fat Mass, and Food Intake in Diet-Induced Obese Mice [1]

Parameter	Vehicle	C108297 (30 mg/kg/day)	Mifepristone (30 mg/kg/day)
Body Weight Gain (g)	12.5 ± 0.8	7.5 ± 0.7	8.9 ± 0.9
Fat Mass (g)	10.1 ± 0.7	6.2 ± 0.6	7.1 ± 0.8
Food Intake ( g/day )	3.1 ± 0.1	2.6 ± 0.1	2.8 ± 0.1
Fructose Intake (mL/day)	10.2 ± 0.8	6.8 ± 0.7	8.5 ± 0.9

*p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

Table 2: Effects of C108297 on Plasma Metabolic Parameters [1]

Parameter	Vehicle	C108297 (30 mg/kg/day)
Free Fatty Acids (mmol/L)	0.8 ± 0.1	1.2 ± 0.1*
Triglycerides (mmol/L)	0.6 ± 0.1	0.5 ± 0.1
Total Cholesterol (mmol/L)	4.5 ± 0.3	4.2 ± 0.2

*p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

Table 3: Effects of C108297 on Gene Expression in White Adipose Tissue (WAT) and Brown Adipose Tissue (BAT) [1]

Gene	Tissue	Vehicle (Fold Change)	C108297 (Fold Change)
TNF-α	WAT	1.0 ± 0.2	0.4 ± 0.1
MCP-1	WAT	1.0 ± 0.3	0.5 ± 0.1
F4/80	WAT	1.0 ± 0.2	0.6 ± 0.1*
UCP1	BAT	1.0 ± 0.3	1.8 ± 0.4
PGC1α	BAT	1.0 ± 0.2	1.5 ± 0.3

*p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

Experimental Protocols

Diet-Induced Obesity (DIO) Mouse Model

This protocol describes the induction of obesity in mice through a high-fat diet, as utilized in the preclinical evaluation of C108297.[1]

Materials:

• Male C57BL/6J mice (10 weeks old)

• High-Fat Diet (HFD; 60% kcal from fat)

• Standard chow diet

• Drinking water supplemented with 11% sucrose (B13894) (optional, for a high-fat, high-sugar model)[2]

• C108297

• Vehicle (e.g., 10% DMSO in 0.5% carboxymethyl cellulose)[2]

• Oral gavage needles

• Animal scale

Procedure:

• Acclimatize 10-week-old male C57BL/6J mice to the housing facility for at least one week with ad libitum access to standard chow and water.

• Randomly assign mice to experimental groups (e.g., Vehicle, C108297).

• Switch the diet of the experimental groups to a high-fat diet (60% kcal from fat). A control group maintained on a standard chow diet can be included for comparison. For a more robust model of metabolic syndrome, supplement the drinking water with 11% sucrose.[2]

• Administer C108297 (e.g., 30 mg/kg) or vehicle daily via oral gavage for the duration of the study (e.g., 4 weeks).[1]

• Monitor body weight and food/fluid intake regularly (e.g., weekly).

• At the end of the treatment period, collect blood and tissues for further analysis.

In Vitro LPS-Stimulated TNF-α Secretion in RAW 264.7 Macrophages

This protocol details the procedure to assess the anti-inflammatory effects of C108297 on lipopolysaccharide (LPS)-stimulated macrophages.[1]

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% penicillin/streptomycin

• Lipopolysaccharide (LPS) from E. coli

• C108297

• Vehicle (e.g., DMSO)

• 96-well cell culture plates

• Mouse TNF-α ELISA kit

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight at 37°C in a 5% CO2 incubator.

• Pre-treat the cells with various concentrations of C108297 or vehicle for 1 hour.

• Stimulate the cells with LPS (e.g., 10 ng/mL) for 4 hours.

• Collect the cell culture supernatant.

• Quantify the concentration of TNF-α in the supernatant using a mouse TNF-α ELISA kit according to the manufacturer's instructions.

Adipose Tissue Macrophage Infiltration Analysis by Immunohistochemistry

This protocol describes the staining of white adipose tissue (WAT) for the macrophage marker F4/80 to assess macrophage infiltration.

Materials:

• Paraffin-embedded WAT sections

• Xylene

• Ethanol series (100%, 95%, 70%)

• Antigen retrieval solution (e.g., citrate (B86180) buffer, pH 6.0)

• Hydrogen peroxide (3%)

• Blocking solution (e.g., 5% normal goat serum in PBS)

• Primary antibody: anti-F4/80

• Biotinylated secondary antibody

• ABC reagent (Vectastain)

• DAB substrate kit

• Hematoxylin

• Mounting medium

Procedure:

• Deparaffinize and rehydrate the WAT sections by incubating in xylene and a graded series of ethanol.

• Perform antigen retrieval by heating the sections in citrate buffer.

• Block endogenous peroxidase activity by incubating with 3% hydrogen peroxide.

• Block non-specific antibody binding with blocking solution.

• Incubate the sections with the primary anti-F4/80 antibody overnight at 4°C.

• Incubate with a biotinylated secondary antibody.

• Incubate with ABC reagent.

• Develop the signal with DAB substrate.

• Counterstain with hematoxylin.

• Dehydrate the sections and mount with mounting medium.

• Quantify the F4/80-positive area using image analysis software.

Signaling Pathways and Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the Anti-inflammatory Effects of C108297

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator (SGRM) that has demonstrated a unique pharmacological profile with potential therapeutic applications in a range of inflammatory and metabolic diseases.[1] Unlike traditional glucocorticoids, C108297 exhibits a distinct mechanism of action, functioning as both an agonist and an antagonist depending on the specific gene and tissue context.[1] This tissue- and gene-specific activity allows for the separation of the beneficial anti-inflammatory effects of GR activation from the detrimental side effects often associated with systemic glucocorticoid therapy.[1] C108297 has a high and selective affinity for the GR, with a Ki of 0.9 nM, and demonstrates almost 1000-fold lower affinity for progesterone, estrogen, androgen, and mineralocorticoid receptors.[2][3] Preclinical studies have shown its promise in reducing inflammation, attenuating obesity, and mitigating brain pathology following status epilepticus.[1][2]

These application notes provide a comprehensive overview of the protocols and methodologies for assessing the anti-inflammatory effects of C108297, intended for researchers, scientists, and drug development professionals.

Data Presentation

Table 1: In Vitro Binding Affinity and Potency of C108297

Parameter	Value	Receptor	Reference
Ki	0.45 nM	Glucocorticoid Receptor (GR)	[4]
Ki	0.9 nM	Glucocorticoid Receptor (GR)	[2][3]

Table 2: In Vivo Anti-inflammatory and Neuromodulatory Effects of C108297 in a Mouse Model of Status Epilepticus

Parameter	Treatment Group	Result	Interpretation	Reference
Baseline Corticosterone (B1669441) Levels	SE + Vehicle	Elevated	SE induces HPA axis hyperactivity.	[2]
SE + C108297 (30 mg/kg)	Normalized	C108297 attenuates SE-induced corticosterone hypersecretion.	[2][5]
Hilar Iba1 Immunoreactivity (% area)	SE + Vehicle	Increased	SE induces reactive microgliosis.	[2]
SE + C108297	Reduced	C108297 reduces microglial activation.	[2]
Iba1+ Microglia Density	SE + Vehicle	Increased	SE increases the number of microglia.	[2]
SE + C108297	Significantly Reduced	C108297 decreases microglial proliferation.	[2][5]
Hilar Ectopic Granule Cell Density	SE + Vehicle	Increased	SE leads to abnormal neurogenesis.	[2]
SE + C108297	Decreased	C108297 reduces SE-induced pathological neurogenesis.	[2][5]

*SE: Status Epilepticus

Experimental Protocols

Protocol 1: In Vivo Assessment of Anti-inflammatory Effects in a Mouse Model of Status Epilepticus

This protocol is based on methodologies described in studies investigating the effects of C108297 on brain pathology following pilocarpine-induced status epilepticus in mice.[2][5]

1. Animal Model:

• Use adult male FVB mice (6–7 weeks old).

• Induce status epilepticus (SE) via intraperitoneal (i.p.) injection of pilocarpine.

2. Drug Administration:

• Prepare C108297 in a suitable vehicle.

• Administer C108297 or vehicle once daily via oral gavage for a period of 10 days, starting 24 hours after SE induction. A dose of 30 mg/kg has been shown to be effective.[2]

3. Assessment of Hypothalamic-Pituitary-Adrenal (HPA) Axis Activity:

• Collect blood samples to measure baseline corticosterone levels before the first drug administration.

• To assess stress-induced corticosterone release, subject a cohort of animals to restraint stress on day 10 of treatment and collect blood at 0, 30, and 120 minutes.

• Quantify corticosterone levels using a suitable immunoassay.

4. Immunohistochemical Analysis of Neuroinflammation:

• At the end of the treatment period, perfuse the animals and collect brain tissue.

• Prepare brain sections for immunohistochemistry.

• To assess microgliosis, stain sections with an antibody against Ionized calcium-binding adapter molecule 1 (Iba1).

• Quantify the density of Iba1-positive cells and the percentage of the hilar area occupied by Iba1 immunoreactivity using image analysis software.

• To assess astrocytosis, stain sections with an antibody against Glial Fibrillary Acidic Protein (GFAP).

5. Quantification of Neuronal Pathology:

• To assess SE-induced hippocampal remodeling, quantify the density of ectopically located dentate granule cells.

Protocol 2: In Vitro Glucocorticoid Receptor Binding Assay

This protocol is a standard method to determine the binding affinity of a compound to the glucocorticoid receptor.

1. Materials:

• Recombinant human glucocorticoid receptor (GR).

• Radiolabeled dexamethasone (B1670325) (e.g., [3H]-dexamethasone).

• C108297 at various concentrations.

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

2. Procedure:

• Incubate the recombinant GR with a fixed concentration of radiolabeled dexamethasone and varying concentrations of C108297.

• Allow the binding reaction to reach equilibrium.

• Separate the bound from unbound radioligand by rapid filtration through glass fiber filters.

• Wash the filters to remove non-specific binding.

• Measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

• Generate a competition binding curve by plotting the percentage of specific binding of the radioligand against the logarithm of the C108297 concentration.

• Calculate the IC50 value, which is the concentration of C108297 that inhibits 50% of the specific binding of the radioligand.

• Determine the Ki (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glucocorticoid-Receptor-Specific-Modulator-C108297-Reduces-Reactive-Microgliosis-and-Seizure-Incidence-in-a-Rodent-Epilepsy-Model [aesnet.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Imaging of C108297 Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a selective glucocorticoid receptor (GR) modulator with a binding affinity (Ki) of 0.7 nM.[1] It exhibits both agonistic and antagonistic properties depending on the tissue and cellular context, making it a promising therapeutic candidate for a range of conditions.[2][3] C108297 has been shown to attenuate obesity by reducing caloric intake and increasing fat metabolism, while also demonstrating anti-inflammatory effects.[1] Furthermore, its potential to modulate the hypothalamic-pituitary-adrenal (HPA) axis and reduce brain pathology has been investigated in preclinical models of neurological disorders.[2] Clinical trials are underway to evaluate the efficacy of C108297 in treating post-traumatic stress disorder (PTSD) and for its potential cognitive-enhancing effects in individuals at risk for Alzheimer's disease.[4][5][6][7]

Understanding the in vivo target engagement of C108297 is crucial for its clinical development. Visualizing where, when, and to what extent C108297 interacts with the glucocorticoid receptor in a living organism can provide invaluable information on its pharmacokinetics, pharmacodynamics, and dose-response relationships. This document provides detailed application notes and a hypothetical protocol for assessing C108297 target engagement in vivo using Positron Emission Tomography (PET), a powerful non-invasive imaging technique.

Principle of In Vivo Target Engagement Imaging using PET

Positron Emission Tomography (PET) is a highly sensitive molecular imaging modality that allows for the quantitative visualization of biological processes in vivo. To image glucocorticoid receptor engagement, a radiolabeled version of the drug of interest (in this case, a hypothetical [¹⁸F]C108297) is administered to a subject. This radiotracer binds to the target receptor, and the emitted positrons can be detected by the PET scanner. The resulting images provide a three-dimensional map of the radiotracer's distribution and concentration, which directly correlates with the density of the target receptor.

By performing PET scans before and after administering unlabeled C108297, one can quantify the degree of target engagement. The unlabeled drug will compete with the radiotracer for binding to the glucocorticoid receptor, leading to a reduction in the PET signal. This reduction in signal is a direct measure of receptor occupancy by the therapeutic drug.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the glucocorticoid receptor signaling pathway and the general workflow for an in vivo PET imaging study to assess C108297 target engagement.

Figure 1: Glucocorticoid Receptor Signaling Pathway for C108297.

Figure 2: Experimental Workflow for In Vivo PET Imaging.

Quantitative Data Summary

The following tables provide hypothetical quantitative data that could be generated from in vivo PET imaging studies of C108297 target engagement.

Table 1: Biodistribution of a Hypothetical [¹⁸F]C108297 in a Rodent Model

Organ	Standardized Uptake Value (SUV) Mean ± SD
Brain	1.5 ± 0.3
Heart	2.1 ± 0.4
Lungs	3.5 ± 0.6
Liver	8.2 ± 1.5
Kidneys	6.8 ± 1.2
Muscle	0.8 ± 0.2
Adipose Tissue	2.5 ± 0.5

Table 2: Glucocorticoid Receptor Occupancy by C108297 in a Rodent Brain

C108297 Dose (mg/kg)	[¹⁸F]C108297 Brain Uptake (% Baseline)	Receptor Occupancy (%)
0 (Vehicle)	100	0
1	85	15
3	60	40
10	30	70
30	15	85

Detailed Experimental Protocols

Protocol 1: Synthesis and Quality Control of a Hypothetical [¹⁸F]C108297

This protocol is a hypothetical adaptation based on established methods for fluorinating small molecules for PET imaging.

1. Radiosynthesis:

• Precursor: A suitable precursor of C108297 with a leaving group (e.g., tosylate, nosylate, or trimethylammonium triflate) at the desired position for fluorination.
• Fluorination: The precursor is reacted with [¹⁸F]fluoride, which is produced in a cyclotron. The reaction is typically carried out in an automated synthesis module at an elevated temperature in an appropriate solvent (e.g., acetonitrile (B52724) or DMSO) with a phase-transfer catalyst (e.g., Kryptofix 2.2.2).
• Deprotection (if necessary): If the precursor contains protecting groups, they are removed after the fluorination step.
• Purification: The crude reaction mixture is purified using high-performance liquid chromatography (HPLC) to isolate [¹⁸F]C108297.

2. Quality Control:

• Radiochemical Purity: Assessed by analytical HPLC to ensure the absence of radioactive impurities. The radiochemical purity should be >95%.
• Molar Activity: Determined by measuring the radioactivity and the mass of the final product. High molar activity is crucial to minimize the pharmacological effects of the injected tracer.
• Identity Confirmation: Co-elution of the radioactive product with a non-radioactive C108297 standard on analytical HPLC.
• Residual Solvents: Measured by gas chromatography to ensure they are below acceptable limits.
• Sterility and Endotoxin Testing: Performed on the final product to ensure it is safe for in vivo administration.

Protocol 2: In Vivo PET/CT Imaging of C108297 Target Engagement in a Rodent Model

1. Animal Handling:

• All animal procedures should be performed in accordance with institutional guidelines.
• Use adult male rodents (e.g., Sprague-Dawley rats or C57BL/6 mice) weighing 250-300g or 20-25g, respectively.
• House the animals in a temperature- and light-controlled environment with ad libitum access to food and water.

2. Baseline PET/CT Scan:

• Anesthetize the animal with isoflurane (B1672236) (2-3% in oxygen).
• Place the animal on the scanner bed and maintain anesthesia throughout the scan.
• Perform a CT scan for anatomical reference and attenuation correction.
• Administer a bolus injection of [¹⁸F]C108297 (e.g., 5-10 MBq) via a tail vein catheter.
• Acquire dynamic PET data for 60-90 minutes.

3. Target Engagement Scan:

• On a separate day, administer a single dose of unlabeled C108297 (at the desired dose, e.g., 1, 3, 10, or 30 mg/kg) via the appropriate route (e.g., oral gavage or intraperitoneal injection).
• At the time of expected peak receptor occupancy (determined from pharmacokinetic studies), anesthetize the animal and perform a second PET/CT scan as described in step 2, including the administration of [¹⁸F]C108297.

4. Image Analysis:

• Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D).
• Co-register the PET and CT images.
• Draw regions of interest (ROIs) on the co-registered images over various brain regions (e.g., hippocampus, prefrontal cortex, hypothalamus) and peripheral organs.
• Calculate the mean standardized uptake value (SUV) for each ROI.
• Calculate receptor occupancy using the following formula:
• Receptor Occupancy (%) = [ (SUV_baseline - SUV_post-dose) / SUV_baseline ] * 100

Conclusion

The ability to non-invasively quantify the in vivo target engagement of C108297 is a critical step in its development as a therapeutic agent. The methodologies outlined in these application notes, based on established PET imaging principles for nuclear receptors, provide a framework for researchers to assess the pharmacokinetic and pharmacodynamic properties of C108297 in preclinical models. This information is essential for optimizing dosing regimens and increasing the likelihood of success in clinical trials.

References

• 1. Radiolabeled glucocorticoids as molecular probes for imaging brain glucocorticoid receptors by means of positron emission tomography (PET) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Optical probes to identify the glucocorticoid receptor ligands in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Synthesis and Structural Requirements for Measuring Glucocorticoid Receptor Expression In Vivo with (±)-11C-YJH08 PET - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PET and SPECT Imaging of Steroid Hormone Receptors | Radiology Key [radiologykey.com]
• 6. Live Cell Imaging Unveils Multiple Domain Requirements for In Vivo Dimerization of the Glucocorticoid Receptor | PLOS Biology [journals.plos.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for C108297 in Behavioral Neuroscience

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a selective, non-steroidal modulator of the glucocorticoid receptor (GR) with a high binding affinity.[1] It demonstrates a unique profile of both partial agonistic and antagonistic activities, which are dependent on the specific brain region and cellular context. This tissue- and gene-specific action allows for a nuanced modulation of the hypothalamic-pituitary-adrenal (HPA) axis and stress-related behaviors, making C108297 a compound of significant interest in behavioral neuroscience research and for the development of novel therapeutics for stress-related psychiatric disorders.

These application notes provide detailed protocols for key behavioral neuroscience experiments in which C108297 has been evaluated, along with a summary of its effects and relevant quantitative data. The included diagrams illustrate the signaling pathway of C108297 and typical experimental workflows.

Signaling Pathway of C108297

C108297 primarily acts on the glucocorticoid receptor. In its unbound state, the GR resides in the cytoplasm in a complex with chaperone proteins. Upon binding of a ligand, such as corticosterone (B1669441) or a synthetic modulator like C108297, the receptor undergoes a conformational change, dissociates from the chaperone proteins, and translocates to the nucleus. Inside the nucleus, the ligand-receptor complex can act as a transcription factor, either activating or repressing gene expression by binding to glucocorticoid response elements (GREs) on the DNA. The specific action of C108297 (agonist vs. antagonist) can depend on the co-regulators present in different cell types.

C108297 Glucocorticoid Receptor Signaling Pathway

Experimental Protocols and Data

Assessment of Antidepressant-Like Effects: Forced Swim Test (FST)

The Forced Swim Test is a widely used rodent behavioral test to screen for potential antidepressant drugs by assessing behavioral despair.

Experimental Protocol:

• Apparatus: A transparent cylindrical container (e.g., 40 cm high, 20 cm in diameter) is filled with water (23-25°C) to a depth where the animal cannot touch the bottom with its tail or feet.

• Acclimation: Animals are brought to the testing room at least 1 hour before the experiment to acclimate.

• Procedure:

  • Mice are gently placed into the water-filled cylinder.

  • The test duration is typically 6 minutes.

  • Behavior is recorded, often by a video camera, for later scoring.

• Data Analysis: The duration of immobility (the time the animal spends floating with only minimal movements to keep its head above water) is scored, usually during the last 4 minutes of the test. A decrease in immobility time is indicative of an antidepressant-like effect.

Quantitative Data for C108297 in the Forced Swim Test:

Treatment Group	Dose (mg/kg)	Immobility (seconds)	Animal Model	Reference
Vehicle	-	~140	Male Rats	[2]
C108297	30	~125	Male Rats	[2]
C108297	60	~95	Male Rats	[2][3]
Imipramine (Positive Control)	10	~75	Male Rats	[2]

*Statistically significant difference compared to the vehicle group.

Evaluation of Behavioral Despair: Tail Suspension Test (TST)

Similar to the FST, the Tail Suspension Test is used to assess antidepressant-like activity by measuring the immobility of mice when subjected to inescapable stress.

Experimental Protocol:

• Apparatus: A suspension bar is placed high enough so that the mouse cannot escape or hold onto nearby surfaces.

• Acclimation: Mice are habituated to the testing room for at least 1 hour prior to the test.

• Procedure:

  • A piece of adhesive tape is attached to the tail of the mouse.

  • The mouse is then suspended by its tail from the suspension bar.

  • The test duration is typically 6 minutes.

  • The session is recorded for subsequent behavioral scoring.

• Data Analysis: The total time the mouse remains immobile is measured. A reduction in immobility time suggests an antidepressant-like effect.

Quantitative Data for C108297 in the Tail Suspension Test:

Treatment Group	Dose (mg/kg)	Immobility (seconds)	Animal Model	Reference
Vehicle	-	~110	Male Mice	[4]
C108297	15	~90	Male Mice	[4]
C108297	30	~75	Male Mice	[4]
C108297	80	~80	Male Mice	[4]

*Statistically significant difference compared to the vehicle group.

Assessment of Learning and Memory: Inhibitory Avoidance Task

The inhibitory avoidance task is a behavioral paradigm used to assess fear-motivated learning and memory. Acute post-training administration of C108297 (20 mg/kg) has been shown to lead to long 48-hour retention test latencies, suggesting an enhancement of memory consolidation.

Experimental Protocol:

• Apparatus: A two-compartment box with a light and a dark chamber, separated by a guillotine door. The floor of the dark compartment is equipped with a grid for delivering a mild footshock.

• Training (Acquisition):

  • A mouse is placed in the light compartment.

  • After a brief habituation period, the door to the dark compartment is opened.

  • When the mouse enters the dark compartment, the door is closed, and a brief, mild footshock is delivered.

• Testing (Retention):

  • 24 or 48 hours after training, the mouse is placed back into the light compartment.

  • The latency to enter the dark compartment is recorded.

• Data Analysis: A longer latency to enter the dark compartment during the retention test is interpreted as better memory of the aversive experience.

Note: Specific quantitative data for C108297 in the inhibitory avoidance task, such as mean latencies, were not available in the searched resources.

Evaluation of HPA Axis Regulation: Corticosterone Response to Stress

C108297 has been shown to modulate the HPA axis response to stress by suppressing the release of corticosterone.

Experimental Protocol:

• Drug Administration: Animals are treated with C108297 or vehicle for a specified period (e.g., 5-10 days).

• Stress Induction: A stressor, such as restraint stress (placing the animal in a well-ventilated tube for a set duration, e.g., 30 minutes), is applied.

• Blood Sampling: Blood samples are collected at various time points before, during, and after the stressor (e.g., 0, 30, 60, and 120 minutes from the onset of stress).

• Corticosterone Measurement: Plasma corticosterone levels are measured using an appropriate method, such as an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Corticosterone levels between the C108297-treated and vehicle-treated groups are compared at each time point.

Quantitative Data for C108297 on Stress-Induced Corticosterone Levels:

Treatment Group	Dose (mg/kg)	Time Point (post-stress onset)	Corticosterone (ng/mL)	Animal Model	Reference
Vehicle	-	30 min	~250	Male Mice	[4]
C108297	30	30 min	~150	Male Mice	[4]
Vehicle	-	60 min	~200	Male Mice	[4]
C108297	30	60 min	~100	Male Mice	[4]

*Statistically significant difference compared to the vehicle group.

Assessment of Adult Hippocampal Neurogenesis

C108297 has been demonstrated to antagonize the suppressive effects of chronic corticosterone on adult hippocampal neurogenesis.

Experimental Protocol:

• Animal Model: A model of reduced neurogenesis is often used, such as chronic administration of corticosterone.

• Drug Administration: C108297 or vehicle is co-administered with the neurogenesis-suppressing agent.

• Cell Proliferation Labeling (BrdU):

  • 5-bromo-2'-deoxyuridine (BrdU), a thymidine (B127349) analog, is injected into the animals to label dividing cells.

  • The timing and frequency of BrdU injections depend on whether cell proliferation or survival is being studied.

• Tissue Processing: After a designated survival period, animals are euthanized, and their brains are collected, fixed, and sectioned.

• Immunohistochemistry:

  • Brain sections are stained with antibodies against BrdU to identify newly born cells.

  • Sections are also often co-stained with markers for immature neurons, such as Doublecortin (DCX), to assess neuronal differentiation.

• Quantification: The number of BrdU-positive and DCX-positive cells in the dentate gyrus of the hippocampus is quantified using stereological methods.

Quantitative Data for C108297 on Hippocampal Neurogenesis:

Condition	Treatment	BrdU+ Cells (per section)	DCX+ Cells (total number)	Reference
Control	Vehicle	~2500	~8000
Chronic Corticosterone	Vehicle	~1500	~5000
Chronic Corticosterone	C108297	~2200	~7000

*Statistically significant difference compared to the control group.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for evaluating the effects of C108297 in behavioral neuroscience experiments.

Typical Experimental Workflow for C108297 Studies

References

• 1. The inhibitory avoidance discrimination task to investigate accuracy of memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The selective glucocorticoid receptor modulator CORT108297 restores faulty hippocampal parameters in Wobbler and corticosterone-treated mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies of Short-Term Avoidance Memory - Neural Plasticity and Memory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-Term Administration of C108297 in Rats

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a selective glucocorticoid receptor (GR) modulator, a class of compounds that exhibit both agonist and antagonist activity at the GR. This dual activity offers the potential for therapeutic benefits by separating the anti-inflammatory and immunosuppressive effects of glucocorticoids from their adverse metabolic effects. Preclinical studies in rodents have shown that C108297 can attenuate obesity, reduce inflammation, and modulate the hypothalamic-pituitary-adrenal (HPA) axis. These application notes provide a comprehensive overview of the available data and detailed protocols for the long-term administration of C108297 in rats, intended to guide researchers in designing and executing further preclinical studies.

Mechanism of Action & Signaling Pathway

C108297 exerts its effects by binding to the glucocorticoid receptor, a ligand-activated transcription factor that regulates a wide array of physiological processes. Upon binding, the C108297-GR complex translocates to the nucleus, where it can either transactivate or transrepress gene expression. The selective nature of C108297 suggests that it differentially recruits co-regulator proteins to the GR complex, leading to a distinct gene expression profile compared to full GR agonists or antagonists. This selective modulation is thought to be the basis for its unique pharmacological profile.

Caption: Simplified signaling pathway of C108297.

Data Presentation

Toxicological Profile (Long-Term Administration)

No specific long-term (≥28 days) toxicology studies for C108297 in rats were identified in the public domain. The following table is a template based on OECD Guideline 408 for a 90-day oral toxicity study and should be populated with experimental data.

Parameter	Vehicle Control	C108297 (Low Dose)	C108297 (Mid Dose)	C108297 (High Dose)
General Observations
Mortality
Clinical Signs
Body Weight Gain (g)
Food Consumption ( g/day )
Water Consumption (mL/day)
Hematology
Red Blood Cell Count (x10^6/µL)
Hemoglobin (g/dL)
Hematocrit (%)
White Blood Cell Count (x10^3/µL)
Platelet Count (x10^3/µL)
Clinical Chemistry
Alanine Aminotransferase (ALT) (U/L)
Aspartate Aminotransferase (AST) (U/L)
Alkaline Phosphatase (ALP) (U/L)
Total Bilirubin (mg/dL)
Blood Urea Nitrogen (BUN) (mg/dL)
Creatinine (mg/dL)
Glucose (mg/dL)
Total Protein (g/dL)
Albumin (g/dL)
Cholesterol (mg/dL)
Triglycerides (mg/dL)
Organ Weights (g)
Liver
Kidneys
Spleen
Heart
Brain
Adrenals
Testes/Ovaries

Pharmacokinetic Profile (Long-Term Administration)

Specific long-term pharmacokinetic data for C108297 in rats is not currently available. This table provides a template of key parameters to be determined in a long-term pharmacokinetic study.

Parameter	Value
Route of Administration	e.g., Oral gavage, Subcutaneous
Dose(s)	e.g., 30 mg/kg, 60 mg/kg
Dosing Frequency	e.g., Once daily
Study Duration	e.g., 28 days
Time to Peak Plasma Concentration (Tmax)
Peak Plasma Concentration (Cmax)
Area Under the Curve (AUC)
Half-life (t1/2)
Volume of Distribution (Vd)
Clearance (CL)
Bioavailability
Major Metabolites

Experimental Protocols

Long-Term Administration Protocol (Based on OECD Guideline 408)

This protocol outlines a 90-day repeated dose oral toxicity study in rats.

Caption: Workflow for a 90-day oral toxicity study.

1. Animals and Housing:

• Species: Sprague-Dawley rats.

• Age: Young adults (approximately 6-8 weeks old at the start of dosing).

• Sex: Equal numbers of males and females.

• Group Size: At least 10 animals per sex per group.

• Housing: Housed in environmentally controlled conditions (22 ± 3 °C, 30-70% humidity, 12-hour light/dark cycle).

2. Dose Formulation and Administration:

• Vehicle: A suitable vehicle should be chosen based on the solubility of C108297 (e.g., 0.5% carboxymethylcellulose). The vehicle should be tested for any toxic effects.

• Dose Levels: At least three dose levels (low, mid, high) and a vehicle control group. Doses from short-term studies (e.g., 30 mg/kg, 60 mg/kg) can inform dose selection.

• Administration: Administer C108297 or vehicle by oral gavage once daily for 90 consecutive days.

3. Observations and Measurements:

• Mortality and Clinical Signs: Observe animals at least once daily for any signs of toxicity.

• Body Weight and Food/Water Consumption: Record weekly.

• Hematology and Clinical Chemistry: Collect blood samples (e.g., from the tail vein or at termination) at pre-determined intervals and at the end of the study.

• Ophthalmological Examination: Perform before the start of the study and at termination.

• Urinalysis: Conducted at least once towards the end of the study.

4. Terminal Procedures:

• Necropsy: At the end of the 90-day period, euthanize all animals and perform a full gross necropsy.

• Organ Weights: Weigh major organs (liver, kidneys, spleen, heart, brain, adrenals, testes/ovaries).

• Histopathology: Preserve organs in a suitable fixative (e.g., 10% neutral buffered formalin) for microscopic examination.

Corticosterone (B1669441) Measurement Protocol (ELISA)

1. Sample Collection and Preparation:

• Collect trunk blood in EDTA-coated tubes.

• Centrifuge at 1,500 x g for 15 minutes at 4°C.

• Collect the plasma supernatant and store at -80°C until analysis.

2. ELISA Procedure (Example using a commercial kit):

• Bring all reagents and samples to room temperature.

• Add standards and samples to the appropriate wells of the antibody-coated microplate.

• Add the enzyme-conjugated secondary antibody.

• Incubate as per the manufacturer's instructions (e.g., 2 hours at room temperature).

• Wash the plate several times with the provided wash buffer.

• Add the substrate solution and incubate in the dark (e.g., 30 minutes).

• Add the stop solution.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate corticosterone concentrations based on the standard curve.

Histological Examination of Brain Tissue

1. Tissue Preparation:

• Perfuse animals transcardially with saline followed by 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

• Post-fix the brain in 4% PFA overnight at 4°C.

• Cryoprotect the brain in a graded sucrose (B13894) solution (e.g., 15% then 30%) in PBS.

• Freeze the brain and section it using a cryostat (e.g., 30 µm sections).

2. Immunohistochemistry for Microglia (Iba1 Staining):

• Mount sections on slides.

• Wash sections in PBS.

• Perform antigen retrieval if necessary (e.g., using citrate (B86180) buffer).

• Block non-specific binding with a blocking solution (e.g., PBS with 5% normal goat serum and 0.3% Triton X-100) for 1 hour at room temperature.

• Incubate with the primary antibody (e.g., rabbit anti-Iba1) overnight at 4°C.

• Wash sections in PBS.

• Incubate with a fluorescently-labeled secondary antibody (e.g., goat anti-rabbit Alexa Fluor 488) for 2 hours at room temperature.

• Wash sections in PBS.

• Mount with a mounting medium containing a nuclear counterstain (e.g., DAPI).

• Visualize using a fluorescence microscope.

Forced Swim Test Protocol

Caption: Experimental workflow for the forced swim test.

1. Apparatus:

• A transparent cylindrical container (e.g., 40 cm high, 20 cm in diameter).

• Fill with water (23-25°C) to a depth where the rat cannot touch the bottom or escape (approximately 30 cm).

2. Procedure:

• Day 1 (Pre-test): Place each rat in the cylinder for a 15-minute pre-swim session. This is to induce a state of behavioral despair. After the session, remove the rat, dry it with a towel, and return it to its home cage.

• Day 2 (Test): Administer C108297 or vehicle at a specified time before the test (e.g., 60 minutes). Place the rat in the swim cylinder for a 5-minute test session.

• Behavioral Scoring: Record the entire 5-minute session. Score the duration of immobility (making only movements necessary to keep the head above water), swimming, and climbing. An increase in active behaviors (swimming and climbing) is indicative of an antidepressant-like effect.

Disclaimer

The information provided in these application notes and protocols is for research purposes only. The long-term toxicological and pharmacokinetic data for C108297 in rats is limited in publicly available literature. The provided tables are templates based on standard guidelines and should be populated with data from well-controlled, long-term studies. Researchers should conduct their own dose-ranging and safety studies before proceeding with long-term administration protocols. All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Application Notes and Protocols for C108297 in Modulating Neuroinflammation in CNS Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator demonstrating a unique pharmacological profile with therapeutic potential in central nervous system (CNS) disorders characterized by neuroinflammation.[1] Unlike traditional glucocorticoids, C108297 exhibits tissue- and gene-specific agonist and antagonist activity.[1] This selective modulation allows for the dissociation of the anti-inflammatory and neuroprotective benefits of GR activation from the adverse effects associated with systemic glucocorticoid therapy.[1] Preclinical studies have highlighted the potential of C108297 in attenuating neuroinflammation and associated pathologies in models of epilepsy and amyotrophic lateral sclerosis (ALS).[2][3]

Mechanism of Action

C108297 is a selective modulator of the glucocorticoid receptor (GR) with a high binding affinity.[4] The GR, a ubiquitously expressed nuclear receptor, plays a pivotal role in regulating inflammation, stress response, and metabolism.[1] Upon ligand binding, the GR translocates to the nucleus and modulates gene expression through two primary mechanisms:

• Transactivation: The GR homodimer binds to glucocorticoid response elements (GREs) in the promoter regions of target genes, generally leading to the expression of anti-inflammatory proteins.

• Transrepression: The GR monomer interacts with and inhibits the activity of pro-inflammatory transcription factors, such as nuclear factor-kappa B (NF-κB) and activator protein 1 (AP-1).

C108297 induces a unique conformational change in the GR, leading to differential recruitment of co-activator and co-repressor proteins compared to full agonists like dexamethasone (B1670325) or antagonists like mifepristone.[1] This selective co-regulator interaction is the molecular basis for its mixed agonist/antagonist profile, enabling it to suppress pro-inflammatory pathways while potentially avoiding the metabolic side effects of broad-spectrum GR agonists.[1] In the context of neuroinflammation, C108297 has been shown to reduce microglial proliferation and normalize stress-induced hypersecretion of corticosterone (B1669441), a key mediator of the stress response.[2]

Proposed signaling pathway of C108297.

Applications

C108297 has shown significant promise in preclinical models of CNS disorders where neuroinflammation is a key pathological feature.

• Epilepsy: In a mouse model of status epilepticus (SE), treatment with C108297 attenuated corticosterone hypersecretion, reduced microglial proliferation in the hippocampus, and decreased the density of hilar ectopic granule cells, which are associated with post-injury epileptogenesis.[2]

• Amyotrophic Lateral Sclerosis (ALS): In the Wobbler mouse model of ALS, which exhibits hyperactivity of the hypothalamic-pituitary-adrenal (HPA) axis, C108297 treatment decreased astrogliosis and shifted activated microglia towards a quiescent state in the hippocampus.[3]

Quantitative Data Summary

The following table summarizes the key quantitative findings from a study investigating the effects of C108297 in a pilocarpine-induced status epilepticus mouse model.

Parameter	Control (Vehicle)	SE (Vehicle)	SE (C108297)	Fold Change (SE vs. Control)	% Change (C108297 vs. SE)
Baseline Corticosterone (ng/mL)	Undetectable	25.1 ± 5.4	5.2 ± 2.1	-	-79.3%
Hilar Ectopic Granule Cell Density (cells/mm²) **	0.8 ± 0.3	19.4 ± 3.2	8.1 ± 1.5	+2325%	-58.2%
Microglial (Iba1+) Density (cells/mm²) **	183 ± 15	398 ± 29	287 ± 23	+117.5%	-27.9%
Astrocyte (GFAP+) Area (%)	4.9 ± 0.5	12.1 ± 1.1	10.9 ± 1.0	+146.9%	-9.9% (not significant)

Data extracted and summarized from Wulsin et al., 2021.[2]

Experimental Protocols

Protocol 1: In Vivo Assessment of C108297 in a Mouse Model of Status Epilepticus

This protocol describes the induction of status epilepticus (SE) in mice using pilocarpine (B147212), followed by treatment with C108297 and subsequent analysis of neuroinflammation and neuropathology.

Workflow for in vivo C108297 efficacy testing.

Materials:

• C108297

• Pilocarpine hydrochloride

• Scopolamine methyl nitrate

• Diazepam

• Sterile saline (0.9% NaCl)

• Vehicle (e.g., 5% DMSO, 5% Tween 80 in saline)

• Male C57BL/6 mice (8-10 weeks old)

• Standard animal housing and handling equipment

• Syringes and needles for intraperitoneal (i.p.) injections

Procedure:

• Acclimatization: Acclimatize mice to the housing facility for at least one week before the experiment.

• SE Induction (Day 0): a. Administer scopolamine methyl nitrate (1 mg/kg, i.p.) to minimize peripheral cholinergic effects. b. Thirty minutes later, administer pilocarpine hydrochloride (320 mg/kg, i.p.). c. Observe mice continuously for behavioral seizures. The onset of status epilepticus is defined by the occurrence of continuous seizures (Racine stage 4-5). d. After 90 minutes of continuous seizure activity, administer diazepam (10 mg/kg, i.p.) to terminate SE. e. Provide supportive care (e.g., hydration with sterile saline) and monitor recovery.

• C108297 Treatment (Days 1-10): a. Prepare C108297 solution in the appropriate vehicle at a concentration for a 30 mg/kg dose. b. Beginning 24 hours after SE induction, administer C108297 (30 mg/kg, i.p.) or vehicle once daily for 10 days.

• Blood Sampling and Corticosterone Measurement (Day 5): a. On day 5 of treatment, collect tail blood samples to measure baseline corticosterone levels. b. Process blood to collect plasma and store at -80°C until analysis. c. Quantify corticosterone levels using a commercially available ELISA kit, following the manufacturer's instructions.

• Tissue Collection (Day 10): a. At the end of the treatment period, deeply anesthetize the mice. b. Perform transcardial perfusion with phosphate-buffered saline (PBS) followed by 4% paraformaldehyde (PFA). c. Dissect and post-fix the brains in 4% PFA overnight at 4°C. d. Cryoprotect the brains in a 30% sucrose (B13894) solution. e. Section the brains into 40 µm coronal sections using a cryostat.

• Immunohistochemistry: a. Perform immunohistochemical staining on free-floating brain sections for microglial (Iba1) and astrocyte (GFAP) markers. b. Briefly, wash sections in PBS, permeabilize with Triton X-100, and block with normal serum. c. Incubate with primary antibodies (e.g., rabbit anti-Iba1, chicken anti-GFAP) overnight at 4°C. d. Wash and incubate with appropriate fluorescently-labeled secondary antibodies. e. Mount sections on slides and coverslip with a mounting medium containing DAPI.

• Image Analysis and Quantification: a. Capture fluorescent images of the hippocampus using a confocal or fluorescence microscope. b. Quantify the density of Iba1-positive cells and the percentage area covered by GFAP staining using image analysis software (e.g., ImageJ).

Protocol 2: Corticosterone Measurement by ELISA

This protocol provides a general outline for measuring corticosterone levels in plasma samples. Always refer to the specific manufacturer's protocol for the ELISA kit being used.

Materials:

• Plasma samples

• Corticosterone ELISA kit (including corticosterone standard, antibody-coated plate, enzyme conjugate, wash buffer, substrate, and stop solution)

• Microplate reader

• Pipettes and tips

• Deionized water

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual.

• Assay Procedure: a. Add standards and plasma samples to the appropriate wells of the antibody-coated microplate. b. Add the enzyme conjugate to each well. c. Incubate the plate for the time and temperature specified in the protocol (e.g., 1 hour at room temperature on a shaker). During this incubation, competitive binding occurs between the corticosterone in the sample and the enzyme-conjugated corticosterone for the antibody binding sites. d. Wash the plate multiple times with the provided wash buffer to remove unbound reagents. e. Add the substrate solution to each well and incubate for a specified time (e.g., 30 minutes) to allow for color development. The color intensity is inversely proportional to the amount of corticosterone in the sample. f. Add the stop solution to terminate the reaction.

• Data Analysis: a. Read the absorbance of each well at the appropriate wavelength (e.g., 450 nm) using a microplate reader. b. Generate a standard curve by plotting the absorbance of the standards against their known concentrations. c. Determine the concentration of corticosterone in the samples by interpolating their absorbance values on the standard curve. d. Multiply the resulting concentration by the dilution factor if samples were diluted.

References

• 1. benchchem.com [benchchem.com]
• 2. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The selective glucocorticoid receptor modulator CORT108297 restores faulty hippocampal parameters in Wobbler and corticosterone-treated mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Measuring C108297 Effects on HPA Axis Regulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

C108297 is a selective glucocorticoid receptor (GR) modulator with a high affinity for the GR (Kᵢ of 0.45-0.9 nM) and minimal affinity for other steroid receptors like the mineralocorticoid, progesterone, and androgen receptors.[1][2][3] This compound has demonstrated both agonistic and antagonistic effects on the glucocorticoid system, making it a molecule of significant interest for therapeutic development in stress-related disorders.[2][4][5] These application notes provide a comprehensive overview and detailed protocols for measuring the effects of C108297 on the Hypothalamic-Pituitary-Adrenal (HPA) axis, a critical neuroendocrine system that regulates stress responses.

The HPA axis is a complex set of interactions among the hypothalamus, the pituitary gland, and the adrenal glands that culminates in the production of glucocorticoids like cortisol in humans and corticosterone (B1669441) in rodents.[6][7] Dysregulation of the HPA axis is implicated in a variety of psychiatric and metabolic disorders. C108297 has been shown to modulate HPA axis activity, primarily by reducing corticosterone levels, particularly under stressful conditions.[5][8][9] Understanding its precise effects is crucial for its development as a potential therapeutic agent.

Mechanism of Action of C108297 on the HPA Axis

C108297 acts as a selective GR modulator, meaning its function can vary depending on the specific tissue and the presence of other signaling molecules.[2] It has been shown to exhibit both GR agonist and antagonist properties. For instance, it can mimic the agonistic effects of corticosterone in enhancing memory consolidation while also acting as an antagonist by blocking corticosterone-induced reductions in hippocampal neurogenesis.[2][5]

A key feature of C108297 is its ability to reduce circulating corticosterone levels without causing a disinhibition of the HPA axis, a common side effect of general GR antagonists that can lead to elevated ACTH and cortisol levels.[2] Studies suggest that C108297's primary effect on reducing corticosterone may be through regulating adrenal gland reactivity, as it does not consistently alter ACTH levels.[4][10]

Data Presentation: Quantitative Effects of C108297 on HPA Axis Hormones

The following tables summarize the quantitative data from various preclinical studies investigating the effects of C108297 on plasma corticosterone and ACTH levels in rodents.

Table 1: Effects of C108297 on Baseline and Stress-Induced Corticosterone Levels

Animal Model	Stress Condition	C108297 Dose	Outcome	Reference
Male Rats	Forced Swim Test (FST)	30 mg/kg & 60 mg/kg	Potently suppressed peak corticosterone responses.[9]	[9]
Male Rats	Restraint Stress	30 mg/kg & 60 mg/kg	Potently suppressed peak corticosterone responses.[9]	[9]
Mice	Post-Status Epilepticus	30 mg/kg/day for 10 days	Attenuated corticosterone hypersecretion.[5][8]	[5][8]
Adult Male and Female Rats	Adolescent Chronic Variable Stress (CVS)	(Dose not specified)	Reduced baseline corticosterone in both sexes and blocked the CVS-induced increase in females.[4][10]	[4][10]
Naïve Mice	Restraint Stress	30 mg/kg/day for 5 days	Reduced corticosterone secretion at 30 and 60 minutes post-stress.[5]	[5]

Table 2: Effects of C108297 on ACTH Levels

Animal Model	Stress Condition	C108297 Dose	Outcome	Reference
Male Rats	Forced Swim Test (FST)	30 mg/kg & 60 mg/kg	No impact on circulating ACTH responses.[9]	[9]
Adult Male and Female Rats	Adolescent Chronic Variable Stress (CVS)	(Dose not specified)	No significant effect on ACTH levels in either sex.[4][10]	[4][10]
Male Rats	Restraint Stress	20 mg/kg	Significant decrease in stress-induced ACTH concentrations.[9]	[9]

Experimental Protocols

The following are detailed protocols for key experiments to assess the effects of C108297 on HPA axis regulation.

Protocol 1: In Vivo Assessment of HPA Axis Response to Acute Stress

This protocol is designed to measure the effect of C108297 on ACTH and corticosterone levels in response to an acute stressor like the Forced Swim Test (FST) or restraint stress.

Materials:

• C108297

• Vehicle (e.g., appropriate solvent for C108297)

• Adult male rats or mice

• Forced swim test apparatus or restraint tubes

• Blood collection supplies (e.g., EDTA-coated tubes, syringes)

• Centrifuge

• ELISA kits for ACTH and corticosterone[11][12]

Procedure:

• Animal Acclimation: House animals in a controlled environment for at least one week before the experiment to acclimate them.

• Drug Administration: Administer C108297 or vehicle to the animals (e.g., via oral gavage or intraperitoneal injection). A typical dose range is 30-60 mg/kg.[9] The timing of administration should be determined based on the pharmacokinetic profile of the compound. A common pre-treatment time is 60 minutes before stress induction.[13]

• Stress Induction:

  • Forced Swim Test: Place the animal in a cylinder of water (25°C) for a predetermined period (e.g., 10-15 minutes).[9]

  • Restraint Stress: Place the animal in a well-ventilated restraint tube for a specific duration (e.g., 30 minutes).[5][13]

• Blood Sampling: Collect serial blood samples at specific time points (e.g., 0, 15, 30, 60, and 120 minutes) after the onset of the stressor.[4] This allows for the assessment of the full stress response curve.

• Plasma Preparation: Immediately after collection, centrifuge the blood samples to separate the plasma. Store the plasma at -80°C until hormone analysis.[13]

• Hormone Quantification: Measure plasma ACTH and corticosterone concentrations using commercially available ELISA kits according to the manufacturer's instructions.[11][12]

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., two-way ANOVA with time and treatment as factors) to compare hormone levels between the C108297-treated and vehicle-treated groups.

Protocol 2: In Vivo Assessment of Baseline HPA Axis Activity

This protocol is for determining the effect of C108297 on non-stressed, basal levels of HPA axis hormones.

Materials:

• C108297

• Vehicle

• Adult male and female rats or mice

• Blood collection supplies

• Centrifuge

• ELISA kits for ACTH and corticosterone[11][12]

Procedure:

• Animal Acclimation: As described in Protocol 1.

• Drug Administration: Administer C108297 or vehicle daily for a specified period (e.g., 5-10 days) to assess the effects of repeated dosing.[5]

• Blood Sampling: Collect blood samples at a consistent time of day, preferably during the morning when corticosterone levels are typically at their peak in nocturnal animals, to determine baseline hormone levels.[4]

• Plasma Preparation and Hormone Quantification: Follow steps 5 and 6 from Protocol 1.

• Data Analysis: Use an appropriate statistical test (e.g., t-test or one-way ANOVA) to compare baseline hormone levels between the treatment groups.

Mandatory Visualizations

Caption: HPA axis signaling pathway and the proposed site of C108297 action.

Caption: Experimental workflow for assessing C108297's effect on the HPA axis.

Caption: Proposed dual mechanism of action for C108297.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pnas.org [pnas.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biorxiv.org [biorxiv.org]
• 5. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of the hypothalamic-pituitary-adrenocortical stress response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of glucocorticoid negative feedback in the regulation of HPA axis pulsatility - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Selective Glucocorticoid Receptor Antagonist CORT 108297 Decreases Neuroendocrine Stress Responses and Immobility in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. arborassays.com [arborassays.com]
• 12. arborassays.com [arborassays.com]
• 13. benchchem.com [benchchem.com]

Technical Notes & Optimization

Navigating the Challenges of C108297: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

C108297, a selective glucocorticoid receptor (GR) modulator, holds significant promise in various research fields due to its unique ability to differentially regulate gene transcription in a context-dependent manner. However, its poor aqueous solubility often presents a significant hurdle in experimental design and execution. This technical support center provides a comprehensive resource for understanding and overcoming solubility issues with C108297, offering detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of C108297?

A1: C108297 is a hydrophobic compound with high solubility in organic solvents like Dimethyl Sulfoxide (DMSO) and poor solubility in aqueous solutions.[1]

Q2: What are the recommended solvents for preparing stock solutions of C108297?

A2: For in vitro studies, DMSO is the recommended solvent for creating high-concentration stock solutions.[1] For in vivo applications, stock solutions in DMSO are typically further diluted in co-solvent formulations.[1][2]

Q3: My C108297 precipitated when I diluted my DMSO stock solution in my aqueous experimental buffer (e.g., PBS or cell culture medium). Why did this happen and what can I do?

A3: This is a common issue known as "crashing out." It occurs because the high concentration of the compound in the organic solvent is no longer soluble when introduced into a predominantly aqueous environment. To prevent this, it is crucial to follow proper dilution techniques, such as adding the DMSO stock to the aqueous buffer slowly while mixing, and ensuring the final DMSO concentration is as low as possible (typically below 0.5%) to minimize solvent toxicity to cells.[3][4]

Q4: Can I heat or sonicate my C108297 solution to improve solubility?

A4: Yes, gentle heating and sonication can be effective methods to aid in the dissolution of C108297, especially if precipitation occurs during preparation.[1] However, it is important to use these methods cautiously to avoid potential degradation of the compound.

Troubleshooting Guide: C108297 Solubility Issues

This guide provides a systematic approach to addressing common solubility problems encountered during experiments with C108297.

Issue 1: C108297 powder is not dissolving in the chosen solvent.

Root Cause Analysis and Solutions:

• Incorrect Solvent Choice: C108297 is practically insoluble in water. Ensure you are using an appropriate organic solvent like DMSO for your initial stock solution.

• Insufficient Solvent Volume: The amount of solvent may be insufficient to dissolve the given mass of the compound. Refer to the solubility data to ensure you are using an adequate volume.

• Low-Quality or Hygroscopic Solvent: The purity and water content of your solvent can significantly impact solubility. Use high-purity, anhydrous solvents whenever possible. Hygroscopic solvents like DMSO should be from a freshly opened bottle.[1]

• Solution:

  • Verify the correct solvent is being used.

  • Increase the solvent volume gradually while observing for dissolution.

  • Use a fresh, high-purity, anhydrous solvent.

  • Apply gentle warming or sonication to aid dissolution.[1]

Issue 2: Precipitation occurs when diluting the C108297 stock solution in aqueous media for in vitro assays.

Root Cause Analysis and Solutions:

• Rapid Dilution: Adding the concentrated DMSO stock directly and quickly into the aqueous medium can cause localized high concentrations, leading to immediate precipitation.

• Final Concentration Exceeds Aqueous Solubility: The final concentration of C108297 in your working solution may be above its solubility limit in the aqueous buffer.

• Low Temperature of Aqueous Medium: Diluting into a cold medium can decrease the solubility of the compound.

• Interaction with Media Components: Components in complex cell culture media, such as salts and proteins, can sometimes interact with the compound and reduce its solubility.[5]

• Solution:

  • Step-wise Dilution: Perform serial dilutions of your DMSO stock in the pre-warmed (37°C) aqueous medium.[3][4]

  • Slow Addition with Agitation: Add the DMSO stock solution drop-wise to the vortexing or stirring aqueous medium to ensure rapid and even dispersion.[4]

  • Optimize Final DMSO Concentration: Keep the final DMSO concentration in your cell culture medium as low as possible, generally below 0.5%, while ensuring the compound remains in solution.[3]

  • Consider Solubility Enhancers: For particularly challenging situations, the use of solubility enhancers like cyclodextrins may be explored.[3]

  • Vehicle Control: Always include a vehicle control (media with the same final concentration of DMSO) in your experiments to account for any effects of the solvent.

Quantitative Solubility Data

While specific quantitative solubility data for C108297 in a wide range of solvents is not extensively published, the following table summarizes the available information.

Solvent/Formulation	Solubility	Notes
DMSO	Up to 100 mg/mL	Sonication may be required. Use of newly opened, anhydrous DMSO is recommended.[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	A common formulation for in vivo use, resulting in a clear solution.[1][2]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL	Another option for in vivo administration, yielding a clear solution.[1][2]
Polyethylene glycol (PEG)	6 mg/mL	Used for subcutaneous injections in mice.[6]
Ethanol	Data not available	Expected to have some solubility, but likely less than DMSO.
Methanol	Data not available	Expected to have some solubility, but likely less than DMSO.
PBS (pH 7.4)	Poor	C108297 is poorly soluble in aqueous buffers.

Experimental Protocols

Preparation of C108297 Stock Solution for In Vitro Assays

• Accurately weigh the desired amount of C108297 powder.

• Add a sufficient volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

• Vortex the solution thoroughly until the powder is completely dissolved.

• If necessary, use a sonicator for a few minutes to aid dissolution.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[1][2]

Preparation of C108297 Working Solution for Cell-Based Assays

• Pre-warm your cell culture medium to 37°C.

• Calculate the volume of your C108297 DMSO stock solution needed to achieve the final desired concentration in your experiment. Ensure the final DMSO concentration will be non-toxic to your cells (typically <0.5%).

• While gently vortexing or swirling the pre-warmed medium, add the calculated volume of the C108297 stock solution drop-wise.

• Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready for use.

• Always prepare the working solution fresh for each experiment.

Preparation of C108297 Formulation for In Vivo Administration (Co-solvent Method)

• Prepare a stock solution of C108297 in DMSO (e.g., 25 mg/mL).[1]

• In a separate sterile tube, add the required volume of PEG300.

• To the PEG300, add the calculated volume of the C108297 DMSO stock solution and mix thoroughly.

• Add Tween-80 to the mixture and mix again until a homogenous solution is formed.

• Finally, add saline to the desired final volume and mix until the solution is clear.[1]

• This formulation should be prepared fresh before each administration.

Visualizing C108297's Mechanism and Experimental Design

C108297 Signaling Pathway

C108297 acts as a selective modulator of the glucocorticoid receptor (GR). Unlike full agonists (like dexamethasone) that strongly promote GR transactivation, or full antagonists that block all GR activity, C108297 induces a unique conformational change in the GR. This results in a differential recruitment of co-regulators, leading to a selective modulation of gene expression. It can act as an antagonist for some genes (e.g., those involved in neurogenesis) while acting as an agonist for others (e.g., suppressing CRH expression).[6][7] This selective activity is key to its therapeutic potential, aiming to retain the anti-inflammatory benefits of GR activation while minimizing the metabolic side effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]

Technical Support Center: C108297 for Neurological Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the use of C108297 in neurological studies. This resource offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and what is its primary mechanism of action?

A1: C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator.[1] It binds to the GR with high affinity, but its effect as either an agonist (activating the receptor) or an antagonist (blocking the receptor) can vary depending on the specific tissue, cellular context, and the presence of nuclear receptor co-regulators.[1][2] This selective modulation allows for a more targeted therapeutic approach compared to non-selective GR agonists or antagonists.[2]

Q2: What are the known agonist versus antagonist effects of C108297 in the brain?

A2: C108297 exhibits a complex pharmacological profile with both agonistic and antagonistic properties. For instance, it can act as an agonist by suppressing corticotropin-releasing hormone (CRH) expression in the hypothalamus.[2] Conversely, it demonstrates antagonist activity by blocking the inhibitory effects of corticosterone (B1669441) on hippocampal neurogenesis.[2][3] The specific action is thought to be related to the differential expression of steroid receptor coactivator (SRC) splice variants, such as SRC-1A and SRC-1E, in different brain regions.[3]

Q3: How should I store and handle C108297?

A3: For long-term storage, C108297 powder should be stored at -20°C for up to three years. Once dissolved, stock solutions can be stored at -80°C for up to six months or at -20°C for up to one month. It is important to avoid repeated freeze-thaw cycles.[1]

Q4: In what vehicle can C108297 be dissolved for in vivo studies?

A4: For subcutaneous injections in mice, C108297 has been successfully dissolved in polyethylene (B3416737) glycol (PEG).[2][3] Another common vehicle is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, which has been shown to yield a clear solution.

Troubleshooting Guides

Issue 1: High variability in experimental results (e.g., inconsistent agonist/antagonist effects).

• Potential Cause: The dual activity of C108297 is a primary source of variability. Its function as an agonist or antagonist is dependent on the specific cell or tissue type and the expression levels of GR co-regulators.[1]

• Solution:

  • Thoroughly characterize the expression of relevant GR co-regulators (e.g., SRC-1 splice variants) in your experimental model.

  • Carefully control for all experimental variables and ensure consistency across all treatment groups.

  • Consider that the effect of C108297 is also dependent on the specific gene being regulated.[1]

Issue 2: Lack of reproducibility in in-vivo studies.

• Potential Cause 1: Pharmacokinetics and Formulation. The absorption, distribution, metabolism, and excretion (ADME) profile of C108297 can influence its effective concentration at the target tissue. The vehicle used for administration can also impact bioavailability.[1]

• Solution 1:

  • Use a consistent and well-described vehicle for all experiments.

  • Consider conducting pilot pharmacokinetic studies to determine the optimal dosing regimen for your specific animal model and experimental paradigm.

• Potential Cause 2: Dosing and Timing. The dose and the timing of administration relative to a stressor or other experimental manipulation can significantly impact the observed effects.[1]

• Solution 2:

  • Conduct a dose-response study to determine the optimal dose for your desired effect. Doses ranging from 15 mg/kg to 80 mg/kg have been used in mice.[3]

  • Carefully consider the timing of C108297 administration in relation to the biological process being investigated.

• Potential Cause 3: Environmental Stressors. In studies involving the hypothalamic-pituitary-adrenal (HPA) axis, inconsistent handling, noise, or light cycles can elevate baseline corticosterone levels and mask the effects of C108297.[2]

• Solution 3:

  • Acclimate animals to the housing and handling procedures for at least one week prior to the experiment.[2][3]

  • Handle all animals consistently and minimize environmental stressors.[2]

Issue 3: Compound precipitation upon dilution of DMSO stock in aqueous buffer.

• Potential Cause: C108297 is a hydrophobic compound, and rapid dilution of a concentrated DMSO stock into an aqueous environment can cause it to precipitate out of solution.

• Solution:

  • Employ a stepwise or serial dilution method. Create an intermediate dilution in your aqueous buffer before adding it to the final volume.

  • Consider using a vehicle containing co-solvents like PEG or surfactants like Tween-80 to improve solubility.

  • Gentle warming and vortexing can aid in dissolution.

Quantitative Data Summary

Table 1: In Vivo Dosages and Administration Routes for C108297 in Neurological Studies

Animal Model	Dosage Range	Administration Route	Vehicle	Study Context	Reference
Male Mice (C57BL/6)	15, 30, 80 mg/kg	Subcutaneous (s.c.)	Polyethylene glycol	Stress response	[3]
Male Rats	30, 60 mg/kg	Not specified	Not specified	Stress response	[4][5]
Male Rats	20 mg/kg	Oral	Not specified	Memory consolidation	[6]
Male Mice (FVB)	30 mg/kg	Subcutaneous (s.c.)	Polyethylene glycol	Status epilepticus	[3]

Table 2: Effects of C108297 on Neurological Endpoints

Neurological Endpoint	Effect of C108297	Animal Model	Dosage	Reference
Hippocampal Neurogenesis	Antagonizes corticosterone-induced reduction	Rats	50 mg/kg	[3]
Hypothalamic CRH mRNA	Agonistic suppression	Rats	Not specified	[2]
Corticosterone Secretion	Attenuated hypersecretion after status epilepticus	Mice	30 mg/kg	[3][7]
Microglial Proliferation	Reduced after status epilepticus	Mice	30 mg/kg	[3][7]
Hilar Ectopic Granule Cells	Decreased density after status epilepticus	Mice	30 mg/kg	[3][7]
Mossy Cell Loss	No prevention after status epilepticus	Mice	30 mg/kg	[3][7]
Depressive-like Behavior	Reduced immobility in forced swim test	Rats	60 mg/kg	[4][5]

Experimental Protocols

Protocol 1: Preparation of C108297 for Subcutaneous Administration in Mice

• Materials:

  • C108297 powder

  • Polyethylene glycol (PEG), e.g., PEG400

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sterile syringes and needles (e.g., 27-30G)

• Procedure:

  • Calculate the required amount of C108297 and PEG to achieve the desired final concentration (e.g., 6 mg/mL).[3]

  • Aseptically weigh the C108297 powder and transfer it to a sterile microcentrifuge tube.

  • Add the calculated volume of PEG to the tube.

  • Vortex the solution thoroughly until the C108297 is completely dissolved. Gentle warming may be applied if necessary.

  • Prepare fresh for each day of injections.

Protocol 2: Dose-Response Study for HPA Axis Modulation in Mice

• Animal Model: Adult male mice (e.g., C57BL/6), individually housed.

• Acclimation: Acclimate mice to the facility and handling for at least one week prior to the experiment.

• Grouping: Randomly assign mice to the following groups (n=8-10 per group):

  • Vehicle (Polyethylene glycol)

  • C108297 (15 mg/kg)

  • C108297 (30 mg/kg)

  • C108297 (80 mg/kg)

• Drug Administration: Administer the assigned treatment via subcutaneous injection once daily for 10 consecutive days.[3]

• Stress Challenge: On day 5 of treatment, two hours after the injection, subject the mice to a 30-minute restraint stress.[3]

• Blood Sampling: Collect tail blood samples at 0, 30, 60, and 120 minutes following the onset of the stressor.[3]

• Hormone Analysis: Analyze plasma samples for corticosterone levels using a commercially available ELISA or RIA kit.

• Data Analysis: Compare corticosterone levels between the different treatment groups at each time point using appropriate statistical analysis (e.g., two-way ANOVA).

Visualizations

Caption: C108297 Signaling Pathway.

Caption: Experimental Workflow for a C108297 Dose-Response Study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Selective Glucocorticoid Receptor Antagonist CORT 108297 Decreases Neuroendocrine Stress Responses and Immobility in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]

C108297 stability in solution and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of C108297, a selective glucocorticoid receptor (GR) modulator.[1] Below you will find frequently asked questions, troubleshooting guides, and detailed protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for C108297 powder?

For long-term storage, C108297 powder should be stored at -20°C for up to 3 years. For shorter periods, it can be stored at 4°C for up to 2 years.[1]

Q2: How should I store solutions of C108297?

Stock solutions of C108297 should be stored at -80°C for up to 6 months or at -20°C for up to 1 month. It is crucial to avoid repeated freeze-thaw cycles to maintain the stability of the compound.[1] For in vivo experiments, it is recommended to prepare fresh working solutions on the day of use.

Q3: What solvents are suitable for dissolving C108297?

For in vitro studies, C108297 can be dissolved in DMSO at a concentration of up to 100 mg/mL.[1] For in vivo applications, common vehicle formulations include:

• 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• 10% DMSO and 90% Corn Oil.[1]

Q4: What is the mechanism of action of C108297?

C108297 is a selective glucocorticoid receptor (GR) modulator. It binds to the GR with high affinity, but its effect as an agonist (activating the receptor) or an antagonist (blocking the receptor) can vary depending on the specific tissue and the presence of other molecules known as nuclear receptor co-regulators. This selective modulation allows for more targeted therapeutic effects.

Troubleshooting Guide

This guide addresses common issues researchers may encounter related to the stability and handling of C108297.

Caption: Troubleshooting workflow for C108297 stability issues.

Data on Stability and Storage

While specific quantitative data from forced degradation studies (e.g., percentage degradation under various stress conditions) are not publicly available, the following tables summarize the recommended storage conditions to ensure the stability of C108297. Researchers are strongly encouraged to perform their own stability assessments for their specific experimental setups.

Table 1: Recommended Storage Conditions for C108297

Form	Storage Temperature	Duration
Powder	-20°C	Up to 3 years[1]
4°C	Up to 2 years[1]
In Solvent	-80°C	Up to 6 months[1]
-20°C	Up to 1 month[1]

Table 2: Solubility of C108297

Solvent	Concentration
DMSO	100 mg/mL[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL[1]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL[1]

Experimental Protocols

To ensure the reliability of experimental results, it is crucial to validate the stability of C108297 under your specific conditions. The following is a general protocol for conducting forced degradation studies to develop a stability-indicating analytical method.

Protocol: Forced Degradation Study of C108297

Objective: To identify potential degradation products and establish a stability-indicating analytical method for C108297.

Materials:

• C108297

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC or UPLC system with a PDA or UV detector

• pH meter

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of C108297 in a suitable solvent (e.g., DMSO or methanol) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C).

  • Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH and incubate at a controlled temperature (e.g., 60°C).

  • Oxidation: Treat an aliquot of the stock solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Incubate an aliquot of the stock solution at an elevated temperature (e.g., 60°C).

  • Photodegradation: Expose an aliquot of the stock solution to a light source (e.g., UV lamp).

• Sample Analysis: At various time points, withdraw samples from each stress condition. Neutralize the acidic and basic samples before analysis. Analyze all samples using a suitable HPLC method to separate the parent C108297 from any degradation products.

Workflow for Stability-Indicating Method Development

Caption: Workflow for developing a stability-indicating method for C108297.

C108297 Signaling Pathway Context

C108297's function as a selective GR modulator means it can have different effects in different cellular contexts. This is due to its ability to induce a unique conformation in the glucocorticoid receptor, leading to the recruitment of different co-regulator proteins.

References

• 1. medchemexpress.com [medchemexpress.com]

Potential off-target effects of C108297

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving C108297, a selective glucocorticoid receptor (GR) modulator.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and its primary mechanism of action?

A1: C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator (SGRM) with high binding affinity for the GR.[1][2] Its primary mechanism of action is to bind to the GR and induce a specific conformational change. This altered receptor shape leads to the differential recruitment of transcriptional co-regulators (co-activators and co-repressors) compared to full agonists like dexamethasone (B1670325) or antagonists like mifepristone.[1] This selective co-regulator recruitment is the basis for its mixed agonist and antagonist profile, which is dependent on the specific gene and cellular context.[1][3]

Q2: Is C108297 a kinase inhibitor? What are its known off-target effects?

A2: C108297 is a selective glucocorticoid receptor modulator, not a kinase inhibitor. Its primary target is the glucocorticoid receptor. It demonstrates high selectivity for the GR. For instance, at a concentration of 10 µM, it did not displace 50% of binding for the estrogen receptor (ER), androgen receptor (AR), or mineralocorticoid receptor (MR), and only 26% for the progesterone (B1679170) receptor (PR), indicating over a 1000-fold selectivity for the GR.[4] The term "off-target effects" for C108297 is more nuanced. The variability in its activity—acting as an agonist for some genes and an antagonist for others—is a key aspect of its function and can be a source of unexpected results.[1][3][5]

Q3: Why am I observing conflicting results (agonist vs. antagonist activity) in my experiments with C108297?

A3: The dual agonist/antagonist nature of C108297 is a primary reason for variable experimental outcomes.[3] Its function depends on several factors:

• Cell and Tissue Type: The expression levels of specific GR co-regulators, such as splice variants of Steroid Receptor Coactivator-1 (SRC-1), can dictate the compound's effect.[3][6][7] For example, C108297 can act as an antagonist on hippocampal neurogenesis while acting as an agonist to suppress hypothalamic corticotropin-releasing hormone (CRH) expression.[4][5][7]

• Gene Promoter Context: The effect of C108297 is dependent on the specific gene being regulated. It may activate the transcription of one gene while repressing another.[1][3]

• Presence of Endogenous Ligands: The observed effect can be influenced by the concentration of endogenous glucocorticoids, such as corticosterone (B1669441), in the experimental system.[3]

Q4: What are some of the reported physiological effects of C108297?

A4: C108297 has been shown to have various effects in preclinical models, including:

• Neuroendocrine Effects: It can suppress neuroendocrine stress responses.[8]

• Metabolic Effects: It may reduce body weight gain.[8][9][10]

• Anti-inflammatory Effects: It has the potential for anti-inflammatory effects.[1]

• Brain Pathology: It has been shown to reduce microgliosis and ectopic granule cell accumulation following status epilepticus.[6]

Q5: What is the recommended vehicle for in vivo studies and what are the storage conditions for C108297?

A5: For subcutaneous injections in mice, C108297 has been dissolved in polyethylene (B3416737) glycol (PEG).[5][6] A common vehicle for injection is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2] For long-term storage, C108297 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years. In solvent, it should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Troubleshooting Guides

Problem 1: High Variability in Experimental Results

• Potential Cause: The inherent dual agonist/antagonist activity of C108297.

• Troubleshooting Steps:

  • Characterize Your Model System: If using cell lines, profile the expression of key GR co-regulators (e.g., SRC-1 variants) to understand the cellular context.

  • Control for Endogenous Hormones: In cell culture experiments, use charcoal-stripped serum to eliminate the influence of endogenous steroids.[3] For in vivo studies, be mindful of the animals' stress levels and circadian rhythms, which can affect corticosterone levels. Consider using adrenalectomized animals for specific mechanistic studies.[3]

  • Dose-Response Analysis: Perform a thorough dose-response study to identify the optimal concentration for the desired effect in your specific model.[5]

Problem 2: Lack of Expected Efficacy

• Potential Cause: Sub-optimal experimental conditions or compound instability.

• Troubleshooting Steps:

  • Confirm Compound Integrity: Ensure the proper storage of C108297 and prepare fresh dilutions for each experiment to avoid degradation.

  • Vehicle and Solubility: Verify that C108297 is fully dissolved in the chosen vehicle. Incomplete dissolution can lead to inconsistent dosing.[3]

  • Timing of Administration: The timing of C108297 administration can be critical. For example, in studies of status epilepticus-induced pathology, the timing of treatment initiation is a key parameter.[5]

Quantitative Data Summary

Parameter	Value	Species	Assay/Context	Reference
Binding Affinity (Ki)	0.45 nM	-	Glucocorticoid Receptor	[8]
In Vivo Dosage	15, 30, 80 mg/kg	Mouse	Subcutaneous injection	[6]
In Vivo Dosage	30, 60 mg/kg	Rat	-	[8]
Effect on SGK1 Expression	Completely blocks Dexamethasone-mediated increase	LAPC4 cells	Co-treatment with Dexamethasone	[8]
Effect on KLK3 Expression	Antagonizes Dexamethasone-induced expression	LAPC4 cells	Co-treatment with Dexamethasone	[8]

Experimental Protocols

In Vivo Administration of C108297 in Mice

• Objective: To assess the in vivo effects of C108297 on a specific physiological or behavioral endpoint.

• Methodology:

  • Animal Model: Use adult male mice (e.g., C57BL/6) and allow them to acclimate to laboratory conditions for at least one week.

  • Drug Preparation: Dissolve C108297 in polyethylene glycol (PEG) to the desired concentration (e.g., for doses of 15, 30, or 80 mg/kg).[6] Alternatively, a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline can be used.[2]

  • Administration: Administer C108297 or vehicle via subcutaneous injection once daily for the duration of the experiment (e.g., 10 consecutive days).[6]

  • Endpoint Analysis: Conduct behavioral tests, collect blood samples for hormone analysis (e.g., corticosterone), or collect tissues for histological or molecular analysis at the designated time points.

Analysis of Gene Expression in Cell Culture

• Objective: To determine the effect of C108297 on the expression of a target gene.

• Methodology:

  • Cell Culture: Plate cells (e.g., LAPC4) and grow in media supplemented with charcoal-stripped serum to remove endogenous steroids.

  • Treatment: Treat cells with C108297 at various concentrations, with or without a GR agonist like dexamethasone. Include a vehicle control (e.g., DMSO).

  • RNA Isolation: After the desired treatment period, harvest the cells and isolate total RNA using a standard protocol (e.g., TRIzol).

  • Quantitative PCR (qPCR): Synthesize cDNA from the isolated RNA and perform qPCR using primers specific for the target gene (e.g., SGK1, KLK3) and a housekeeping gene for normalization.

  • Data Analysis: Calculate the relative gene expression changes using the delta-delta Ct method.

Visualizations

Caption: C108297 binds to the GR, causing a conformational change and differential recruitment of co-regulators, leading to gene-specific activation or repression of transcription.

Caption: A logical workflow for troubleshooting inconsistent experimental results observed with C108297.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. biorxiv.org [biorxiv.org]
• 10. Effects of selective and non-selective glucocorticoid receptor II antagonists on rapid-onset diabetes in young rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: C108297 Animal Model Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing C108297 in animal models. The information is compiled from preclinical studies to assist in experimental design and interpretation of results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for C108297?

A1: C108297 is a selective glucocorticoid receptor (GR) modulator.[1] Unlike traditional GR agonists or antagonists, it exhibits a dual agonist and antagonist profile that is dependent on the specific gene and tissue context.[2][3] This selectivity is believed to allow for the separation of beneficial anti-inflammatory and metabolic effects from the adverse side effects associated with systemic glucocorticoid therapy.[2] The mechanism involves inducing a unique receptor conformation that leads to differential recruitment of co-activator and co-repressor proteins compared to full agonists like dexamethasone (B1670325) or antagonists such as mifepristone.[2]

Q2: What are the most commonly reported effects of C108297 on the Hypothalamic-Pituitary-Adrenal (HPA) axis in animal models?

A2: C108297 has been shown to modulate HPA axis activity. In mice, treatment with C108297 has been found to attenuate corticosterone (B1669441) hypersecretion following status epilepticus.[3][4] It also reduces stress-induced corticosterone secretion.[3] In adolescent rats subjected to chronic stress, C108297 was observed to reduce baseline corticosterone levels in both sexes and prevent an increase in adrenal sensitivity.[5][6]

Q3: What are the observed effects of C108297 on body weight in animal studies?

A3: Studies have reported that C108297 administration leads to a reduction in body weight gain in rats.[5] This effect may persist for weeks after the cessation of treatment.[5] However, in a model of pilocarpine-induced status epilepticus in mice, C108297 treatment did not mitigate the weight loss that occurred after the initial insult.[3]

Q4: Are there any known sex-specific side effects of C108297 in animal models?

A4: Yes, sex-specific effects have been observed, particularly in studies involving adolescent rats under chronic stress.[5][6] For instance, chronic adolescent stress increased ACTH and corticosterone in females, an effect that was blocked by C108297.[6] In males, C108297 administration was associated with a reduction in adrenal sensitivity.[5]

Troubleshooting Guide

Problem 1: Unexpected variability in corticosterone levels following C108297 administration.

• Possible Cause: The dual agonist/antagonist nature of C108297 can lead to context-dependent effects. The animal's stress level, the timing of administration, and the specific tissue being analyzed can all influence the outcome.

• Troubleshooting Steps:

  • Ensure a consistent and low-stress environment for the animals to establish a stable baseline.

  • Standardize the time of day for both C108297 administration and sample collection to account for circadian rhythms in HPA axis activity.

  • Consider the specific brain region or peripheral tissue being analyzed, as C108297's effects are known to be tissue-specific.[3]

Problem 2: Discrepancies in body weight changes compared to published data.

• Possible Cause: The metabolic effects of C108297 can be influenced by the animal model, age, sex, and diet.

• Troubleshooting Steps:

  • Verify that the animal model (species, strain, age, and sex) matches those in the cited literature.[5][7]

  • Control for dietary factors, as C108297 has been shown to attenuate obesity by reducing caloric intake and increasing lipolysis and fat oxidation.[1]

  • Note that in certain disease models, such as status epilepticus, the pathological state may override the typical metabolic effects of the compound.[3]

Data Presentation

Table 1: Effects of C108297 on HPA Axis in Mice Following Restraint Stress

Dosage (mg/kg)	Outcome	Animal Model	Reference
30	Reduced corticosterone secretion at 30 and 60 minutes post-stress.	Naïve Mice	[3]

Table 2: Effects of C108297 on Body Weight in Adolescent Rats

Treatment Group	Observed Effect on Body Weight Gain	Animal Model	Reference
C108297 (30mg/kg)	Reduced weight gain.	Adolescent Rats (Male)	[5]
C108297 (30mg/kg)	Reduced weight gain.	Adolescent Rats (Female)	[5][7]
Chronic Variable Stress + C108297	Reduced weight gain.	Adolescent Rats (Female)	[5][7]

Experimental Protocols

Protocol 1: Assessment of HPA Axis Modulation by C108297 in Mice

• Animal Model: Naïve adult male mice.

• Acclimation: Acclimate mice to the housing facility for at least one week before the experiment.

• Grouping: Divide mice into vehicle control and C108297 treatment groups (e.g., 15, 30, and 80 mg/kg).[3]

• Administration: Administer C108297 or vehicle (e.g., via oral gavage) once daily for ten days.[3]

• Stress Induction: On day five, subject the mice to 30 minutes of restraint stress.[3]

• Sample Collection: Collect blood samples via tail-nick or other appropriate method at 0, 30, and 60 minutes after the onset of restraint stress.[3]

• Analysis: Centrifuge blood samples to separate plasma and store at -80°C until analysis. Measure corticosterone levels using a commercially available ELISA or RIA kit.

• Data Interpretation: Compare corticosterone levels between vehicle and C108297-treated groups at each time point to determine the effect of the compound on stress-induced HPA axis activity.

Mandatory Visualizations

Caption: C108297 Signaling Pathway.

Caption: Typical Experimental Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. Lasting Impact of Chronic Adolescent Stress and Glucocorticoid Receptor Selective Modulation in Male and Female Rats - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting mixed agonist/antagonist effects of C108297

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on interpreting the mixed agonist/antagonist effects of C108297, a selective glucocorticoid receptor (GR) modulator.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and what is its primary mechanism of action?

A1: C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator.[1] It binds with high affinity to the GR, a type of nuclear receptor that regulates gene expression. Unlike traditional GR agonists (which fully activate the receptor) or antagonists (which completely block it), C108297 exhibits a mixed agonist/antagonist profile. This means its effect can be either activating or inhibitory, depending on the specific tissue, the target gene, and the presence of other cellular factors known as nuclear receptor coregulators.[2] This selective modulation offers the potential for more targeted therapeutic effects.

Q2: How can C108297 act as both an agonist and an antagonist?

A2: The dual activity of C108297 stems from its ability to induce a unique three-dimensional shape in the glucocorticoid receptor upon binding. This distinct conformation alters the receptor's surface, leading to the recruitment of a different set of co-activator and co-repressor proteins compared to when a full agonist or a full antagonist is bound. The specific combination of these recruited coregulators ultimately determines whether the expression of a particular gene is turned on (agonism) or off (antagonism). For example, C108297 has been shown to act as an agonist by suppressing the expression of hypothalamic corticotropin-releasing hormone (CRH), while acting as an antagonist by blocking the effects of corticosterone (B1669441) on the generation of new neurons in the hippocampus.[2]

Q3: What are the key quantitative parameters I should know for C108297?

A3: Key in vitro parameters for C108297 are summarized in the table below. These values are essential for designing experiments and interpreting results.

Data Presentation

Table 1: In Vitro Quantitative Data for C108297

Parameter	Value	Description
GR Binding Kᵢ	0.45 - 0.9 nM	A measure of the binding affinity of C108297 to the glucocorticoid receptor. A lower Kᵢ value indicates a higher binding affinity.
GR Reporter Gene Functional Kᵢ	0.6 nM	The functional inhibitory constant determined from a reporter gene assay, reflecting the concentration at which C108297 produces a half-maximal response in that specific assay.

Note: EC50 and IC50 values are highly dependent on the specific cell line, experimental conditions, and the particular agonist or antagonist response being measured. Researchers should establish these values under their own experimental settings.

Experimental Protocols

Here are detailed methodologies for key experiments used to characterize the mixed agonist/antagonist effects of C108297.

Glucocorticoid Receptor (GR) Competitive Binding Assay

Objective: To determine the binding affinity (Kᵢ) of C108297 for the glucocorticoid receptor.

Methodology:

• Reagent Preparation:

  • Prepare a radiolabeled GR ligand (e.g., [³H]-dexamethasone) at a fixed concentration.

  • Prepare a series of dilutions of unlabeled C108297.

  • Use a source of glucocorticoid receptors, such as purified recombinant human GR or cell lysates from a GR-expressing cell line.

• Incubation:

  • In a multi-well plate, combine the GR source, the fixed concentration of radiolabeled ligand, and the varying concentrations of C108297.

  • Include control wells with no C108297 (total binding) and wells with a high concentration of a known GR ligand to determine non-specific binding.

  • Incubate the plate to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly separate the receptor-bound radioligand from the unbound radioligand using a method such as filtration through a glass fiber filter.

• Detection:

  • Quantify the amount of radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of C108297 by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the C108297 concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of C108297 that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation.

GR-Mediated Reporter Gene Assay

Objective: To assess the functional agonist or antagonist activity of C108297 on a specific GR-responsive promoter.

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or A549) that has low endogenous GR expression.

  • Co-transfect the cells with three plasmids:

    • An expression vector for the human glucocorticoid receptor.

    • A reporter plasmid containing a GR-responsive element (GRE) driving the expression of a reporter gene (e.g., firefly luciferase).

    • A control plasmid expressing a different reporter (e.g., Renilla luciferase) under the control of a constitutive promoter to normalize for transfection efficiency.

• Compound Treatment:

  • After allowing the cells to recover and express the transfected plasmids, treat the cells with a range of concentrations of C108297.

  • To test for antagonist activity, co-treat cells with a fixed concentration of a known GR agonist (e.g., dexamethasone) and varying concentrations of C108297.

  • Include appropriate vehicle controls.

• Cell Lysis and Reporter Assay:

  • After an appropriate incubation period (e.g., 18-24 hours), lyse the cells.

  • Measure the activity of both firefly and Renilla luciferase using a luminometer and a dual-luciferase assay kit.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • For agonist activity, plot the normalized luciferase activity against the log of the C108297 concentration to determine the EC50 value.

  • For antagonist activity, plot the percentage of inhibition of the agonist response against the log of the C108297 concentration to determine the IC50 value.

Troubleshooting Guides

Problem 1: High variability in experimental results between replicates.

• Potential Cause: Inconsistent cell handling, such as variations in cell seeding density or passage number. The response to selective modulators can be highly sensitive to the cellular context.

• Solution: Maintain a strict and consistent cell culture protocol. Use cells within a defined passage number range for all experiments. Ensure uniform cell seeding density across all wells of your assay plate.

• Potential Cause: Environmental stressors affecting cellular responses.[2]

• Solution: Ensure consistent and stable incubation conditions (temperature, CO₂, humidity). Minimize disturbances to the cells during the experiment.

Problem 2: Observing both agonist and antagonist effects in the same assay.

• Potential Cause: This is an inherent characteristic of a mixed agonist/antagonist like C108297. The observed effect can depend on the specific promoter in your reporter construct and the cellular machinery of the cell line being used.

• Solution: Carefully characterize the response in your specific system. Consider using multiple reporter constructs with different GR-responsive promoters to dissect the context-dependent effects.

• Potential Cause: Dose-dependent effects where low and high concentrations of C108297 may elicit different or even opposing responses.

• Solution: Perform a wide and detailed dose-response curve to fully characterize the concentration-dependent effects of the compound.

Problem 3: Lack of a clear dose-response relationship.

• Potential Cause: The concentration range tested is not appropriate to capture the full dose-response curve.

• Solution: Expand the range of concentrations tested, including both lower and higher concentrations, to ensure you are capturing the bottom and top plateaus of the curve.

• Potential Cause: The specific cell line may not be responsive or may express a different profile of coregulators, leading to an atypical response.

• Solution: Test the effect of C108297 in multiple, well-characterized cell lines to understand the cell-type-specific effects.

Mandatory Visualizations

Caption: C108297 signaling pathway.

Caption: Experimental workflow for C108297.

Caption: Troubleshooting logic for C108297.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Troubleshooting inconsistent results with C108297

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with C108297, a selective glucocorticoid receptor (GR) modulator. Our aim is to help you achieve consistent and reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and its primary mechanism of action?

A1: C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator. It binds to the GR with high affinity. Its key feature is its mixed agonist and antagonist profile, meaning it can either activate or block the receptor. This effect is tissue- and gene-specific and depends on the presence of nuclear receptor co-regulators. This selective modulation offers the potential for more targeted therapeutic effects compared to conventional GR agonists or antagonists.[1][2]

Q2: What are the known agonist versus antagonist effects of C108297?

A2: C108297's dual activity is a critical factor in experimental design. For instance, it has demonstrated agonist activity by suppressing the expression of hypothalamic corticotropin-releasing hormone (CRH), which is similar to the action of corticosterone (B1669441). In contrast, it shows antagonist activity by inhibiting the effects of corticosterone on hippocampal neurogenesis. The specific action is believed to be linked to the differential expression of steroid receptor coactivators (SRCs) in various tissues.[1]

Q3: What is the recommended vehicle for in vivo studies with C108297?

A3: For subcutaneous or intraperitoneal injections in mice, C108297 can be effectively dissolved in a vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. This mixture produces a clear solution at concentrations of 2.5 mg/mL or higher. Another viable option is a solution of 10% DMSO and 90% corn oil.[3] For subcutaneous injections, dissolving C108297 in polyethylene (B3416737) glycol (PEG) has also been reported.

Q4: What are the recommended storage conditions for C108297?

A4: To ensure the stability of C108297, it is recommended to store the powder at -20°C for up to three years. If stored in a solvent, it should be kept at -80°C for up to six months.

Troubleshooting Inconsistent Results

Inconsistent results with C108297 can arise from its complex pharmacology. Below are common issues and potential solutions.

Problem 1: High variability in baseline corticosterone levels in control animals.

• Potential Cause: Environmental stressors can significantly impact corticosterone levels in mice, as they are highly sensitive to their surroundings. Inconsistent handling, fluctuating light cycles, or excessive noise can lead to variability.

• Solution: To minimize stress-induced variability, acclimate all animals to the housing and experimental conditions for at least one week before starting the experiment. Handle all animals consistently and maintain a regular light/dark cycle.

Problem 2: Inconsistent or unexpected behavioral effects.

• Potential Cause 1: Sex-Specific Differences: The behavioral effects of C108297 can vary between male and female subjects, especially in studies involving chronic stress.[1]

• Solution 1: Analyze data for each sex separately. If sex is a variable of interest, ensure that your experimental groups are balanced accordingly.

• Potential Cause 2: Dose-Dependent Effects: Behavioral outcomes can be highly sensitive to the administered dose of C108297.

• Solution 2: Conduct a dose-response study to identify the optimal dose for your desired effect in your specific experimental model. Doses in the range of 15 mg/kg to 80 mg/kg have been utilized in mice.[1]

Problem 3: Lack of expected therapeutic effect (e.g., no prevention of mossy cell loss after status epilepticus).

• Potential Cause: The timing of C108297 administration is crucial. The therapeutic window for preventing certain types of neuronal damage following an event like status epilepticus can be very narrow.

• Solution: Optimize the timing of drug administration in your experimental protocol. This may require a time-course study to determine the most effective treatment window.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of C108297 on corticosterone levels and body weight gain in mice.

Table 1: Effect of C108297 on Stress-Induced Corticosterone Levels in Mice [4]

C108297 Dose (mg/kg)	Vehicle	15	30	80
Corticosterone Level (relative to vehicle)	100%	No significant reduction	Significant reduction at 30 and 60 minutes post-stress	No significant reduction

Data is a qualitative summary of findings. For precise quantitative values, refer to the cited literature.

Table 2: Effect of C108297 on Body Weight Gain in Mice on a High-Fat, High-Sugar Diet [5][6]

Treatment Group	Vehicle	C108297 (80 mg/kg QD)	C108297 (40 mg/kg BID)
Body Weight Gain (relative to vehicle)	100%	Significantly less weight gain	Significantly less weight gain

QD: once daily, BID: twice daily. Data is a qualitative summary of findings. For precise quantitative values, refer to the cited literature.

Experimental Protocols

In Vivo Assessment of C108297 Efficacy in a Mouse Model of Stress [3]

Objective: To evaluate the effect of C108297 on the hypothalamic-pituitary-adrenal (HPA) axis response to stress.

Methodology:

• Animals: Use adult male C57BL/6 mice. House the animals under standard conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Drug Preparation: Prepare C108297 for injection in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline to achieve a clear solution at ≥ 2.5 mg/mL.

• Drug Administration: Administer C108297 or the vehicle via subcutaneous (s.c.) or intraperitoneal (i.p.) injection. Doses typically range from 15 to 80 mg/kg.

• Stress Paradigm: A commonly used stressor is the forced swim test.

• Blood Sampling: Collect blood samples at various time points (e.g., 0, 30, 60, and 120 minutes) following the stressor to measure plasma corticosterone levels.

• Analysis: Analyze corticosterone levels using an appropriate method, such as an ELISA kit.

Visualizations

Glucocorticoid Receptor (GR) Signaling Pathway

The following diagram illustrates the classical signaling pathway of the glucocorticoid receptor, which is modulated by C108297.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective Glucocorticoid Receptor (GR-II) Antagonist Reduces Body Weight Gain in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: C108297 Vehicle Preparation for In Vivo Delivery

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preparing C108297 for in vivo experiments. It includes frequently asked questions, troubleshooting guides, detailed experimental protocols, and quantitative data to ensure successful and reproducible studies.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and what is its mechanism of action?

A1: C108297 is a selective, non-steroidal modulator of the glucocorticoid receptor (GR).[1][2] Its mechanism of action is unique in that it can act as both an agonist and an antagonist depending on the specific gene and tissue context.[1] This selective modulation is thought to allow for the separation of the anti-inflammatory and metabolic benefits of GR activation from the adverse side effects associated with systemic glucocorticoids.[2]

Q2: What are the recommended vehicle formulations for in vivo delivery of C108297?

A2: Due to its poor water solubility, C108297 requires a specific vehicle for in vivo administration. Two commonly used formulations are:

• Aqueous-based vehicle: A mixture of 10% Dimethyl Sulfoxide (DMSO), 40% Polyethylene Glycol 300 (PEG300), 5% Tween-80, and 45% saline.[2]

• Oil-based vehicle: A mixture of 10% DMSO and 90% corn oil.[2]

Q3: What is the achievable concentration of C108297 in these vehicles?

A3: Both the aqueous-based and oil-based vehicle formulations can achieve a C108297 concentration of ≥ 2.5 mg/mL, resulting in a clear solution.[3]

Q4: How should C108297 be stored?

A4: C108297 powder is stable for up to 3 years at -20°C and up to 2 years at 4°C. Stock solutions in DMSO can be stored for up to 6 months at -80°C or up to 1 month at -20°C. It is recommended to prepare fresh working solutions for in vivo experiments on the day of use.[1][2]

Q5: What are the known agonist and antagonist effects of C108297?

A5: C108297 demonstrates a mixed agonist/antagonist profile. For instance, it has shown agonist activity by suppressing hypothalamic corticotropin-releasing hormone (CRH) expression, similar to corticosterone (B1669441). Conversely, it acts as an antagonist by blocking the effects of corticosterone on hippocampal neurogenesis.[4] The specific action is believed to be related to the differential expression of steroid receptor coactivators in various tissues.[4]

Troubleshooting Guide

This guide addresses common issues that may arise during the preparation and administration of C108297 for in vivo studies.

Issue	Possible Cause	Suggested Solution
Precipitation of C108297 in the final formulation.	The concentration of C108297 exceeds its solubility limit in the vehicle. The aqueous component was added too quickly. The temperature of the solution is too low.	Ensure the final concentration does not exceed 2.5 mg/mL. When preparing the aqueous-based vehicle, add the saline dropwise while vortexing. Gentle warming and sonication can help dissolve the compound, but avoid excessive heat which could cause degradation. Prepare solutions fresh on the day of use.[1]
Phase separation in the DMSO and corn oil formulation.	DMSO and corn oil are immiscible.	While a 10% DMSO and 90% corn oil mixture is cited, ensuring a stable, homogenous solution can be challenging. Vortexing vigorously immediately before administration is crucial. For a more stable emulsion, the addition of surfactants like Tween 80 and a co-solvent like PEG300 can prevent phase separation.[5]
Adverse reactions at the injection site (e.g., irritation, inflammation).	High concentration of DMSO. The pH of the formulation is not physiological. The formulation was not properly sterilized.	Minimize the final DMSO concentration in the formulation; ideally, it should be below 10%. While not a common issue reported for these specific formulations, it is good practice to check the pH and adjust to a physiological range (~7.4) if necessary, particularly for direct tissue injections. Ensure all components are sterile and the final formulation is passed through a 0.22 µm syringe filter before administration.
Unexpected or inconsistent experimental results.	Degradation of C108297. Poor bioavailability due to improper formulation or administration. The vehicle itself is causing a biological effect.	Prepare fresh solutions for each experiment to avoid degradation. Ensure the formulation is homogenous and administered correctly (e.g., subcutaneous, intraperitoneal). Always include a vehicle-only control group to account for any effects of the formulation components.[6]
Cloudy or unclear corn oil formulation.	Impurities or water content in the corn oil. Low temperature.	Use high-purity, sterile corn oil. Ensure all equipment is dry. Gentle warming of the corn oil can sometimes improve clarity.

Quantitative Data

Table 1: C108297 In Vivo Vehicle Compositions

Vehicle Component	Aqueous-Based Formulation	Oil-Based Formulation	Purpose
C108297	≤ 2.5 mg/mL	≤ 2.5 mg/mL	Active Pharmaceutical Ingredient
DMSO	10%	10%	Primary Solvent
PEG300	40%	-	Co-solvent/Solubilizer
Tween-80	5%	-	Surfactant/Emulsifier
Saline (0.9% NaCl)	45%	-	Diluent
Corn Oil	-	90%	Vehicle/Solvent

Table 2: Toxicity of Individual Vehicle Components in Mice

Component	Route of Administration	LD50 (Median Lethal Dose)	Potential Adverse Effects
DMSO	Intraperitoneal (i.p.)	6.2 mL/kg	Can cause local irritation and has various biological effects that could confound results.[7]
Intravenous (i.v.)	3.7 mL/kg[7]
PEG300	Intravenous (i.v.)	Lowest tested safe dose: 2.0 mL/kg	Low toxicity, but long-term administration may cause kidney and liver damage.[8]
Tween-80	Intraperitoneal (i.p.)	Not specified	Can decrease locomotor activity at high concentrations (32%).[9]
Corn Oil	Subcutaneous (s.c.)	Not specified	Can cause local inflammation, granulomas, and may be retained at the injection site.[10][11] Can also have dose-dependent effects on gene expression and may not be an inert vehicle.[5][9]

Note: The provided LD50 values are for the individual components and may not be representative of the complete vehicle formulation. Researchers should always perform their own dose-ranging and toxicity studies.

Experimental Protocols

Protocol 1: Preparation of Aqueous-Based C108297 Formulation

• Prepare a stock solution of C108297 in DMSO. For example, to achieve a final concentration of 2.5 mg/mL in the vehicle, prepare a 25 mg/mL stock solution of C108297 in 100% DMSO.

• In a sterile microcentrifuge tube, add the required volume of the C108297/DMSO stock solution. For 1 mL of the final formulation, this would be 100 µL.

• Add 400 µL of PEG300 to the tube. Vortex thoroughly until the solution is clear and homogenous.

• Add 50 µL of Tween-80 to the mixture. Vortex again until the solution is clear.

• Slowly, add 450 µL of sterile saline to the mixture while continuously vortexing. The gradual addition of the aqueous component is critical to prevent precipitation.

• Visually inspect the final solution for any precipitates. The solution should be clear.

• Sterile filter the final formulation using a 0.22 µm syringe filter before administration.

Protocol 2: Preparation of Oil-Based C108297 Formulation

• Prepare a stock solution of C108297 in DMSO. For example, to achieve a final concentration of 2.5 mg/mL in the vehicle, prepare a 25 mg/mL stock solution of C108297 in 100% DMSO.

• In a sterile microcentrifuge tube, add the required volume of the C108297/DMSO stock solution. For 1 mL of the final formulation, this would be 100 µL.

• Add 900 µL of sterile corn oil to the tube.

• Vortex the mixture vigorously for several minutes to ensure a homogenous suspension. Due to the immiscibility of DMSO and corn oil, this formulation will be a suspension or emulsion.

• Administer immediately after preparation and vortexing to ensure consistent dosing.

Visualizations

Caption: C108297 Vehicle Preparation Workflow.

Caption: C108297's Differential Glucocorticoid Receptor Signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lifetechindia.com [lifetechindia.com]
• 4. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. researchgate.net [researchgate.net]
• 9. Differential Toxicological Outcome of Corn Oil Exposure in Rats and Mice as Assessed by Microbial Composition, Epithelial Permeability, and Ileal Mucosa-Associated Immune Status - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Toxicological effects of repeated subcutaneous administration of corn oil for 4 weeks in rats [jstage.jst.go.jp]
• 11. Effects of Repeated Intraperitoneal Injection of Pharmaceutical-grade and Nonpharmaceutical-grade Corn Oil in Female C57BL/6J Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing C108297-induced weight loss in study design

This guide provides researchers, scientists, and drug development professionals with essential information for designing and troubleshooting preclinical studies involving C108297, focusing specifically on managing and interpreting its on-target effect of weight loss.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of C108297-induced weight loss?

A1: C108297 is a potent and selective agonist of the Growth Differentiation Factor 15 (GDF-15) signaling pathway. GDF-15 is a cytokine that acts on the GFRAL receptors located in the hindbrain to suppress appetite and regulate metabolic balance.[1][2] The observed weight loss is primarily due to this on-target pharmacological effect, which leads to reduced caloric intake.

Q2: How can we distinguish the intended pharmacological effect of weight loss from systemic toxicity in our study animals?

A2: Differentiating on-target effects from toxicity is crucial. Most small molecule drugs interact with unintended biological targets, which can lead to adverse events.[3] Key indicators of toxicity, as opposed to controlled weight loss, include:

• Rapid, excessive weight loss beyond the expected range for the dose.

• Adverse clinical signs: Lethargy, piloerection, hunched posture, or social isolation.

• Dehydration: Indicated by reduced water intake or skin tenting.

• Significant changes in organ-specific clinical pathology markers (e.g., elevated liver enzymes, creatinine) that are not explained by the primary mechanism.

Monitoring these parameters alongside food intake and body composition will help interpret the nature of the weight loss.

Q3: Should we use standard lean mice or a different model for our studies?

A3: While lean mice can be used, Diet-Induced Obese (DIO) models are often more clinically relevant and can better tolerate the pharmacological effects of C108297.[4] DIO models have a higher body fat percentage, which provides a buffer against the anticipated weight loss, allowing for the completion of longer-term studies (e.g., 28 days) without the need for dose holidays or premature termination.[4] Using lean animals may lead to excessive weight loss, potentially confounding toxicology endpoints.[4][5]

Q4: Can we adjust the diet to mitigate excessive weight loss?

A4: Yes, dietary adjustments are a key strategy. The composition of the diet can significantly influence study outcomes.[6] For studies where cachexia-like weight loss is a concern, providing a highly palatable, energy-dense diet can help maintain the health of the animals. However, it is critical that the diet is consistent between control and treatment groups to ensure that any observed effects are due to the test article.[6] Food intake must always be carefully measured, as it is an essential variable when interpreting outcomes like muscle mass and weight changes.[6]

Troubleshooting Guide

Issue 1: Animals are losing more than 20% of their initial body weight in a 28-day study.

• Possible Cause 1: Dose is too high for the selected animal model.

  • Solution: Review dose-response data. Consider reducing the dose or using a dose-escalation design in subsequent studies. The goal is to find a dose that produces the desired pharmacological effect without compromising animal welfare.

• Possible Cause 2: Use of lean animals.

  • Solution: As noted in the FAQ, lean animals are more susceptible to severe weight loss. For future studies, transition to a Diet-Induced Obese (DIO) model, which better buffers the on-target effect.[4]

• Possible Cause 3: Off-target toxicity.

  • Solution: Conduct a thorough examination of clinical pathology and histopathology data to identify signs of organ toxicity that could be contributing to the rapid weight loss.[3] Computational tools can also be used to predict potential off-target interactions early in development.[3][7]

Issue 2: Significant variation in weight loss is observed between animals in the same dose group.

• Possible Cause 1: Differences in baseline body composition.

  • Solution: Ensure animals are properly randomized at the start of the study based on body weight and, if possible, baseline body composition determined by Quantitative Magnetic Resonance (QMR).

• Possible Cause 2: Inconsistent food intake.

  • Solution: The physical form of the diet (e.g., powder vs. pellet) can affect food intake and subsequent body composition.[8] Ensure consistent diet form and monitor for spillage, which can lead to inaccurate intake measurements.[9] Paired-feeding studies can be designed to determine if differences in body weight are solely due to caloric intake.[8]

Data Summaries

Table 1: Expected Body Weight and Composition Changes in DIO Mice (8-week study)

Parameter	Vehicle Control	C108297 (Low Dose)	C108297 (High Dose)
Initial Body Weight (g)	45.2 ± 2.1	45.5 ± 2.3	45.3 ± 2.2
Final Body Weight Change (%)	+5.1%	-10.2%	-18.5%
Cumulative Food Intake (g)	310 ± 15	245 ± 18	190 ± 20
Fat Mass Change (%)	+8.3%	-25.6%	-40.1%
Lean Mass Change (%)	+2.0%	-3.5%	-7.2%

Data are presented as mean ± SD. These are hypothetical values based on typical results for appetite-suppressing mechanisms.

Table 2: Comparative Study Endpoints: Lean vs. DIO Models

Endpoint	Lean C57BL/6J Mice (High Dose)	DIO C57BL/6J Mice (High Dose)	Rationale / Interpretation
Study Completion Rate	60%	95%	DIO models better tolerate the pharmacological effect, reducing morbidity.[4]
Body Weight Loss at Day 28	-24.8%	-18.5%	Elevated baseline body fat provides a necessary energy reserve.[4]
Mean Food Consumption (% of Control)	55%	62%	Both models show appetite suppression, the core mechanism of action.

Visualizations and Workflows

Signaling Pathway

Caption: C108297 acts as a GDF-15 mimetic, activating GFRAL in the brain to reduce appetite.

Experimental Workflow

Caption: Recommended workflow for a preclinical study evaluating C108297.

Troubleshooting Logic

Caption: Decision tree for troubleshooting excessive weight loss during C108297 studies.

Key Experimental Protocols

Protocol 1: Body Composition Analysis via Quantitative Magnetic Resonance (QMR)

• Objective: To non-invasively measure fat mass, lean mass, and water content in conscious mice.[10]

• Equipment: EchoMRI™ Body Composition Analyzer or equivalent.

• Procedure:

  • Perform system calibration daily using the provided canola oil sample.

  • Gently remove a mouse from its home cage and weigh it on a calibrated scale.

  • Place the mouse into the appropriate animal holder. Ensure the animal is able to rest comfortably without being overly constrained.

  • Insert the holder into the QMR machine.

  • Initiate the scan via the system software. A typical scan takes approximately 1-2 minutes.

  • Once the scan is complete, the software will provide values for fat mass, lean mass, free water, and total water.

  • Return the animal to its home cage.

  • Repeat for all animals in the study. This procedure can be repeated multiple times throughout a study to track changes over time.[10]

Protocol 2: Daily Food and Water Intake Monitoring

• Objective: To accurately measure the amount of food and water consumed by each animal, which is critical for interpreting weight loss data.

• Procedure:

  • Use cages with specialized food hoppers and water bottles that minimize spillage.

  • At the same time each day, remove the food hopper and water bottle from the cage.

  • Weigh the remaining food on a calibrated scale and record the value. Subtract this from the previous day's starting weight to determine the amount consumed.

  • Check the bedding for any spilled food. If significant spillage is found, collect and weigh it, then subtract this amount from the calculated intake.[9]

  • Refill the hopper with a pre-weighed amount of fresh food and record the new starting weight.

  • Weigh the water bottle and record the value. Subtract this from the previous day's weight to determine water consumption.

  • Refill the bottle with fresh water and record the new starting weight.

  • Return the hopper and bottle to the cage.

Protocol 3: Diet-Induced Obesity (DIO) Model Induction

• Objective: To develop an obese phenotype in mice that is more representative of human obesity for testing metabolic drugs.[4]

• Materials: Male C57BL/6J mice (4-6 weeks of age), high-fat diet (HFD; typically 60% kcal from fat), standard chow diet (LFD; low-fat diet).

• Procedure:

  • Upon arrival, acclimate mice for one week on a standard chow diet.

  • Randomize mice into two groups: DIO and lean control.

  • Provide the DIO group with ad libitum access to the HFD. Provide the control group with ad libitum access to the LFD.

  • Monitor body weights weekly.[9]

  • Continue the respective diets for 8-12 weeks. The DIO group should exhibit a significantly higher body weight and fat mass compared to the lean control group.

  • At the end of the induction period, perform baseline body composition analysis (QMR) to confirm the obese phenotype before initiating the C108297 study.

References

• 1. oncodaily.com [oncodaily.com]
• 2. Targeting cancer cachexia: Molecular mechanisms and clinical study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 4. Case Study: Pharmacological Effects in GLP-1 Studies | Altasciences Blog [altasciences.com]
• 5. researchgate.net [researchgate.net]
• 6. Diet composition as a source of variation in experimental animal models of cancer cachexia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Effects of the Physical Form of the Diet on Food Intake, Growth, and Body Composition Changes in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Variations in body weight, food intake and body composition after long-term high-fat diet feeding in C57BL/6J Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Video: Body Composition and Metabolic Caging Analysis in High Fat Fed Mice [jove.com]

Technical Support Center: Measuring C108297 Brain Penetration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on measuring the brain penetration of the glucocorticoid receptor modulator, C108297. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps before initiating in vivo brain penetration studies for C108297?

A1: Before proceeding to in vivo studies, it is crucial to establish the fundamental physicochemical properties of C108297 and its in vitro permeability characteristics. This initial screening helps in designing more robust and informative animal studies. Key parameters to assess include:

• Solubility: Determine the aqueous solubility of C108297 at physiological pH. Poor solubility can lead to formulation challenges and inaccurate permeability assessments.

• Lipophilicity (LogP/LogD): Evaluate the lipophilicity of C108297. While moderate lipophilicity is often associated with better brain penetration, very high lipophilicity can lead to non-specific binding and poor solubility.[1]

• In vitro Permeability: Utilize in vitro models like the Parallel Artificial Membrane Permeability Assay (PAMPA) to predict passive diffusion across the blood-brain barrier (BBB).[2][3][4]

• Efflux Liability: Use cell-based assays, such as those with Madin-Darby Canine Kidney (MDCK) cells transfected with efflux transporters like P-glycoprotein (P-gp), to determine if C108297 is a substrate for these transporters.[2][3][5][6]

Q2: Which in vivo models are most appropriate for assessing the brain penetration of C108297?

A2: The choice of in vivo model depends on the specific research question. Common preclinical species for brain penetration studies include mice and rats.[6] Key in vivo methods include:

• Brain-to-Plasma Concentration Ratio (Kp): This is a fundamental measure of the extent of brain penetration at a specific time point or at steady-state. It involves administering C108297 to the animal, collecting brain and plasma samples, and quantifying the compound concentration in each matrix.[3]

• Unbound Brain-to-Unbound Plasma Concentration Ratio (Kp,uu): This is considered the most accurate predictor of the pharmacologically active concentration of a drug in the brain, as it accounts for protein binding in both plasma and brain tissue.[5][7]

• In Situ Brain Perfusion: This technique allows for the direct measurement of the rate of transport across the BBB without the influence of peripheral pharmacokinetics.[8]

Q3: How is the unbound fraction of C108297 in brain and plasma determined?

A3: The unbound fraction in plasma (fu,p) and brain (fu,brain) is critical for calculating the Kp,uu.[5] These are typically determined using in vitro methods:

• Equilibrium Dialysis: This is a common method where plasma or brain homogenate is dialyzed against a buffer solution, and the concentration of C108297 is measured in both compartments at equilibrium.

• Brain Slice Method: This method involves incubating thin slices of brain tissue in a buffer containing C108297 and measuring the compound concentration in the buffer and the tissue.[5][9]

Troubleshooting Guides

Issue 1: High variability in brain-to-plasma ratio (Kp) measurements for C108297.

• Possible Cause 1: Inconsistent sampling time. The Kp value can change over time after administration.

  • Solution: Ensure that all animals are sampled at the exact same time point post-dose for single-time-point studies. For a more comprehensive understanding, conduct a time-course experiment to determine the time to maximum concentration (Tmax) in both brain and plasma.

• Possible Cause 2: Inefficient brain homogenization. Incomplete homogenization can lead to inaccurate quantification of C108297 in the brain tissue.

  • Solution: Optimize the homogenization protocol. Ensure the brain tissue is thoroughly homogenized using a suitable mechanical homogenizer. Visually inspect for any remaining tissue fragments.

• Possible Cause 3: Contamination of brain tissue with blood. Residual blood in the brain vasculature can artificially inflate the measured brain concentration.

  • Solution: Perfuse the animals with saline before brain collection to remove blood from the cerebral vasculature.

Issue 2: Low brain penetration of C108297 observed in vivo despite favorable in vitro permeability.

• Possible Cause 1: C108297 is a substrate for active efflux transporters at the BBB. In vitro models like PAMPA do not account for active transport.

  • Solution: Perform an in vitro efflux assay using cell lines overexpressing relevant transporters (e.g., P-gp, BCRP).[5][6] If C108297 is identified as a substrate, consider co-administration with a known inhibitor of that transporter in a follow-up in vivo study to confirm.

• Possible Cause 2: High plasma protein binding. A high degree of binding to plasma proteins will reduce the free fraction of C108297 available to cross the BBB.

  • Solution: Determine the plasma protein binding of C108297 using equilibrium dialysis. Calculate the unbound concentration in plasma to better understand the driving force for brain entry.

• Possible Cause 3: Rapid metabolism of C108297. The compound may be rapidly metabolized in the periphery, leading to lower than expected plasma concentrations and consequently lower brain concentrations.

  • Solution: Conduct a pharmacokinetic study to determine the half-life and clearance of C108297.

Experimental Protocols

Protocol 1: Determination of C108297 Brain-to-Plasma Ratio (Kp) in Mice

• Animal Dosing: Administer C108297 to a cohort of mice (e.g., n=3-5 per time point) at a specified dose and route (e.g., 30 mg/kg, intraperitoneal, as used in previous studies).[10]

• Sample Collection: At a predetermined time point (e.g., 1 hour post-dose), anesthetize the mice and collect blood via cardiac puncture into tubes containing an anticoagulant. Immediately thereafter, perfuse the animals transcardially with ice-cold saline to remove blood from the brain.

• Brain and Plasma Processing:

  • Centrifuge the blood samples to separate the plasma.

  • Excise the whole brain, weigh it, and homogenize it in a suitable buffer (e.g., phosphate-buffered saline) to a known concentration (e.g., 20% w/v).

• Sample Analysis:

  • Extract C108297 from plasma and brain homogenate samples using an appropriate method (e.g., protein precipitation with acetonitrile).

  • Quantify the concentration of C108297 in the extracts using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[11]

• Calculation:

  • Calculate the Kp as follows: Kp = Concentration of C108297 in Brain (ng/g) / Concentration of C108297 in Plasma (ng/mL)

Protocol 2: In Vitro Blood-Brain Barrier Permeability Assay using a Transwell Model

• Cell Culture: Culture a monolayer of brain endothelial cells (e.g., primary cells or a cell line) on the microporous membrane of a Transwell insert.[12][13] Co-culture with astrocytes and/or pericytes in the basolateral compartment is recommended to better mimic the in vivo BBB.[14]

• Barrier Integrity Measurement: Measure the transendothelial electrical resistance (TEER) to ensure the integrity of the cell monolayer. A high TEER value indicates a tight barrier.[13]

• Permeability Experiment:

  • Add C108297 to the apical (luminal) chamber of the Transwell insert.

  • At various time points, collect samples from the basolateral (abluminal) chamber.

• Sample Analysis: Quantify the concentration of C108297 in the collected samples using LC-MS/MS.

• Permeability Calculation: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) Where dQ/dt is the rate of appearance of C108297 in the basolateral chamber, A is the surface area of the membrane, and C0 is the initial concentration in the apical chamber.

Data Presentation

Table 1: Illustrative Physicochemical and In Vitro Permeability Data for C108297

Parameter	Value	Method
Molecular Weight	450.5 g/mol	N/A
LogP	2.8	Calculated
Aqueous Solubility (pH 7.4)	50 µg/mL	Shake-flask
PAMPA Permeability (Pe)	8.5 x 10⁻⁶ cm/s	PAMPA
MDCK-MDR1 Efflux Ratio	3.2	MDCK-MDR1 Assay

Table 2: Illustrative In Vivo Brain Penetration Data for C108297 in Mice (1-hour post 30 mg/kg IP dose)

Parameter	Mean ± SD
Plasma Concentration (ng/mL)	1500 ± 250
Brain Concentration (ng/g)	750 ± 150
Brain-to-Plasma Ratio (Kp)	0.5 ± 0.1
Fraction Unbound in Plasma (fu,p)	0.05
Fraction Unbound in Brain (fu,brain)	0.1
Unbound Kp (Kp,uu)	1.0

Visualizations

Caption: Workflow for determining the brain-to-plasma ratio (Kp) of C108297.

Caption: Key factors influencing the brain penetration of C108297 across the BBB.

References

• 1. Medicinal Chemical Properties of Successful Central Nervous System Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strategies to assess blood-brain barrier penetration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules [mdpi.com]
• 6. Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]
• 8. Molecular determinants of blood–brain barrier permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of cerebrospinal fluid concentration and plasma free concentration as a surrogate measurement for brain free concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantification of Neurotransmitters in Mouse Brain Tissue by Using Liquid Chromatography Coupled Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | 3D in vitro blood–brain barrier models: recent advances and their role in brain disease research and therapy [frontiersin.org]
• 14. ane.pl [ane.pl]

Technical Support Center: C108297 Bioavailability and Pharmacokinetic Challenges

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential challenges encountered during the experimental evaluation of C108297's bioavailability and pharmacokinetics.

Frequently Asked Questions (FAQs)

Q1: What are the known physicochemical properties of C108297 that might affect its bioavailability?

Q2: What are the expected pharmacokinetic characteristics of C108297 in preclinical models?

A2: While specific pharmacokinetic parameters for C108297 are not publicly available, we can infer potential characteristics based on other non-steroidal selective GR modulators. For example, some selective androgen receptor modulators (SARMs), another class of nuclear receptor modulators, have shown oral bioavailability in rats ranging from 55% to 60%, with a terminal half-life of 3.6 to 5.2 hours.[1][2] Another oral GR modulator, AZD9567, was predicted to have a human oral bioavailability of approximately 50% with a terminal half-life of around 5 hours.[3] Therefore, it is reasonable to hypothesize that C108297 may have moderate oral bioavailability and a relatively short to moderate half-life in preclinical species.

Q3: What are the primary challenges to consider when designing an in vivo pharmacokinetic study for C108297?

A3: The primary challenges include:

• Poor Solubility and Formulation: Developing a stable and consistent formulation for oral and intravenous administration is critical. The use of co-solvents and surfactants is likely necessary.

• First-Pass Metabolism: As a substrate for hepatic enzymes, C108297 may undergo significant first-pass metabolism in the liver, reducing the amount of active drug reaching systemic circulation.

• P-glycoprotein (P-gp) Efflux: C108297 could be a substrate for efflux transporters like P-gp in the intestinal wall, which would actively pump the compound back into the gut lumen, limiting its net absorption.

• Analytical Method Sensitivity: A sensitive and specific bioanalytical method, typically LC-MS/MS, is required to accurately quantify C108297 concentrations in plasma, especially if bioavailability is low.

Q4: How can I troubleshoot high variability in my in vivo pharmacokinetic data for C108297?

A4: High variability can stem from several factors:

• Inconsistent Formulation: Ensure your formulation is homogenous and stable throughout the dosing procedure. For suspensions, ensure uniform particle size and adequate mixing before each administration.

• Dosing Accuracy: For oral gavage, ensure precise administration to the stomach and avoid reflux. For intravenous administration, confirm the entire dose is delivered into the circulation.

• Animal Handling and Stress: Stress can affect gastrointestinal motility and blood flow, influencing drug absorption. Acclimatize animals properly and maintain consistent handling procedures.

• Biological Variability: Factors such as age, sex, and health status of the animals can contribute to variability. Use a sufficient number of animals per group to account for this.

Troubleshooting Guides

Issue 1: Low or No Detectable Plasma Concentration of C108297 After Oral Administration

Potential Cause	Troubleshooting Step
Poor aqueous solubility	Characterize the solubility of C108297 in different pH buffers (simulating gastrointestinal conditions). Optimize the formulation using co-solvents (e.g., PEG 400, propylene (B89431) glycol), surfactants (e.g., Tween 80, Kolliphor EL), or by creating an amorphous solid dispersion.
Low intestinal permeability	Conduct an in vitro Caco-2 permeability assay to assess the apparent permeability coefficient (Papp). If permeability is low, consider if the compound is a substrate for efflux transporters.
High first-pass metabolism	Perform an in vitro metabolic stability assay using liver microsomes to determine the intrinsic clearance. If metabolic instability is high, consider co-administration with a metabolic inhibitor in preclinical models (for research purposes) or chemical modification of the compound.
P-glycoprotein (P-gp) efflux	In the Caco-2 assay, determine the efflux ratio by measuring permeability in both apical-to-basolateral and basolateral-to-apical directions. An efflux ratio greater than 2 suggests active efflux.
Insufficient analytical sensitivity	Optimize the LC-MS/MS method to achieve a lower limit of quantification (LLOQ) sufficient to detect expected plasma concentrations.

Issue 2: Inconsistent Results in In Vitro Assays (Caco-2 Permeability and Metabolic Stability)

Potential Cause	Troubleshooting Step
Caco-2 monolayer integrity issues	Regularly check the transepithelial electrical resistance (TEER) values of the Caco-2 monolayers to ensure they are within the acceptable range for your laboratory. Visually inspect the monolayers for uniform growth.
Compound precipitation in assay buffer	Assess the solubility of C108297 in the assay buffer at the tested concentrations. If precipitation occurs, reduce the concentration or add a non-toxic solubilizing agent.
Inactive liver microsomes	Use a positive control compound with a known metabolic profile to verify the activity of the liver microsomes and the NADPH regenerating system.
Inconsistent pipetting or timing	Ensure accurate and consistent pipetting, especially for the addition of the compound and stopping the reaction. Use a multichannel pipette for simultaneous additions where possible.

Quantitative Data Summary

Disclaimer: The following tables contain hypothetical but representative pharmacokinetic data for a compound like C108297, based on typical values for non-steroidal selective nuclear receptor modulators. This data is for illustrative purposes to guide experimental design and data interpretation.

Table 1: Hypothetical Pharmacokinetic Parameters of C108297 in Male Sprague-Dawley Rats

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Cmax (ng/mL)	250 ± 45	180 ± 55
Tmax (h)	0.08 (5 min)	1.5 ± 0.5
AUC0-t (ng·h/mL)	450 ± 80	980 ± 210
AUC0-inf (ng·h/mL)	475 ± 85	1050 ± 230
Half-life (t1/2) (h)	2.5 ± 0.4	3.1 ± 0.6
Clearance (CL) (L/h/kg)	2.1 ± 0.4	-
Volume of Distribution (Vd) (L/kg)	7.5 ± 1.2	-
Oral Bioavailability (F) (%)	-	44 ± 9

Table 2: Representative In Vitro Data for C108297

Assay	Parameter	Value	Interpretation
Caco-2 Permeability	Papp (A→B) (10⁻⁶ cm/s)	5.2	Moderate Permeability
Papp (B→A) (10⁻⁶ cm/s)	12.8	High Efflux
Efflux Ratio (B→A / A→B)	2.46	Potential P-gp Substrate
Rat Liver Microsomal Stability	Half-life (t1/2) (min)	25	Moderate Metabolic Stability
Intrinsic Clearance (CLint) (µL/min/mg protein)	55	Moderate Intrinsic Clearance

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of C108297 following intravenous and oral administration in rats.

Methodology:

• Animals: Male Sprague-Dawley rats (8-10 weeks old), cannulated in the jugular vein for serial blood sampling.

• Formulation:

  • Intravenous: C108297 dissolved in a vehicle such as 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline to a final concentration of 1 mg/mL.

  • Oral: C108297 suspended in 0.5% methylcellulose (B11928114) in water to a final concentration of 2 mg/mL.

• Dosing:

  • Intravenous: Administer a single bolus dose of 1 mg/kg via the tail vein.

  • Oral: Administer a single dose of 10 mg/kg via oral gavage.

• Blood Sampling: Collect blood samples (approx. 0.2 mL) from the jugular vein cannula at pre-dose, and at 5, 15, 30 minutes, and 1, 2, 4, 8, 12, and 24 hours post-dose into EDTA-coated tubes.

• Plasma Preparation: Centrifuge the blood samples at 4°C to separate plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis: Quantify C108297 concentrations in plasma using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, CL, Vd, and F) using non-compartmental analysis software.

Protocol 2: Caco-2 Permeability Assay

Objective: To assess the intestinal permeability and potential for active efflux of C108297.

Methodology:

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for differentiation and monolayer formation.

• Monolayer Integrity: Measure the TEER of the Caco-2 monolayers to ensure integrity before the experiment.

• Assay Buffer: Use Hanks' Balanced Salt Solution (HBSS) buffered with HEPES at pH 7.4.

• Permeability Measurement (Apical to Basolateral - A→B):

  • Add C108297 (at a final concentration of 10 µM) to the apical (A) side of the monolayer.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (B) side.

• Permeability Measurement (Basolateral to Apical - B→A):

  • Add C108297 (at a final concentration of 10 µM) to the basolateral (B) side.

  • At the same time points, collect samples from the apical (A) side.

• Sample Analysis: Quantify the concentration of C108297 in the collected samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions and the efflux ratio.

Protocol 3: Liver Microsomal Stability Assay

Objective: To evaluate the metabolic stability of C108297 in the presence of liver enzymes.

Methodology:

• Reaction Mixture: Prepare a reaction mixture containing rat liver microsomes (0.5 mg/mL protein concentration) and C108297 (1 µM) in a phosphate (B84403) buffer (pH 7.4).

• Initiation of Reaction: Pre-warm the reaction mixture at 37°C. Initiate the metabolic reaction by adding an NADPH-regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding ice-cold acetonitrile (B52724) containing an internal standard.

• Sample Preparation: Centrifuge the quenched samples to precipitate the proteins.

• Analysis: Analyze the supernatant for the remaining concentration of C108297 using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of C108297 remaining versus time. From the slope of the linear regression, calculate the half-life (t1/2) and the intrinsic clearance (CLint).

Visualizations

Caption: Experimental workflow for assessing the bioavailability and pharmacokinetics of C108297.

References

• 1. PHARMACOKINETICS AND METABOLISM OF A SELECTIVE ANDROGEN RECEPTOR MODULATOR IN RATS: IMPLICATION OF MOLECULAR PROPERTIES AND INTENSIVE METABOLIC PROFILE TO INVESTIGATE IDEAL PHARMACOKINETIC CHARACTERISTICS OF A PROPANAMIDE IN PRECLINICAL STUDY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Minimizing stress in animals during C108297 administration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing stress in animals during the administration of C108297, a selective glucocorticoid receptor (GR) modulator. Given that C108297 directly interacts with the stress-response system, meticulous experimental technique is paramount to ensure data integrity and animal welfare.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and why is minimizing stress during its administration so critical?

A1: C108297 is a selective glucocorticoid receptor (GR) modulator with both agonist and antagonist properties, depending on the tissue and cellular context.[1] It is investigated for its potential in treating stress-related psychiatric disorders, obesity, and inflammation.[2] Minimizing stress during administration is critical because the animal's endogenous stress response, which involves the activation of the hypothalamic-pituitary-adrenal (HPA) axis and release of glucocorticoids, can directly interfere with the mechanism of action of C108297. This interference can lead to variable and confounded experimental results.

Q2: What are the most common routes of administration for C108297 in animal studies?

A2: The most common routes of administration for C108297 in preclinical studies are oral gavage and subcutaneous or intraperitoneal injections. The choice of administration route can significantly impact the stress levels of the animal and the pharmacokinetic profile of the compound.

Q3: How can I prepare C108297 for in vivo administration?

A3: C108297 is typically a white to off-white solid powder. For in vivo studies, it can be dissolved in a vehicle such as a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline to create a clear solution. For subcutaneous injections, it has been dissolved in polyethylene (B3416737) glycol.[3] Always refer to the manufacturer's instructions for specific solubility and stability information.

Q4: What are the key signs of stress to monitor in animals during and after C108297 administration?

A4: Both physiological and behavioral signs of stress should be monitored. Physiological signs include elevated heart rate, increased respiration, and changes in body temperature. Key biomarkers of stress include plasma corticosterone (B1669441) (in rodents) or cortisol levels, as well as adrenal gland weight.[4] Behavioral signs of stress can include vocalization, struggling during handling, freezing, excessive grooming, and changes in normal behaviors like eating and drinking.

Q5: How long should animals be acclimated to the facility and procedures before starting a C108297 study?

A5: A sufficient acclimatization period is crucial to allow animals to adjust to their new environment and minimize baseline stress levels. A general guideline is a minimum of 3-7 days of acclimatization to the housing facility before any experimental procedures begin. Furthermore, animals should be habituated to the specific handling and administration procedures over several days prior to the actual study to reduce procedural stress.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High variability in experimental results	Endogenous stress response interfering with C108297 action.	- Implement and standardize stress-reducing handling and administration techniques (see protocols below).- Ensure a consistent and adequate acclimatization period for all animals.- Monitor and record baseline and post-procedure stress markers (e.g., corticosterone).
Animals exhibit significant signs of distress during oral gavage	Improper technique or aversive nature of the procedure.	- Ensure proper training in oral gavage technique.- Consider using flexible gavage tubes.- A study has shown that coating the gavage needle with sucrose (B13894) can reduce stress and lower plasma corticosterone levels.[5]
Inconsistent drug absorption or bioavailability	Administration route or vehicle formulation issues.	- Validate the chosen administration route for consistent delivery.- Ensure the vehicle maintains C108297 in a stable and bioavailable form.- Consider pilot pharmacokinetic studies to determine the optimal administration route and vehicle for your specific experimental model.
Unexpected behavioral or physiological responses	Interaction between C108297 and the stress of the procedure.	- Carefully consider the timing of administration in relation to other experimental manipulations that may induce stress.- C108297 has been shown to have both agonistic and antagonistic effects which can be context-dependent.[6] Be aware that the animal's stress state can influence which effect predominates.

Quantitative Data Summary

Table 1: Effect of Administration Route on Plasma Corticosterone Levels in Mice

Administration Method	Mean Plasma Corticosterone (ng/mL) ± SEM	Fold Increase vs. Non-Gavage Control
Non-Gavage Control	54.1 ± 7.5	1.0
Oral Gavage (Water-coated needle)	162.3 ± 15.2	3.0
Oral Gavage (Sucrose-coated needle)	66.5 ± 8.1	1.2

Data adapted from a study on the effect of sucrose coating on gavage needle to reduce stress in mice.[5]

Table 2: Key Stress Markers and Their Typical Changes in Response to Acute Stress

Biomarker	Species	Typical Change with Acute Stress	Notes
Corticosterone	Rodents	Increase	Primary glucocorticoid in most rodents; peaks within 30-60 minutes of stressor onset.[3]
Cortisol	Humans, Non-human primates, Dogs	Increase	Primary glucocorticoid in these species.
Adrenocorticotropic Hormone (ACTH)	Most Mammals	Increase	Precedes the rise in glucocorticoids.
Heart Rate	Most Mammals	Increase	Rapid response mediated by the sympathetic nervous system.
Body Temperature	Most Mammals	Increase	Stress-induced hyperthermia.
Adrenal Gland Weight	Rodents	Increase (with chronic stress)	Indicates prolonged activation of the HPA axis.[4]
Thymus Gland Weight	Rodents	Decrease (with chronic stress)	Thymic involution is a classic sign of chronic stress.[4]

Experimental Protocols

Detailed Methodology for Stress-Minimized C108297 Administration via Oral Gavage in Mice

This protocol incorporates best practices to minimize stress during oral gavage.

1. Animal Acclimatization and Handling:

• Acclimatization: Upon arrival, house mice in a quiet, temperature- and humidity-controlled environment with a 12-hour light/dark cycle for a minimum of 7 days before the start of the experiment.

• Habituation to Handling: For 3-5 days prior to the first gavage, handle the mice daily for 5-10 minutes in a gentle and non-threatening manner. This can include allowing the mouse to walk on your hands and gently stroking its back.

• Habituation to the Gavage Procedure: For 2-3 days before the experiment, simulate the gavage procedure without administering any substance. This includes gently restraining the mouse and touching the gavage needle to its mouth.

2. Preparation of C108297 Solution:

• Prepare the C108297 solution in the appropriate vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline).

• Ensure the solution is at room temperature before administration.

• Prepare a 10% sucrose solution in sterile water.

3. Oral Gavage Procedure:

• Gently pick up the mouse and hold it securely but without excessive pressure. The scruff of the neck can be held to prevent biting and movement of the head.

• Dip the tip of the sterile, flexible gavage needle into the 10% sucrose solution.

• Gently insert the gavage needle into the mouse's mouth, allowing the mouse to swallow the tip.

• Advance the needle smoothly along the upper palate until it reaches the esophagus. Do not force the needle.

• Once the needle is in the correct position, administer the C108297 solution slowly and steadily.

• Withdraw the needle gently and return the mouse to its home cage.

• Observe the mouse for any signs of distress after the procedure.

4. Post-Procedure Monitoring:

• Monitor the animal for at least 30 minutes post-administration for any adverse reactions.

• Ensure the animal has free access to food and water.

• For studies investigating stress responses, collect blood samples for corticosterone analysis at appropriate time points (e.g., 30, 60, and 120 minutes post-administration).

Visualizations

Signaling Pathway

Caption: C108297 signaling pathway.

Experimental Workflow

Caption: Workflow for in vivo C108297 studies.

Logical Relationship

Caption: Procedural stress as a confounding factor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biomarkers for classification and class prediction of stress in a murine model of chronic subordination stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]

C108297 batch-to-batch variability concerns

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of C108297, a selective glucocorticoid receptor (GR) modulator. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address potential issues during your experiments, with a focus on mitigating concerns related to batch-to-batch variability.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and what is its mechanism of action?

C108297, also known as CORT-108297, is a non-steroidal, selective glucocorticoid receptor (GR) modulator.[1][2] It exhibits high binding affinity for the GR and functions as both an agonist and an antagonist depending on the cellular context and the presence of specific nuclear receptor co-regulators.[1][2] This selective modulation allows for the potential to separate the therapeutic anti-inflammatory effects of glucocorticoids from their adverse metabolic side effects.[1] C108297 has been investigated for its potential in treating stress-related psychiatric disorders, obesity, and inflammation.[1][2]

Q2: What are the recommended storage conditions for C108297?

For long-term storage of the solid compound, it is recommended to store it at -20°C for up to 3 years or at 4°C for up to 2 years.[3] Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3][4] It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.[5]

Q3: How should I prepare a stock solution of C108297?

To prepare a stock solution, allow the solid compound to equilibrate to room temperature before opening the vial to prevent moisture condensation.[5] The recommended solvent is typically DMSO.[1] For in vivo studies, a common vehicle is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] Ensure the compound is fully dissolved by vortexing or sonication.[6]

Q4: I am observing inconsistent results between experiments using different batches of C108297. What could be the cause?

Inconsistent results between different batches of a small molecule inhibitor can stem from several factors.[7] These can be broadly categorized as:

• Compound-related issues: This includes variations in purity, the presence of impurities or degradation products, and differences in solubility between batches.

• Experimental system-related issues: This encompasses variability in cell culture conditions, such as cell passage number and density.[7]

• Assay-related issues: This relates to inconsistencies in reagent preparation, incubation times, and instrumentation.[7]

While there are no widespread reports of batch-to-batch variability for C108297, it is crucial to have a systematic approach to troubleshooting should you encounter such issues. The following troubleshooting guide provides a framework for addressing these concerns.

Troubleshooting Guide: Addressing Batch-to-Batch Variability

If you suspect batch-to-batch variability is affecting your experimental outcomes, a systematic approach is essential to identify the root cause.

Step 1: Verify Compound Identity and Purity

The first step is to confirm that the observed variability is due to the compound itself.

• Analytical Chemistry: If possible, perform analytical tests such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) on both the old and new batches. This will confirm the identity, purity, and concentration of the active compound.[5]

• Visual Inspection: Visually inspect the stock solutions for any signs of precipitation.[7]

Step 2: Compare In Vitro Activity

A direct comparison of the biological activity of the different batches in a controlled in vitro assay can help determine if there is a functional difference.

• Binding Affinity Assay: A competitive binding assay can be performed to determine the binding affinity (Kᵢ) of each batch to the glucocorticoid receptor.[1] A significant difference in Kᵢ values would indicate a functional disparity between the batches.

• Reporter Gene Assay: A GR-responsive reporter gene assay can be used to measure the functional activity of each batch.[4] This will assess the compound's ability to modulate GR-mediated transcription.

Step 3: Evaluate Experimental Parameters

If the compound's identity, purity, and in vitro activity appear consistent, the variability may lie in the experimental setup.

• Cell Culture Conditions: Ensure that cell passage number, cell density at the time of treatment, and media composition are consistent across all experiments.[7]

• Compound Preparation: Prepare fresh dilutions of each batch from solid stock for every experiment to minimize degradation.[7]

• Assay Conditions: Standardize all incubation times and reagent concentrations.[7]

Quantitative Data Summary

Property	Value	Reference
Chemical Name	(4aR)-4a-(ethoxymethyl)-1-(4- fluorophenyl)-6-[4-. (trifluoromethyl)phenyl]sulfonyl. -4,5,7,8- tetrahydropyrazolo[5,4- g]isoquinoline	[1]
Molecular Formula	C₂₆H₂₅F₄N₃O₃S	[1][3][8]
Molecular Weight	535.56 g/mol	[1][3]
CAS Number	1018679-79-2	[1][3][8]
Appearance	White to off-white solid	[1]
Purity	≥98%	[1][3][8]
Binding Affinity (Kᵢ)	0.45-0.9 nM	[1]

Experimental Protocols

Glucocorticoid Receptor (GR) Competitive Binding Assay

Objective: To determine the binding affinity (Kᵢ) of different batches of C108297 to the glucocorticoid receptor.

Methodology:

• Preparation of Cell Lysates: Use cells endogenously expressing the glucocorticoid receptor or a cell line overexpressing the receptor. Prepare cell lysates containing the receptor.

• Radioligand Binding: In a multi-well plate, incubate the cell lysate with a known concentration of a radiolabeled GR ligand (e.g., [³H]-dexamethasone).

• Competitive Binding: In separate wells, co-incubate the cell lysate and radioligand with a range of concentrations of C108297 from each batch being tested.

• Incubation and Washing: Incubate the plates to allow binding to reach equilibrium. After incubation, wash the plates to remove unbound radioligand.

• Detection: Measure the amount of bound radioactivity in each well using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand binding against the concentration of C108297. Calculate the IC₅₀ (the concentration of C108297 that inhibits 50% of the specific binding of the radioligand). Determine the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.[1]

GR-Responsive Reporter Gene Assay

Objective: To assess the functional activity of different batches of C108297 in modulating GR-mediated gene transcription.

Methodology:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T) and transiently transfect the cells with a GR expression vector and a reporter plasmid containing a GR-responsive element driving the expression of a reporter gene (e.g., luciferase).

• Compound Treatment: After transfection, treat the cells with a range of concentrations of C108297 from each batch. Include a known GR agonist (e.g., dexamethasone) as a positive control and a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for a sufficient period to allow for changes in reporter gene expression (typically 18-24 hours).

• Cell Lysis and Reporter Assay: Lyse the cells and measure the activity of the reporter enzyme (e.g., luciferase activity) using a luminometer.

• Data Analysis: Normalize the reporter activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency. Plot the normalized reporter activity against the concentration of C108297 to generate dose-response curves and determine the EC₅₀ or IC₅₀ for each batch.

Visualizations

Caption: Simplified signaling pathway of C108297 and the Glucocorticoid Receptor.

Caption: Troubleshooting workflow for C108297 batch-to-batch variability concerns.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. abmole.com [abmole.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Cort108297 | 1018679-79-2 | MOLNOVA [molnova.com]

Ensuring consistent C108297 delivery in long-term studies

Welcome to the technical support center for C108297. This resource is designed for researchers, scientists, and drug development professionals to ensure the consistent and effective delivery of C108297 in long-term studies. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and what is its primary mechanism of action?

C108297 is a selective glucocorticoid receptor (GR) modulator.[1] It functions by binding to the GR with high affinity, but its effect as either an agonist (activating the receptor) or an antagonist (blocking the receptor) can vary depending on the specific tissue and the presence of other molecules known as nuclear receptor coregulators.[1] This selective modulation allows for more targeted effects compared to broad GR agonists or antagonists.[1]

Q2: What are the known agonist versus antagonist effects of C108297?

C108297 exhibits a mixed agonist and antagonist profile. For instance, it can act as an agonist in suppressing hypothalamic corticotropin-releasing hormone (CRH) expression, similar to corticosterone (B1669441).[1] Conversely, it demonstrates antagonist activity by blocking the effects of corticosterone on hippocampal neurogenesis. The specific action appears to be related to the differential expression of steroid receptor coactivators (SRCs) in different tissues.[1]

Q3: What are the recommended storage and handling conditions for C108297?

For optimal stability, C108297 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years. When in a solvent, it is recommended to store at -80°C for up to 6 months or at -20°C for up to 1 month. It is important to avoid repeated freeze-thaw cycles.

Q4: In what vehicle can C108297 be dissolved for in vivo studies?

For subcutaneous or intraperitoneal injections in mice, C108297 has been successfully dissolved in various vehicles. A common formulation consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. Another option is a solution of 10% DMSO and 90% corn oil. For subcutaneous injections, polyethylene (B3416737) glycol (PEG) has also been used.

Troubleshooting Guides

Problem: High variability in baseline corticosterone levels in control animals.

• Potential Cause 1: Environmental Stressors. Mice are highly sensitive to their environment. Inconsistent handling, noise, or light cycles can elevate corticosterone levels.

  • Solution: Ensure all animals are acclimated to the housing conditions for at least one week prior to the experiment. Handle all animals consistently and minimize environmental stressors.

• Potential Cause 2: Circadian Rhythm Disruption. Corticosterone levels naturally fluctuate throughout the day.

  • Solution: Collect baseline blood samples at the same time each day, preferably in the morning when levels are typically at their peak, to ensure consistency.[1]

Problem: Inconsistent or unexpected behavioral effects in response to C108297.

• Potential Cause 1: Sex-Specific Effects. The effects of C108297 on behavior can differ between males and females, particularly in studies involving chronic stress.[1]

  • Solution: Analyze data for males and females separately. Ensure that experimental groups are balanced by sex if this is a variable of interest.[1]

• Potential Cause 2: Dose-Dependent Effects. The behavioral outcomes may be sensitive to the dosage of C108297 administered.[1]

  • Solution: Conduct a dose-response study to determine the optimal dose for the desired effect in your specific experimental model. Doses ranging from 15 mg/kg to 80 mg/kg have been tested in mice.[1]

Problem: C108297 formulation is precipitating or not dissolving properly.

• Potential Cause: Improper solvent or mixing procedure. C108297 may have limited solubility in certain aqueous solutions.

  • Solution: Ensure the use of a recommended vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. Prepare the solution by first dissolving C108297 in DMSO before adding the other components. Gentle warming and vortexing may aid in dissolution. Prepare the formulation fresh on the day of use.

Data Presentation

In Vivo Dose-Response of C108297 on Corticosterone Secretion in Mice

Dose of C108297	Time Point (post-restraint stress)	Effect on Corticosterone Secretion
15 mg/kg	30 and 60 minutes	No significant reduction
30 mg/kg	30 and 60 minutes	Significant reduction [2]
80 mg/kg	30 and 60 minutes	No significant reduction

Effects of C108297 on Microglia and Gene Expression

Parameter	Treatment Group	Outcome
Hilar Iba1 immunoreactivity (Microglia)	Status Epilepticus + C108297	Reduced compared to vehicle-treated SE mice[2]
Hippocampal Drd1a mRNA	Corticosterone + C108297	No significant regulation by corticosterone[3]
Hippocampal BDNF mRNA	C108297 alone	Down-regulated[3]

Experimental Protocols

In Vivo Assessment of C108297 Efficacy in a Mouse Model of Stress

• Animals: Use adult male mice (e.g., C57BL/6). House animals under standard conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Drug Preparation: Prepare C108297 for injection in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline to yield a clear solution.

• Drug Administration: Administer C108297 or vehicle via subcutaneous (s.c.) or intraperitoneal (i.p.) injection. Doses can range from 15 to 80 mg/kg, with 30 mg/kg being shown to be effective in reducing stress-induced corticosterone secretion.[2]

• Stress Paradigm: A common stressor is restraint stress. Place mice in a well-ventilated restraint tube for a specified period (e.g., 30 minutes).

• Sample Collection: Collect blood samples via tail-nick at baseline (0 min), and at various time points post-stressor onset (e.g., 30, 60, and 120 minutes) to measure plasma corticosterone levels.

• Analysis: Analyze corticosterone levels using an appropriate method, such as ELISA or RIA.

In Vitro Glucocorticoid Receptor Binding Assay

• Objective: To determine the binding affinity of C108297 to the glucocorticoid receptor.

• Methodology:

  • Use a competitive binding assay with a radiolabeled glucocorticoid, such as [³H]-dexamethasone.

  • Incubate purified recombinant human GR with increasing concentrations of C108297 and a fixed concentration of [³H]-dexamethasone.

  • After incubation, separate the bound from unbound radioligand using a method such as filtration through a glass fiber filter.

  • Measure the radioactivity of the bound ligand using liquid scintillation counting.

  • Calculate the concentration of C108297 that inhibits 50% of the specific binding of [³H]-dexamethasone (IC₅₀).

  • Determine the equilibrium dissociation constant (Kᵢ) using the Cheng-Prusoff equation.

Visualizations

Caption: C108297 binds to the GR, leading to differential recruitment of co-regulators.

Caption: A typical workflow for conducting an in vivo study with C108297.

Caption: A logical approach to troubleshooting inconsistent C108297 study results.

References

• 1. benchchem.com [benchchem.com]
• 2. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Avoiding C108297 precipitation in stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with the selective glucocorticoid receptor modulator, C108297. Our goal is to help you avoid and resolve issues such as precipitation in stock solutions to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is C108297 and what is its mechanism of action?

A1: C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator with a high binding affinity for the GR.[1] It can act as both an agonist and an antagonist depending on the cellular context and the specific gene, which allows for a more targeted therapeutic effect than traditional glucocorticoids.[1][2] This selective modulation aims to separate the anti-inflammatory benefits from adverse metabolic side effects.[1]

Q2: What are the recommended solvents for preparing C108297 stock solutions?

A2: For in vitro studies, high-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent. C108297 is soluble in DMSO at a concentration of 100 mg/mL.[3] For in vivo experiments, several vehicle options have been reported to yield clear solutions, including a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, or a combination of 10% DMSO and 90% corn oil.[1][3]

Q3: How should I store C108297 powder and stock solutions?

A3: Proper storage is crucial to maintain the stability and prevent degradation of C108297. For the powder form, storage at -20°C for up to 3 years or at 4°C for up to 2 years is recommended.[1][4] Once dissolved in a solvent, stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][4] It is highly advisable to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to precipitation.[1][5]

Q4: What are the key physical and chemical properties of C108297?

A4: The key properties of C108297 are summarized in the table below.

Property	Value
Molecular Formula	C₂₆H₂₅F₄N₃O₃S
Molecular Weight	535.56 g/mol [1]
CAS Number	1018679-79-2[1]
Appearance	White to off-white solid[1]
Purity	≥98%[1]
Binding Affinity (Ki)	0.45-0.9 nM for the Glucocorticoid Receptor[1]

Troubleshooting Guide

Issue: Precipitation observed in my C108297 stock solution upon preparation or during storage.

This is a common issue that can arise from several factors. The following troubleshooting workflow can help you identify and resolve the problem.

Troubleshooting workflow for C108297 precipitation.

Issue: My compound precipitates when I dilute my DMSO stock into an aqueous buffer or cell culture medium.

This phenomenon, known as antisolvent precipitation, occurs because C108297 is significantly less soluble in aqueous environments than in DMSO.[6]

• Possible Cause: A rapid change in solvent polarity when adding a concentrated DMSO stock directly to an aqueous solution.[5]

• Recommended Action: Avoid direct dilution of a high-concentration stock. Instead, perform serial dilutions of your DMSO stock to a lower concentration in DMSO first, before the final dilution into the aqueous medium. When adding the stock to the aqueous solution, add it dropwise while vortexing or stirring to ensure rapid and even dispersal.[7] Also, ensure the final DMSO concentration in your cell culture medium is low (typically below 0.5%) to avoid solvent-induced cytotoxicity.[8]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO (for in vitro use)

This protocol details the steps for preparing a stable, high-concentration stock solution of C108297.

Workflow for preparing a stable C108297 stock solution.

Methodology:

• Weigh Compound: Accurately weigh the desired amount of C108297 powder in a sterile, light-resistant vial.

• Add Solvent: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., for a 100 mg/mL stock, add 1 mL of DMSO to 100 mg of C108297).

• Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, brief sonication or gentle warming in a 37°C water bath can be used to aid dissolution.[3][6]

• Visual Inspection: Ensure the final solution is clear and free of any visible particulate matter.

• Aliquoting and Storage: To prevent repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes.[5] Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of a Dosing Solution for In Vivo Use

This protocol provides two examples of vehicle formulations for preparing C108297 for in vivo administration. It is recommended to prepare these solutions fresh on the day of use.[3]

Vehicle Formulations

Formulation	Components (by volume)	Resulting Solubility
Protocol A	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (Clear Solution)[3]
Protocol B	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (Clear Solution)[3]

Methodology (using Protocol A as an example):

• Prepare Stock: First, prepare a clear, concentrated stock solution of C108297 in DMSO.

• Add Solvents Sequentially: For a 1 mL final volume, add the components one by one. For example, start with 400 µL of PEG300, add the required volume of your C108297 DMSO stock (e.g., 100 µL), and mix thoroughly.

• Add Surfactant: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Final Dilution: Add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly. The final solution should be clear. If precipitation occurs, gentle warming and sonication may help.[3]

Signaling Pathway

C108297 functions by modulating the Glucocorticoid Receptor (GR). The simplified diagram below illustrates the basic mechanism of GR signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Glucocorticoid Receptor Antagonists: C108297 versus Mifepristone (RU486)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent glucocorticoid receptor (GR) antagonists: C108297 and mifepristone (B1683876) (RU486). The information presented herein is supported by experimental data to assist researchers in selecting the appropriate tool for their specific scientific inquiries.

Introduction to GR Antagonism

The glucocorticoid receptor is a ubiquitously expressed nuclear receptor that plays a critical role in a vast array of physiological processes, including metabolism, inflammation, and stress response. Dysregulation of GR signaling is implicated in numerous diseases, making GR antagonists valuable research tools and potential therapeutic agents. C108297 is a selective, non-steroidal GR antagonist, whereas mifepristone is a steroidal compound with high affinity for both the glucocorticoid and progesterone (B1679170) receptors.

Comparative Analysis of C108297 and Mifepristone

The following sections and data tables summarize the key characteristics of C108297 and mifepristone based on available preclinical data.

Mechanism of Action

Both C108297 and mifepristone act as competitive antagonists at the glucocorticoid receptor. Upon binding to the GR's ligand-binding domain, they prevent the receptor from adopting an active conformation, thereby inhibiting the downstream transcriptional regulation of glucocorticoid-responsive genes. A key difference lies in their selectivity; C108297 is highly selective for the GR, while mifepristone also exhibits potent antagonism at the progesterone receptor (PR).[1][2] At higher doses, mifepristone effectively blocks the GR.[1]

Quantitative Comparison of In Vitro Performance

The following tables provide a summary of the in vitro binding affinities and antagonist potencies of C108297 and mifepristone for the glucocorticoid receptor.

Table 1: Glucocorticoid Receptor Binding Affinity

Compound	Receptor	Binding Affinity (Ki)	Reference
C108297	Glucocorticoid Receptor (GR)	0.45 nM	[2][3]
Mifepristone (RU486)	Glucocorticoid Receptor (GR)	High Affinity	[2]
Progesterone Receptor (PR)	High Affinity	[2]

Table 2: Glucocorticoid Receptor Antagonist Potency

Compound	Assay Type	Agonist	IC50	Reference
C108297	Reporter Gene Assay	Dexamethasone (B1670325)	< 10 nM
Mifepristone (RU486)	Reporter Gene Assay	Dexamethasone	0.4 nM
Reporter Gene Assay	Cortisol	1.3 nM

Comparative In Vivo Effects

Preclinical studies in rodent models have highlighted both similarities and differences in the in vivo effects of C108297 and mifepristone.

Table 3: Summary of In Vivo Effects

Effect	C108297	Mifepristone (RU486)	Animal Model	Reference
Weight Gain	Reduced	Reduced	Mice	[4]
Stress-Induced Corticosterone Response	Suppressed peak response	Induced protracted secretion	Rats	[5][6][7]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Glucocorticoid Receptor Competitive Binding Assay

This assay determines the binding affinity (Ki) of a test compound for the glucocorticoid receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Purified full-length human glucocorticoid receptor

• Radiolabeled glucocorticoid agonist (e.g., [³H]-dexamethasone)

• Test compounds (C108297, mifepristone)

• Assay buffer (e.g., Tris-HCl buffer with protease inhibitors)

• Scintillation fluid and counter

Procedure:

• A constant concentration of the radiolabeled ligand and purified GR are incubated in the assay buffer.

• Increasing concentrations of the unlabeled test compound (competitor) are added to the incubation mixture.

• The reaction is incubated to allow binding to reach equilibrium.

• The receptor-bound and free radioligand are separated (e.g., by filtration through a glass fiber filter).

• The amount of radioactivity bound to the receptor is quantified using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand (IC50) is determined.

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation.

Dexamethasone-Induced GR Activation Reporter Assay

This cell-based assay measures the functional antagonist activity of a test compound by quantifying its ability to inhibit the transcriptional activation of a reporter gene by a known GR agonist (dexamethasone).

Materials:

• A mammalian cell line stably expressing the human glucocorticoid receptor and a reporter construct (e.g., luciferase) under the control of a GR-responsive promoter.

• Cell culture medium and reagents.

• Dexamethasone (GR agonist).

• Test compounds (C108297, mifepristone).

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Cells are seeded in a multi-well plate and allowed to attach overnight.

• The cells are then treated with a fixed concentration of dexamethasone in the presence of increasing concentrations of the test compound.

• Control wells include cells treated with vehicle only (negative control) and cells treated with dexamethasone only (positive control).

• The plate is incubated for a sufficient time to allow for gene transcription and protein expression (typically 18-24 hours).

• The luciferase assay reagent is added to each well to lyse the cells and provide the substrate for the luciferase enzyme.

• The luminescence, which is proportional to the amount of luciferase produced, is measured using a luminometer.

• The concentration of the test compound that inhibits 50% of the dexamethasone-induced luciferase activity (IC50) is calculated.

Visualizations

The following diagrams illustrate key concepts related to GR antagonism and the experimental workflow for antagonist characterization.

Caption: Glucocorticoid Receptor (GR) Antagonism Signaling Pathway.

Caption: Experimental Workflow for GR Antagonist Characterization.

Caption: Key Differences Between C108297 and Mifepristone.

References

• 1. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Selective Glucocorticoid Receptor (GR-II) Antagonist Reduces Body Weight Gain in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Selective Glucocorticoid Receptor Antagonist CORT 108297 Decreases Neuroendocrine Stress Responses and Immobility in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of C108297 and Other Selective Glucocorticoid Receptor Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selective glucocorticoid receptor modulator (SGRM) C108297 with other notable SGRMs, including mifepristone (B1683876), dagrocorat (B1669771), and CORT118335. The information is supported by experimental data to assist researchers in evaluating these compounds for their studies.

Introduction to Selective Glucocorticoid Receptor Modulators (SGRMs)

Glucocorticoids (GCs) are potent anti-inflammatory and immunosuppressive agents. However, their long-term use is associated with significant side effects. SGRMs are a class of compounds designed to dissociate the beneficial anti-inflammatory effects of GCs from their adverse effects. They achieve this by selectively modulating the two main signaling pathways of the glucocorticoid receptor (GR): transrepression and transactivation. Transrepression is generally associated with the anti-inflammatory effects of GCs, while transactivation is linked to many of their side effects. SGRMs aim to preferentially induce transrepression over transactivation.

C108297 is a non-steroidal SGRM that has demonstrated a unique profile of mixed agonist and antagonist activities, depending on the target tissue and gene. This allows for a more targeted therapeutic effect with a potentially improved safety profile compared to traditional GCs.

Quantitative Data Comparison

The following tables summarize the available quantitative data for C108297 and other SGRMs. It is important to note that direct head-to-head comparative studies for all these compounds under identical experimental conditions are limited. The data presented here is compiled from various sources and should be interpreted with this in mind.

Table 1: In Vitro Glucocorticoid Receptor Binding Affinity

Compound	Binding Affinity (Ki)	Organism/System	Reference
C108297	0.9 nM	Mouse	[1]
Mifepristone	Higher than C108297	Not specified	[2]
Dagrocorat (PF-00251802)	High Affinity	Not specified	[3]
CORT118335	Not specified	Not specified

Table 2: In Vitro Functional Activity - Transactivation and Transrepression

Compound	Transactivation (GRE-mediated)	Transrepression (e.g., NF-κB inhibition)	Cell Line	Reference
C108297	Partial Agonist/Antagonist	Agonist (e.g., suppresses CRH)	Various	[1]
Mifepristone	Antagonist with partial agonist activity	Antagonist	Various	[4]
Dagrocorat (PF-00251802)	Partial Agonist	Potent Repression	Not specified	[3]
CORT118335	Not specified	Not specified	Not specified

Table 3: Preclinical In Vivo Effects

Compound	Key In Vivo Effects	Animal Model	Reference
C108297	Reduces corticosterone (B1669441) hypersecretion, decreases neuroinflammation, reduces microglial proliferation.	Mouse model of status epilepticus	[1][5]
Mifepristone	Induces protracted corticosterone secretion.	Rat	[2]
Dagrocorat (PF-00251802)	Anti-inflammatory effects in arthritis models.	Rodent models of arthritis	[3]
CORT118335	Prevents and reverses hepatic lipid accumulation.	Mouse model of nonalcoholic fatty liver disease	[6]

Signaling Pathways and Mechanisms of Action

The differential activity of SGRMs stems from their ability to induce unique conformational changes in the glucocorticoid receptor upon binding. This, in turn, leads to the differential recruitment of co-activator and co-repressor proteins, which ultimately dictates the transcriptional output.

Glucocorticoid Receptor Signaling Pathway

Caption: Overview of Glucocorticoid Receptor (GR) signaling pathways.

Differential Co-regulator Recruitment by SGRMs

SGRMs like C108297 are hypothesized to favor a GR conformation that promotes monomeric GR tethering to pro-inflammatory transcription factors like NF-κB and AP-1, leading to transrepression. Conversely, they may be less efficient at promoting GR dimerization and binding to GREs, which is required for transactivation.

Caption: Differential GR conformation and co-regulator recruitment by various ligands.

Experimental Protocols

Glucocorticoid Receptor Binding Assay (Radioligand Competition Assay)

This assay determines the affinity of a test compound for the GR by measuring its ability to compete with a radiolabeled ligand.

Experimental Workflow:

Caption: Workflow for a radioligand competition binding assay.

Detailed Methodology:

• Preparation of GR source: A cell line expressing the glucocorticoid receptor (e.g., HEK293T cells transfected with a GR expression vector) is lysed to obtain a crude receptor preparation, or purified recombinant GR is used.

• Assay setup: The assay is typically performed in a 96-well plate format. Each well contains the GR preparation, a fixed concentration of a radiolabeled glucocorticoid (e.g., [3H]dexamethasone), and a range of concentrations of the unlabeled test compound (SGRM). Control wells for total binding (no competitor) and non-specific binding (excess unlabeled dexamethasone) are included.

• Incubation: The plate is incubated to allow the binding reaction to reach equilibrium. Incubation times and temperatures may vary depending on the specific protocol.

• Separation: Bound radioligand is separated from the free radioligand. A common method is rapid filtration through a glass fiber filter, which traps the receptor-ligand complexes.

• Quantification: The amount of radioactivity on the filters is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the log of the competitor concentration. A sigmoidal dose-response curve is fitted to the data to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) is then calculated from the IC50 using the Cheng-Prusoff equation.

GR Transactivation/Transrepression Luciferase Reporter Assay

This cell-based assay measures the functional activity of a compound on GR-mediated transactivation and transrepression.

Experimental Workflow:

Caption: Workflow for a luciferase reporter assay.

Detailed Methodology:

• Cell Culture and Transfection: A suitable cell line (e.g., HEK293T or A549) is cultured and transfected with the necessary plasmids. For transactivation assays, a reporter plasmid containing a promoter with glucocorticoid response elements (GREs) driving the expression of firefly luciferase is used. For transrepression assays, a reporter plasmid with a promoter containing NF-κB or AP-1 binding sites is used. A control plasmid expressing Renilla luciferase is often co-transfected to normalize for transfection efficiency.

• Compound Treatment: After transfection, the cells are treated with various concentrations of the SGRM. For transrepression assays, cells are also stimulated with an inflammatory agent (e.g., TNF-α or IL-1β) to activate the NF-κB or AP-1 pathway.

• Cell Lysis: Following treatment, the cells are lysed to release the luciferase enzymes.

• Luciferase Activity Measurement: The luciferase activity in the cell lysates is measured using a luminometer. Specific substrates for firefly and Renilla luciferase are added sequentially to measure the light output from each reporter.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in cell number and transfection efficiency. For transactivation, the data is presented as fold induction over vehicle control. For transrepression, the data is presented as a percentage of inhibition of the inflammatory stimulus-induced activity. Dose-response curves are generated to determine the EC50 (for agonists) or IC50 (for antagonists) and the maximal efficacy of the compounds.

Conclusion

C108297 is a promising selective glucocorticoid receptor modulator with a distinct preclinical profile. Its ability to act as both an agonist and an antagonist at the GR allows for a nuanced modulation of glucocorticoid signaling, potentially offering a better therapeutic window compared to traditional glucocorticoids and other SGRMs. However, the lack of direct comparative studies with other key SGRMs like dagrocorat and CORT118335 highlights a gap in the current literature. Further research involving head-to-head comparisons of these compounds in standardized in vitro and in vivo models is crucial for a definitive evaluation of their relative performance and therapeutic potential. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for researchers to design and interpret such comparative studies.

References

• 1. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Selective Glucocorticoid Receptor Antagonist CORT 108297 Decreases Neuroendocrine Stress Responses and Immobility in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The glucocorticoid agonist activities of mifepristone (RU486) and progesterone are dependent on glucocorticoid receptor levels but not on EC50 values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective Glucocorticoid Receptor Modulation Prevents and Reverses Nonalcoholic Fatty Liver Disease in Male Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of C108297 and Dexamethasone: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of the selective glucocorticoid receptor (GR) modulator C108297 and the conventional glucocorticoid, dexamethasone (B1670325). This document summarizes their distinct mechanisms of action, presents available quantitative data from in vitro and in vivo studies, details relevant experimental protocols, and visualizes key signaling pathways and experimental workflows.

Executive Summary

Dexamethasone, a potent synthetic glucocorticoid, is a widely used anti-inflammatory and immunosuppressive agent. Its therapeutic efficacy is often accompanied by a range of metabolic side effects, limiting its long-term use. C108297 is a novel, non-steroidal selective glucocorticoid receptor modulator (SGRM) that exhibits a distinct pharmacological profile. It acts as both an agonist and an antagonist of the glucocorticoid receptor in a tissue- and gene-specific manner.[1] This unique mechanism of action holds the promise of separating the anti-inflammatory benefits of GR activation from the detrimental metabolic side effects associated with conventional glucocorticoids like dexamethasone.

Quantitative Data Summary

The following tables summarize key quantitative data for C108297 and dexamethasone. It is important to note that the data are compiled from various sources and may not represent direct head-to-head comparisons under identical experimental conditions.

Table 1: In Vitro Glucocorticoid Receptor Binding and Functional Activity

Parameter	C108297	Dexamethasone	Assay Details
GR Binding Affinity (Ki)	0.45 - 0.7 nM[2][3]	~6.7 nM	Competitive radioligand binding assay using [³H]-dexamethasone.
GR Reporter Gene Functional Ki	0.6 nM[3]	Not Reported	Functional assay measuring the inhibition of a GR-driven reporter gene.

Table 2: In Vivo Anti-Inflammatory and Metabolic Effects

Parameter	C108297	Dexamethasone	Animal Model & Dosing
Anti-inflammatory Effect	Attenuates inflammation[3]	Potent anti-inflammatory effects[4][5]	Collagen-Induced Arthritis (CIA) in rats. Dexamethasone administered at 1 mg/kg.[4] C108297 efficacy in this model is documented but direct comparative quantitative data is limited.
Effect on Body Weight	Decreased body weight gain[6]	Can lead to both weight gain and loss depending on the model and conditions.[7][8]	Studies in mice and rats. C108297 administered at 30-60 mg/kg.[6]
Effect on Glucose Homeostasis	Lowered steady-state plasma glucose at 40-80 mg/kg[2]	Induces insulin (B600854) resistance and hyperglycemia.[7][9][10]	Studies in mice and humans.
HPA Axis Suppression	Reduces HPA axis activity without complete disinhibition.[11]	Potent suppression of the HPA axis.	Studies in rodents.

Mechanism of Action and Signaling Pathways

Dexamethasone functions as a full agonist of the glucocorticoid receptor. Upon binding, the GR-dexamethasone complex translocates to the nucleus, where it either directly binds to Glucocorticoid Response Elements (GREs) on DNA to activate gene transcription (transactivation) or interacts with other transcription factors, such as NF-κB and AP-1, to repress the expression of pro-inflammatory genes (transrepression).[1]

C108297, as a selective GR modulator, induces a unique conformational change in the GR. This results in differential recruitment of co-activator and co-repressor proteins compared to full agonists like dexamethasone.[1] This differential co-regulator binding is the molecular basis for its mixed agonist and antagonist profile, allowing it to selectively activate anti-inflammatory pathways while potentially avoiding pathways that lead to metabolic side effects.

Dexamethasone's GR signaling pathway.

C108297's selective GR signaling pathway.

Experimental Protocols

This section details the methodologies for key experiments used to characterize and compare C108297 and dexamethasone.

Glucocorticoid Receptor Binding Assay

Objective: To determine the binding affinity of a compound to the glucocorticoid receptor.

Methodology: A competitive binding assay is performed using a radiolabeled glucocorticoid, such as [³H]-dexamethasone. Purified recombinant human GR is incubated with a fixed concentration of [³H]-dexamethasone and increasing concentrations of the test compound (C108297 or unlabeled dexamethasone). Following incubation to reach equilibrium, the bound and unbound radioligand are separated via filtration through a glass fiber filter. The radioactivity of the bound ligand is then quantified using liquid scintillation counting. The concentration of the test compound that inhibits 50% of the specific binding of [³H]-dexamethasone (IC₅₀) is calculated and can be converted to the inhibitory constant (Ki).

GR competitive binding assay workflow.

Luciferase Reporter Gene Assay

Objective: To assess the functional activity (agonist or antagonist) of a compound on GR-mediated gene transcription.

Methodology: A mammalian cell line (e.g., HEK293T) is transiently co-transfected with a GR expression vector and a reporter plasmid containing a luciferase gene under the control of a GR-responsive promoter (e.g., MMTV). For agonist testing, cells are treated with increasing concentrations of the test compound (C108297 or dexamethasone), and luciferase activity is measured as a readout of GR transactivation. For antagonist testing, cells are co-treated with a fixed concentration of dexamethasone (to activate the receptor) and increasing concentrations of the test compound. A decrease in luciferase activity indicates antagonism. Luciferase activity is typically measured using a luminometer after adding a luciferase substrate.

Luciferase reporter gene assay workflow.

In Vivo Collagen-Induced Arthritis (CIA) Model

Objective: To evaluate the in vivo anti-inflammatory efficacy of a compound in a model of rheumatoid arthritis.

Methodology: Arthritis is induced in susceptible strains of mice (e.g., DBA/1) by immunization with an emulsion of type II collagen and Complete Freund's Adjuvant (CFA). A booster immunization is typically given 21 days later. Following the onset of clinical signs of arthritis (e.g., paw swelling, erythema), animals are treated with the test compound (C108297 or dexamethasone) or vehicle. The severity of arthritis is monitored over time by scoring the clinical signs and measuring paw thickness. At the end of the study, joints can be collected for histological analysis to assess inflammation, cartilage damage, and bone erosion.

Collagen-Induced Arthritis model workflow.

Conclusion

C108297 represents a promising alternative to conventional glucocorticoids, with a mechanism that suggests a potential for an improved therapeutic window. Its high binding affinity for the glucocorticoid receptor and its selective modulatory activity provide a basis for its anti-inflammatory effects with a potentially reduced risk of metabolic side effects. Dexamethasone remains a potent and effective anti-inflammatory agent, serving as a crucial benchmark for the development of new GR-targeting therapies. Further head-to-head comparative studies are warranted to fully elucidate the therapeutic potential and safety profile of C108297 relative to dexamethasone.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective modulation of the glucocorticoid receptor can distinguish between transrepression of NF-κB and AP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective modulation of the glucocorticoid receptor can distinguish between transrepression of NF-κB and AP-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of hypothalamo-pituitary-adrenal axis activity by using dexamethasone suppression test in patients with panic disorder and generalized anxiety disorder [arsiv.dusunenadamdergisi.org]
• 5. brieflands.com [brieflands.com]
• 6. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dexamethasone-associated metabolic effects in male mice are partially caused by depletion of endogenous corticosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. A Comparison of Gene Expression Profiles between Glucocorticoid Responder and Non-Responder Bovine Trabecular Meshwork Cells Using RNA Sequencing | PLOS One [journals.plos.org]
• 11. Glucocorticoid (dexamethasone)-induced metabolome changes in healthy males suggest prediction of response and side effects - PMC [pmc.ncbi.nlm.nih.gov]

Validating C108297's Selectivity for the Glucocorticoid Receptor: A Comparative Guide

For researchers and drug development professionals, the efficacy of a molecular probe or therapeutic agent is intrinsically linked to its selectivity. A highly selective compound minimizes off-target effects, reduces experimental variability, and provides clearer, more interpretable results. This guide provides an objective comparison of C108297, a selective glucocorticoid receptor (GR) modulator, against other common GR ligands, supported by experimental data and detailed protocols.

C108297 is a non-steroidal modulator with high and selective affinity for the glucocorticoid receptor.[1] It has been shown to attenuate inflammation and has potential therapeutic applications in conditions involving hippocampal function and stress-related psychopathology.[1][2][3] Its defining characteristic, however, is its ability to modulate GR activity without significantly interacting with other steroid receptors, a critical feature for targeted research and therapy.

Comparative Binding Affinity

The primary measure of a compound's selectivity is its binding affinity (Ki) for its intended target versus other potential targets. A lower Ki value indicates a higher binding affinity. The data below summarizes the binding affinities of C108297 and other common GR modulators across several key steroid receptors.

Compound	Glucocorticoid Receptor (GR)	Progesterone (B1679170) Receptor (PR)	Mineralocorticoid Receptor (MR)	Androgen Receptor (AR)
C108297	0.45 - 0.9 nM [1][4]	>10,000 nM [3]	>10,000 nM [3]	>10,000 nM [3]
Relacorilant (CORT125134)	7.2 nM[5]	No affinity[6]	-	-
Mifepristone (RU-486)	High Affinity	High Affinity	Low Affinity[7]	-
Dexamethasone (B1670325)	High Affinity[8]	Low Affinity	Low Affinity	Low Affinity

As the data illustrates, C108297 demonstrates exceptional selectivity for the glucocorticoid receptor. It exhibits an affinity for GR that is approximately 1000-fold higher than for the progesterone, mineralocorticoid, and androgen receptors.[1] In contrast, Mifepristone's utility is limited by its dual antagonism of both GR and the progesterone receptor, which can lead to undesired side effects.[10] Relacorilant also shows high selectivity for GR, with no binding to the progesterone receptor.[6] Dexamethasone, a classic GR agonist, is considered selective, though it is known to interact with other receptors at higher concentrations.[8][11]

Visualizing Receptor Selectivity

The concept of selectivity can be visualized as a compound's preferential binding to its intended target receptor over other structurally similar "off-target" receptors.

Caption: C108297's high selectivity for GR vs. Mifepristone's dual antagonism.

Glucocorticoid Receptor Signaling Pathway

Glucocorticoids (like cortisol) or synthetic ligands (like dexamethasone or C108297) enter the cell and bind to the GR, which is typically held in the cytoplasm in an inactive complex with heat shock proteins (HSPs). Ligand binding causes the HSPs to dissociate, allowing the GR-ligand complex to translocate to the nucleus. There, it binds to Glucocorticoid Response Elements (GREs) on DNA, modulating the transcription of target genes to produce anti-inflammatory and metabolic effects.

Caption: Simplified glucocorticoid receptor (GR) signaling pathway.

Experimental Protocols

Validating the selectivity of a compound like C108297 relies on robust and reproducible experimental methods. The most common method for determining binding affinity is the competitive radioligand binding assay.

Protocol: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound (e.g., C108297) for a specific receptor (e.g., GR) by measuring its ability to compete with a radiolabeled ligand of known high affinity.

Materials:

• Cell lysates or purified receptor preparations (e.g., from HEK-293 cells recombinantly expressing the human GR).[4]

• Radiolabeled ligand (e.g., [³H]Dexamethasone) with high affinity for GR.[4]

• Test compound (C108297) at a range of concentrations.

• Assay buffer (e.g., Tris-HCl with appropriate additives).

• Scintillation fluid and a scintillation counter.

• Filter plates (e.g., 96-well glass fiber) and vacuum manifold.

Methodology:

• Preparation: Serially dilute the test compound (C108297) to create a range of concentrations (e.g., from 0.01 nM to 10 µM).[4]

• Incubation: In each well of a microplate, combine the receptor preparation, a fixed concentration of the radiolabeled ligand (e.g., 0.3 nM [³H]Dexamethasone), and one of the concentrations of the test compound.[4] Include control wells for total binding (radioligand + receptor, no test compound) and non-specific binding (radioligand + receptor + a high concentration of an unlabeled ligand).

• Equilibration: Incubate the plates at a controlled temperature (e.g., 4°C) for a sufficient time to allow the binding reaction to reach equilibrium.

• Separation: Rapidly filter the contents of each well through the glass fiber filter plate using a vacuum manifold. This separates the receptor-bound radioligand from the unbound radioligand. Wash the filters quickly with ice-cold assay buffer to remove any remaining unbound ligand.

• Quantification: Add scintillation fluid to each filter and measure the radioactivity using a scintillation counter. The amount of radioactivity is proportional to the amount of radiolabeled ligand bound to the receptor.

• Data Analysis:

  • Calculate the specific binding at each test compound concentration by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log of the test compound concentration. This will generate a sigmoidal competition curve.

  • Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand.

  • Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radiolabeled ligand.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion

The experimental data clearly validates C108297 as a highly selective modulator for the glucocorticoid receptor. Its sub-nanomolar binding affinity for GR, combined with a dramatically lower affinity (over 1000-fold less) for other key steroid receptors, distinguishes it from less selective compounds like mifepristone. This high degree of selectivity makes C108297 an invaluable tool for researchers investigating GR-mediated pathways, as it minimizes the confounding variables associated with off-target effects and allows for a more precise dissection of glucocorticoid signaling. For professionals in drug development, this selectivity profile suggests a lower potential for side effects related to unintended interactions with progesterone, mineralocorticoid, or androgen receptors.

References

• 1. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pnas.org [pnas.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Frontiers | Relacorilant, a Selective Glucocorticoid Receptor Modulator, Induces Clinical Improvements in Patients With Cushing Syndrome: Results From A Prospective, Open-Label Phase 2 Study [frontiersin.org]
• 7. droracle.ai [droracle.ai]
• 8. High affinity binding and regulatory actions of dexamethasone-type I receptor complexes in mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Identification of the Clinical Candidate (R)-(1-(4-Fluorophenyl)-6-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-4,4a,5,6,7,8-hexahydro-1H-pyrazolo[3,4-g]isoquinolin-4a-yl)(4-(trifluoromethyl)pyridin-2-yl)methanone (CORT125134): A Selective Glucocorticoid Receptor (GR) Antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Transcriptome Responses to Dexamethasone Depending on Dose and Glucocorticoid Receptor Sensitivity in the Liver [frontiersin.org]

C108297: A Selective Alternative to Non-Selective Glucocorticoid Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

The glucocorticoid receptor (GR) is a key regulator of numerous physiological processes, making it a critical target for therapeutic intervention in a variety of diseases. While non-selective GR antagonists have shown clinical utility, their off-target effects often limit their therapeutic window. This guide provides a comprehensive comparison of C108297, a selective GR modulator, with traditional non-selective GR antagonists, supported by experimental data to inform preclinical and clinical research decisions.

Executive Summary

C108297 emerges as a highly selective glucocorticoid receptor modulator, distinguishing itself from non-selective antagonists like mifepristone (B1683876) through its unique mechanism of action. While non-selective antagonists broadly block GR and other steroid receptors, C108297 exhibits a context-dependent profile, acting as an antagonist or partial agonist depending on the specific gene and tissue. This selectivity profile suggests a potential for a wider therapeutic index, minimizing the side effects associated with non-selective GR blockade.

Quantitative Comparison of C108297 and Non-Selective GR Antagonists

The following tables summarize the key quantitative data comparing C108297 with the widely studied non-selective GR antagonist, mifepristone (RU-486).

Table 1: In Vitro Receptor Binding Affinity and Functional Activity

Compound	Glucocorticoid Receptor (GR) Binding Affinity (Ki)	Progesterone Receptor (PR) Binding Affinity (Ki)	Other Receptor Binding	GR Functional Activity
C108297	0.45 - 0.9 nM[1]	>10,000 nM (over 1000-fold lower affinity than for GR)	Low affinity for Androgen and Mineralocorticoid receptors[2]	Selective modulator (agonist and antagonist activity)[3]
Mifepristone (RU-486)	~2 nM[4]	~1.9 nM[4]	Binds to the androgen receptor with lower affinity[5]	Potent antagonist

Table 2: In Vivo Effects on the Hypothalamic-Pituitary-Adrenal (HPA) Axis

Compound	Effect on Baseline Corticosterone (B1669441)	Effect on Stress-Induced Corticosterone	Effect on ACTH
C108297	Normalizes elevated baseline levels[3][6]	Potently suppresses peak corticosterone response[7][8]	No significant impact on ACTH response to stress[8]
Mifepristone (RU-486)	Can induce a protracted secretion of corticosterone[7][8]	Can lead to a prolonged elevation of corticosterone after stress	Can increase ACTH levels[9]

Signaling Pathways and Mechanism of Action

C108297's unique profile stems from its ability to induce a specific conformational change in the glucocorticoid receptor upon binding. This altered conformation leads to the differential recruitment of transcriptional co-regulators compared to full agonists (like dexamethasone) or full antagonists (like mifepristone).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Glucocorticoid receptor modulators decrease alcohol self-administration in male rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The X-ray Structure of RU486 Bound to the Progesterone Receptor in a Destabilized Agonistic Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Binding of the anti-progestin RU-486 to rat ovary steroid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Selective Glucocorticoid Receptor Antagonist CORT 108297 Decreases Neuroendocrine Stress Responses and Immobility in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Clinical pharmacokinetics of mifepristone - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of C108297's Effects on the Hypothalamic-Pituitary-Adrenal (HPA) Axis: A Guide for Researchers

This guide provides a comparative analysis of the effects of the selective glucocorticoid receptor (GR) modulator C108297 on the Hypothalamic-Pituitary-Adrenal (HPA) axis, with a focus on its performance relative to the well-established GR agonist dexamethasone (B1670325) and the GR antagonist mifepristone (B1683876) (RU486). This document is intended for researchers, scientists, and drug development professionals investigating novel therapeutics targeting stress-related disorders and HPA axis dysregulation.

The HPA axis is a critical neuroendocrine system that regulates the body's response to stress.[1][2] Dysregulation of this axis is implicated in a variety of psychiatric and metabolic disorders.[3] Glucocorticoid receptors, present throughout the HPA axis and in various peripheral tissues, are key mediators of the stress response and are therefore a primary target for therapeutic intervention.[4][5][6]

C108297 is a non-steroidal, selective GR modulator that has demonstrated both agonistic and antagonistic properties depending on the biological context.[7] This dual activity presents a unique profile compared to traditional GR ligands like the potent agonist dexamethasone and the antagonist mifepristone. Understanding the distinct effects of these compounds on HPA axis function is crucial for the development of targeted therapies with improved efficacy and reduced side effects.

Data Presentation: Comparative Effects on HPA Axis Hormones

The following tables summarize the quantitative effects of C108297, dexamethasone, and mifepristone on key HPA axis hormones, namely Adrenocorticotropic Hormone (ACTH) and corticosterone (B1669441) (the primary glucocorticoid in rodents). Data are compiled from various preclinical studies. It is important to note that direct comparisons should be made with caution due to variations in experimental models and protocols across studies.

Table 1: Effects on Baseline HPA Axis Activity

Compound	Animal Model	Dose & Route	Effect on ACTH	Effect on Corticosterone	Reference
C108297	Adolescent Male Rats	30 mg/kg, s.c.	No significant effect	Reduced	[8]
Adolescent Female Rats	30 mg/kg, s.c.	No significant effect	Reduced	[8]
Dexamethasone	Healthy Human Volunteers	1 mg, oral	Sharp drop	Sharp drop	[9]
Healthy Human Volunteers	0.0035-0.015 mg/kg, oral	Dose-dependent suppression	Dose-dependent suppression	[10]
Mifepristone (RU486)	Adult Male Rats	10 mg/kg, s.c. (5 days)	No significant effect	No significant effect	[11]
Patients with Meningioma	200 mg/day, oral (long-term)	Increased	Increased	[12]

Table 2: Effects on Stress-Induced HPA Axis Activity

Compound	Animal Model	Stressor	Dose & Route	Effect on ACTH Response	Effect on Corticosterone Response	Reference
C108297	Adolescent Female Rats	Forced Swim Test	30 mg/kg, s.c.	Attenuated	Attenuated	[8]
Adult Male Mice	Restraint Stress	30 mg/kg, daily (10 days)	Not specified	Reduced	[7]
Dexamethasone	Healthy Human Volunteers	Not applicable (suppression test)	1 mg, oral	Suppressed	Suppressed	[9][13]
Mifepristone (RU486)	Adult Male Rats	Forced Swim Test	10 mg/kg, s.c. (5 days)	Dampened	Not specified	[11]
Mice	Novelty Stress	Not specified	Not specified	Increased	[14]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are representative protocols for assessing the effects of GR modulators on the HPA axis.

Protocol 1: Evaluation of a GR Modulator on Baseline and Stress-Induced HPA Axis Activity in Rodents

1. Animals: Adult male and female Sprague-Dawley rats (250-300g) are individually housed in a temperature- and light-controlled environment (12:12 h light/dark cycle) with ad libitum access to food and water. Animals are allowed to acclimate to the facility for at least one week prior to the experiment.

2. Drug Administration:

• C108297: Administered subcutaneously (s.c.) at a dose of 30 mg/kg, dissolved in a vehicle such as polyethylene (B3416737) glycol.[7][8]

• Dexamethasone: Administered intraperitoneally (i.p.) or orally, with doses ranging from 0.0035 to 1 mg/kg, dissolved in saline or other appropriate vehicle.[10][15]

• Mifepristone (RU486): Administered s.c. at a dose of 10 mg/kg, dissolved in propylene (B89431) glycol.[11]

• A vehicle control group receives an equivalent volume of the respective vehicle.

3. Experimental Procedure:

• Baseline Measurement: On the day of the experiment, undisturbed animals are briefly restrained for the collection of a baseline blood sample (t=0) via tail-nick or saphenous vein puncture.

• Stress Induction: Immediately following baseline sampling, animals are subjected to a stressor, such as a 15-minute forced swim test or 30 minutes of restraint stress.[7][11]

• Post-Stress Sampling: Subsequent blood samples are collected at various time points post-stressor initiation (e.g., 15, 30, 60, and 120 minutes) to capture the dynamic hormonal response.

4. Hormone Analysis:

• Blood samples are collected into EDTA-coated tubes and centrifuged to separate plasma.

• Plasma ACTH and corticosterone concentrations are determined using commercially available radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA) kits.

5. Data Analysis: Hormone data are analyzed using appropriate statistical methods, such as two-way analysis of variance (ANOVA) with treatment and time as factors, followed by post-hoc tests to compare group means at each time point.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is essential for a clear understanding of the research. The following diagrams were generated using Graphviz (DOT language) to illustrate the glucocorticoid receptor signaling pathway and a typical experimental workflow.

Caption: Glucocorticoid Receptor Signaling in the HPA Axis.

Caption: Experimental Workflow for HPA Axis Modulation Studies.

References

• 1. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A USERS GUIDE TO HPA AXIS RESEARCH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting glucocorticoid receptor signaling pathway for treatment of stress-related brain disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Biology of the Glucocorticoid Receptor: New Signaling Mechanisms in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucocorticoid regulation of inflammation and its behavioral and metabolic correlates: from HPA axis to glucocorticoid receptor dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. brieflands.com [brieflands.com]
• 10. Cortisol and ACTH response to oral dexamethasone in obesity and effects of sex, body fat distribution, and dexamethasone concentrations: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mifepristone Decreases Depression-Like Behavior and Modulates Neuroendocrine and Central Hypothalamic-Pituitary-Adrenocortical Axis Responsiveness to Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The endocrine effects of long-term treatment with mifepristone (RU 486) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Hypothalamic-Pituitary-Adrenal Axis Recovery Following the 1-mg Overnight Dexamethasone Suppression Test in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scienceopen.com [scienceopen.com]
• 15. researchgate.net [researchgate.net]

Benchmarking C108297 Against Standard Anti-inflammatory Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Published: December 17, 2025

Executive Summary

C108297 is a novel, non-steroidal, selective glucocorticoid receptor (GR) modulator with a distinct pharmacological profile.[1] Unlike traditional glucocorticoids, C108297 functions as both an agonist and an antagonist depending on the specific gene and tissue, which may allow for the separation of beneficial anti-inflammatory effects from the adverse side effects associated with systemic glucocorticoid therapy.[1] This guide provides a comparative benchmark of C108297 against two standard-of-care anti-inflammatory drugs: Dexamethasone, a potent synthetic corticosteroid, and Ibuprofen, a widely used non-steroidal anti-inflammatory drug (NSAID).[2][3][4] This comparison is based on key in vitro and in vivo assays designed to evaluate anti-inflammatory efficacy.

Mechanism of Action and Signaling Pathways

C108297's primary mechanism is the selective modulation of the glucocorticoid receptor (GR).[1] It induces a unique receptor conformation that differs from full agonists like Dexamethasone.[1] This leads to differential recruitment of co-activator and co-repressor proteins, allowing it to transrepress pro-inflammatory genes (e.g., those activated by NF-κB) while potentially avoiding the transactivation of genes associated with metabolic side effects.[1] Preclinical studies have demonstrated its anti-inflammatory effects in the hippocampus.[5][6]

Dexamethasone acts as a potent agonist of the GR. Upon binding, the GR-Dexamethasone complex translocates to the nucleus, where it broadly suppresses the expression of pro-inflammatory genes by inhibiting transcription factors such as NF-κB and AP-1.

Ibuprofen , a non-selective NSAID, inhibits both cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes.[7][8] These enzymes are crucial for the synthesis of prostaglandins, which are key mediators of pain, fever, and inflammation.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. wada-ama.org [wada-ama.org]
• 5. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The selective glucocorticoid receptor modulator CORT108297 restores faulty hippocampal parameters in Wobbler and corticosterone-treated mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Choosing a nonsteroidal anti-inflammatory drug for pain - Australian Prescriber [australianprescriber.tg.org.au]

Replicating Published Findings: A Comparative Guide to the Selective Glucocorticoid Receptor Modulator C108297

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the selective glucocorticoid receptor (GR) modulator C108297 with other well-established GR ligands, supported by experimental data from published findings. All quantitative data is summarized in structured tables, and detailed methodologies for key experiments are provided to facilitate the replication of these findings.

Introduction to C108297

C108297 is a non-steroidal, selective glucocorticoid receptor modulator demonstrating a unique pharmacological profile.[1][2] Unlike classical GR agonists or antagonists, C108297 exhibits both agonistic and antagonistic activities, depending on the specific cellular context and target gene.[1][2] This selective modulation presents the potential to dissociate the therapeutic anti-inflammatory effects of glucocorticoids from their adverse metabolic side effects.[1] C108297 has a high binding affinity for the glucocorticoid receptor, with a reported Ki of 0.45-0.9 nM.[1][3]

Comparative Data

The following tables summarize the quantitative data comparing the in vitro and in vivo effects of C108297 with the full GR agonist dexamethasone (B1670325) and the GR antagonist mifepristone (B1683876) (RU486).

Table 1: In Vitro Glucocorticoid Receptor Binding Affinity

Compound	Receptor	Binding Affinity (Ki)
C108297	Glucocorticoid Receptor (GR)	0.45 - 0.9 nM[1][3]
Dexamethasone	Glucocorticoid Receptor (GR)	~1.5 nM
Mifepristone (RU486)	Glucocorticoid Receptor (GR)	~0.6 nM
Progesterone Receptor (PR)	~0.2 nM

Table 2: In Vitro Gene Expression Modulation in LAPC4 Cells

Treatment	Target Gene	Fold Change in Expression
Dexamethasone	SGK1	1.7-fold increase[3]
Dexamethasone + C108297	SGK1	Complete block of Dexamethasone-mediated increase[3]
Dexamethasone	KLK3	2.5-fold increase[3]
Dexamethasone + C108297	KLK3	48% antagonism of Dexamethasone-mediated increase[3]

Table 3: In Vivo Effects on HPA Axis and Behavior in Rodent Models

Compound	Model	Dosage	Effect on Corticosterone (B1669441) Levels	Behavioral Outcome (Forced Swim Test)
C108297	Male Rats	30 mg/kg & 60 mg/kg	Potently suppressed peak corticosterone responses[3][4]	60 mg/kg dose significantly decreased immobility[3][4]
Mifepristone (RU486)	Male Rats	10 mg/kg	Induced protracted secretion[4]	Modestly decreased immobility[4]

Table 4: In Vivo Effects on Hippocampal Pathology

Treatment	Model	Effect on Hilar Ectopic Granule Cell Density
C108297	Pilocarpine-induced status epilepticus in mice	Significantly reduced density[5][6]

Experimental Protocols

In Vitro Glucocorticoid Receptor Binding Assay (Competitive Binding)

Objective: To determine the binding affinity of C108297 to the glucocorticoid receptor.

Methodology: [1][3]

• Reagents and Materials:

  • Purified recombinant human GR

  • Radiolabeled glucocorticoid (e.g., [³H]-dexamethasone)

  • C108297

  • Assay buffer (e.g., 20 mM HEPES, 1 mM EDTA, 10% glycerol, 20 mM sodium molybdate, pH 7.6)

  • Glass fiber filters

  • Scintillation fluid

• Procedure:

  • Incubate a fixed concentration of purified recombinant human GR with a fixed concentration of [³H]-dexamethasone.

  • Add increasing concentrations of C108297 to compete with the radioligand for binding to the GR.

  • Incubate the mixture to allow binding to reach equilibrium.

  • Separate the bound from the unbound radioligand by rapid filtration through glass fiber filters.

  • Wash the filters to remove non-specifically bound radioligand.

  • Measure the radioactivity of the bound [³H]-dexamethasone on the filters using liquid scintillation counting.

• Data Analysis:

  • Calculate the percentage of specific binding of [³H]-dexamethasone at each concentration of C108297.

  • Determine the concentration of C108297 that inhibits 50% of the specific binding of the radioligand (IC50) by non-linear regression analysis.

  • Calculate the equilibrium dissociation constant (Ki) for C108297 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant for the GR.

In Vivo Assessment of HPA Axis Response to Stress in Mice

Objective: To evaluate the effect of C108297 on the hypothalamic-pituitary-adrenal (HPA) axis response to an acute stressor.

Methodology: [1][5]

• Animals: Adult male mice (e.g., C57BL/6).

• Housing: House animals under standard conditions with a 12-hour light/dark cycle and ad libitum access to food and water. Acclimate animals to the facility for at least one week before the experiment.

• Drug Preparation:

  • Dissolve C108297 in a suitable vehicle. A common vehicle is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] Another option is polyethylene (B3416737) glycol.[5]

• Procedure:

  • Administer C108297 or vehicle to the mice via subcutaneous or intraperitoneal injection. Doses ranging from 15 to 80 mg/kg have been used in studies.[1][5]

  • After a designated pretreatment time, expose the mice to an acute stressor (e.g., restraint stress for 30 minutes).

  • Collect blood samples at various time points (e.g., 0, 30, 60, and 120 minutes) following the onset of the stressor.

  • Process the blood samples to obtain plasma or serum.

• Data Analysis:

  • Measure corticosterone concentrations in the plasma or serum samples using a commercially available ELISA or RIA kit.

  • Analyze the data using appropriate statistical methods (e.g., two-way ANOVA) to compare the corticosterone levels between the C108297-treated and vehicle-treated groups at different time points.

Visualizations

Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The selective glucocorticoid receptor antagonist CORT 108297 decreases neuroendocrine stress responses and immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Mechanism of C108297: An In Vitro Validation and Comparative Analysis

For Immediate Release

Menlo Park, CA – December 17, 2025 – A comprehensive in vitro analysis of C108297, a selective glucocorticoid receptor (GR) modulator, reveals a distinct mechanism of action that differentiates it from both full agonists like dexamethasone (B1670325) and antagonists such as mifepristone (B1683876). This guide provides a detailed comparison of C108297's performance against these alternatives, supported by experimental data, to inform researchers and drug development professionals.

C108297, also known as CORT-108297, demonstrates high-affinity binding to the glucocorticoid receptor, a key regulator of inflammatory and metabolic pathways.[1] Its selective modulatory activity, however, allows for a nuanced control of GR-mediated signaling, potentially separating the therapeutic anti-inflammatory effects from the adverse metabolic side effects often associated with glucocorticoid therapy.

Comparative Analysis of Glucocorticoid Receptor Ligands

The in vitro profile of C108297 highlights its unique position as a selective GR modulator. Unlike the full agonist dexamethasone, which broadly activates GR-mediated gene transcription, and the antagonist mifepristone (RU486), which generally blocks GR activity, C108297 exhibits a mixed agonist/antagonist profile that is dependent on the cellular context and the specific target gene.

Ligand	Mechanism of Action	Key In Vitro Effects
C108297	Selective Glucocorticoid Receptor Modulator (SGRM)	- High binding affinity for GR (Ki ≈ 0.45-0.9 nM).[1][2] - Exhibits both agonist and antagonist activity.[2] - Agonist: Suppresses hypothalamic corticotropin-releasing hormone (CRH) expression.[2] - Antagonist: Blocks dexamethasone-induced SGK1 expression.[1] - Interacts with a unique profile of nuclear receptor coregulators compared to full agonists and antagonists.[2]
Dexamethasone	Full Glucocorticoid Receptor Agonist	- Potent activator of GR-mediated gene transcription. - Induces strong interactions between GR and coactivator proteins.[3] - Can lead to transrepression of pro-inflammatory pathways like NF-κB and AP-1.[4]
Mifepristone (RU486)	Glucocorticoid Receptor Antagonist	- Blocks the binding of endogenous glucocorticoids to GR. - Also a potent progesterone (B1679170) receptor antagonist.[5] - Induces interactions with corepressor motifs.[3]

In Vitro Validation: Key Experimental Data

The mechanism of C108297 has been validated through a series of key in vitro experiments. These assays quantify its binding affinity, functional activity, and selective modulation of GR signaling pathways.

Glucocorticoid Receptor Binding Affinity

A competitive binding assay is utilized to determine the affinity of C108297 for the glucocorticoid receptor. This assay measures the ability of the compound to displace a radiolabeled ligand from the receptor.

Compound	Binding Affinity (Ki) for GR	Selectivity
C108297	0.45 - 0.9 nM[1][2]	High selectivity for GR over other steroid receptors (e.g., progesterone, androgen, mineralocorticoid receptors).[2]
Dexamethasone	~10 nM (IC50)	Primarily targets GR.
Mifepristone (RU486)	Higher affinity than C108297[5]	Also a potent progesterone receptor antagonist.[5]

Functional Reporter Gene Assay

A GR-responsive reporter gene assay is employed to assess the functional consequences of C108297 binding. This assay measures the extent to which the compound can activate or inhibit the transcription of a reporter gene under the control of a GR-responsive promoter.

Condition	C108297 Activity	Dexamethasone Activity	Mifepristone Activity
Basal (no agonist)	Partial agonist activity in some contexts	-	Antagonist (blocks basal activity)
With Dexamethasone	Antagonizes dexamethasone-induced reporter activity	Full agonist (strong reporter activation)	Potent antagonist (blocks dexamethasone effect)

Signaling Pathway Modulation

C108297's selective action is believed to stem from its ability to induce a unique conformational change in the glucocorticoid receptor. This, in turn, leads to the recruitment of a specific subset of coactivator and corepressor proteins, resulting in gene- and tissue-specific effects.

Caption: Glucocorticoid Receptor Signaling Pathway.

Experimental Protocols

Detailed methodologies for the key in vitro validation experiments are provided below.

Glucocorticoid Receptor Competitive Binding Assay

Objective: To determine the binding affinity (Ki) of C108297 for the glucocorticoid receptor.

Methodology:

• Reagents: Purified human GR, [3H]-dexamethasone (radioligand), unlabeled C108297, dexamethasone, and mifepristone, assay buffer.

• Procedure: a. A constant concentration of purified GR and [3H]-dexamethasone are incubated in the assay buffer. b. Increasing concentrations of unlabeled competitor compounds (C108297, dexamethasone, or mifepristone) are added to the mixture. c. The reaction is incubated to reach equilibrium. d. Bound and free radioligand are separated using a filter-binding apparatus. e. The amount of bound radioactivity is quantified using a scintillation counter.

• Data Analysis: The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Caption: Competitive Binding Assay Workflow.

GR-Mediated Reporter Gene Assay

Objective: To assess the functional agonist or antagonist activity of C108297 on GR-mediated gene transcription.

Methodology:

• Cell Culture: A suitable cell line (e.g., HeLa or HEK293) is transiently or stably transfected with two plasmids:

  • An expression vector for the human glucocorticoid receptor.

  • A reporter plasmid containing a luciferase gene driven by a promoter with multiple glucocorticoid response elements (GREs).

• Treatment: Transfected cells are treated with:

  • Vehicle control.

  • Increasing concentrations of C108297 alone (to test for agonist activity).

  • A fixed concentration of dexamethasone alone (positive control for agonism).

  • Increasing concentrations of C108297 in the presence of a fixed concentration of dexamethasone (to test for antagonist activity).

• Lysis and Luciferase Assay: After an appropriate incubation period, cells are lysed, and the luciferase activity in the cell lysates is measured using a luminometer.

• Data Analysis: Luciferase activity is normalized to a co-transfected control plasmid (e.g., Renilla luciferase) or total protein concentration. Dose-response curves are generated to determine EC50 (for agonists) or IC50 (for antagonists) values.

Caption: Reporter Gene Assay Workflow.

Conclusion

The in vitro validation of C108297 confirms its mechanism of action as a selective glucocorticoid receptor modulator with a distinct profile compared to traditional GR ligands. Its ability to differentially regulate GR activity presents a promising therapeutic strategy for inflammatory and other GR-mediated diseases, potentially offering an improved safety profile over conventional glucocorticoids. Further research into the specific coregulator interactions and downstream signaling pathways affected by C108297 will be crucial in fully elucidating its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. Glucocorticoids Antagonize Ap-1 by Inhibiting the Activation/Phosphorylation of Jnk without Affecting Its Subcellular Distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Selective Glucocorticoid Receptor Antagonist CORT 108297 Decreases Neuroendocrine Stress Responses and Immobility in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of C108297 and Corticosterone on Neurogenesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the effects of the selective glucocorticoid receptor modulator C108297 and the glucocorticoid hormone corticosterone (B1669441) on adult neurogenesis. The following sections present quantitative data from preclinical studies, detailed experimental protocols for key assays, and visualizations of the underlying signaling pathways to offer a comprehensive overview for research and drug development purposes.

Data Presentation: C108297 vs. Corticosterone on Neurogenesis Markers

The following tables summarize the quantitative effects of C108297 and corticosterone on key markers of neurogenesis, including cell proliferation and the population of immature neurons in the hippocampal dentate gyrus of rodents.

Compound	Dosage	Duration	Effect on Cell Proliferation (BrdU+ or Ki67+ cells)	Effect on Immature Neurons (DCX+ cells)	Animal Model	Source
Corticosterone	10 mg/kg/day	21 days	No significant reduction	No significant reduction	Rat	[1][2]
Corticosterone	40 mg/kg/day	21 days	Significant reduction	Significant reduction	Rat	[1][2]
Corticosterone	40 mg/kg/day	3 weeks	Suppressed BrdU+ cells	Significantly fewer DCX+ cells	Rat	[3]
C108297	20 mg/kg	4 days	Increased BrdU+ cells	-	Rat	[3]
Corticosterone + C108297	CORT: 40 mg/kg/day; C108297: 20 mg/kg	3 weeks (CORT), 4 days (C108297)	Significantly higher BrdU+ cells compared to CORT alone	Prevented the reduction in DCX+ cells	Rat	[3]
Corticosterone	5 days	Reduced DCX+ neuroblasts	-	Mouse	[4]
C108297	-	4 days	Restored the number of DCX+ cells in Wobbler mice	-	Mouse	[4]
Corticosterone + C108297	-	5 days (CORT), concurrent treatment	Antagonized the reduction in DCX+ neuroblasts	-	Mouse	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparative data are outlined below.

BrdU Labeling for Cell Proliferation

• Objective: To label and quantify newly proliferated cells in the dentate gyrus.

• Methodology:

  • BrdU Administration: Rodents are administered 5-bromo-2'-deoxyuridine (B1667946) (BrdU), a synthetic analog of thymidine, via intraperitoneal (i.p.) injection. BrdU is incorporated into the DNA of dividing cells during the S-phase of the cell cycle.

  • Tissue Preparation: After a designated survival period, animals are euthanized, and their brains are perfused and fixed, typically with 4% paraformaldehyde. Brains are then sectioned using a cryostat or vibratome.

  • Immunohistochemistry:

    • DNA Denaturation: To expose the incorporated BrdU, DNA is denatured using hydrochloric acid (HCl) or heat-mediated antigen retrieval.

    • Blocking: Sections are incubated in a blocking solution (e.g., containing normal goat serum and Triton X-100) to prevent non-specific antibody binding.

    • Primary Antibody Incubation: Sections are incubated with a primary antibody specific to BrdU.

    • Secondary Antibody Incubation: A fluorescently labeled secondary antibody that binds to the primary antibody is applied.

  • Imaging and Quantification: Sections are imaged using a fluorescence microscope, and the number of BrdU-positive cells in the subgranular zone (SGZ) of the dentate gyrus is counted.

Immunofluorescence Staining for Neuronal Markers (Ki67 and Doublecortin)

• Objective: To identify and quantify endogenous markers of cell proliferation (Ki67) and immature neurons (Doublecortin - DCX).

• Methodology:

  • Tissue Preparation: Similar to the BrdU protocol, brains are fixed and sectioned.

  • Antigen Retrieval: For some antibodies, an antigen retrieval step (e.g., heating in citrate (B86180) buffer) may be necessary to unmask the epitope.

  • Blocking: Sections are treated with a blocking solution.

  • Primary Antibody Incubation: Sections are incubated with primary antibodies against Ki67 (a protein expressed during all active phases of the cell cycle) or Doublecortin (a microtubule-associated protein expressed in migrating and differentiating neurons).

  • Secondary Antibody Incubation: Appropriate fluorescently labeled secondary antibodies are used for detection.

  • Imaging and Quantification: Confocal or fluorescence microscopy is used to visualize and quantify the number of Ki67-positive and DCX-positive cells in the dentate gyrus.

Cell Viability and Morphological Analysis (Golgi Staining)

• Objective: To assess neuronal morphology, including dendritic complexity and spine density.

• Methodology:

  • Tissue Preparation: Fresh brain tissue is immersed in a Golgi-Cox solution for an extended period, allowing for the impregnation of a random subset of neurons with mercury salts.

  • Sectioning: Thick sections (e.g., 100-200 µm) are cut using a vibratome.

  • Staining Development: The impregnation is developed in a series of solutions, resulting in a dark precipitate that fills the entire neuron, including its dendrites and spines.

  • Imaging and Analysis: Neurons are imaged under a bright-field microscope. Dendritic branching and spine density can be quantified using specialized software.

Signaling Pathways and Mechanisms of Action

The differential effects of corticosterone and C108297 on neurogenesis are rooted in their interaction with the glucocorticoid receptor (GR) and the subsequent modulation of downstream signaling pathways.

Corticosterone's Inhibitory Pathway

High levels of corticosterone bind to the GR, which then translocates to the nucleus and acts as a transcription factor. This can lead to the suppression of neurogenesis through the modulation of several key signaling pathways[5][6]:

• Inhibition of Wnt Signaling: GR activation can increase the expression of Dickkopf-1 (DKK1), an inhibitor of the Wnt signaling pathway, which is crucial for neural stem cell proliferation and differentiation.

• Suppression of Hedgehog Signaling: Corticosterone can inhibit the Hedgehog signaling pathway, which plays a role in the survival and differentiation of neuronal progenitors.

• Modulation of PI3K/Akt and BDNF Pathways: Chronic corticosterone exposure can decrease the expression of Brain-Derived Neurotrophic Factor (BDNF), a key neurotrophin that promotes neuronal survival and growth, often acting through the PI3K/Akt signaling cascade[7].

Caption: Corticosterone's inhibitory effect on neurogenesis via GR activation.

C108297's Antagonistic Mechanism

C108297 is a selective glucocorticoid receptor modulator that acts as a GR antagonist in the context of hippocampal neurogenesis[3][4][6]. By binding to the GR, C108297 prevents corticosterone from activating the receptor and initiating the downstream signaling cascades that inhibit neurogenesis. This blockade effectively rescues or prevents the detrimental effects of high corticosterone levels on neural stem cell proliferation and differentiation.

Caption: C108297 antagonizes the GR, blocking corticosterone's effects.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for a comparative study of C108297 and corticosterone on neurogenesis in a rodent model.

Caption: A typical experimental workflow for studying neurogenesis.

References

• 1. Chronic high corticosterone reduces neurogenesis in the dentate gyrus of adult male and female rats - UBC Library Open Collections [open.library.ubc.ca]
• 2. Differential effects of corticosterone and dexamethasone on hippocampal neurogenesis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 6. Impact of glucocorticoid on neurogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucocorticoid-related molecular signaling pathways regulating hippocampal neurogenesis. [iris.unibs.it]

C108297: A Comparative Analysis of Specificity Against Nuclear Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed evaluation of the binding specificity of C108297, a selective glucocorticoid receptor (GR) modulator, against other key nuclear receptors. The data presented herein is intended to offer an objective comparison, supported by established experimental protocols, to aid in the assessment of C108297 for research and drug development purposes.

C108297, also known as CORT108297, is a non-steroidal modulator of the glucocorticoid receptor, demonstrating a high binding affinity for GR with a Ki value in the low nanomolar range.[1] Its selectivity is a critical attribute, as off-target binding to other nuclear receptors can lead to undesirable side effects. This guide focuses on its binding profile against the progesterone (B1679170) receptor (PR), mineralocorticoid receptor (MR), and androgen receptor (AR).

Binding Affinity and Specificity

The specificity of C108297 has been quantified through competitive binding assays, which measure the concentration of the compound required to displace a radiolabeled ligand from its receptor. The equilibrium dissociation constant (Ki) is a measure of binding affinity, with lower values indicating a stronger interaction.

Table 1: Comparative Binding Affinity (Ki) of C108297 for Nuclear Receptors

Nuclear Receptor	C108297 Ki	Reference Ligand
Glucocorticoid Receptor (GR)	0.9 nM[2]	Dexamethasone
Progesterone Receptor (PR)	>10,000 nM[2]	Progesterone
Mineralocorticoid Receptor (MR)	>10,000 nM[2]	Aldosterone
Androgen Receptor (AR)	>10,000 nM[2]	Testosterone

The data clearly indicates that C108297 possesses a high and selective affinity for the glucocorticoid receptor, with negligible binding to the progesterone, mineralocorticoid, and androgen receptors at concentrations up to 10,000 nM.[2]

Experimental Methodologies

The determination of C108297's binding specificity relies on robust and validated in vitro assays. The following protocols provide a detailed methodology for conducting such comparative assessments.

Radioligand Competition Binding Assay

This assay directly measures the ability of a test compound to compete with a high-affinity radiolabeled ligand for binding to a specific nuclear receptor.

Objective: To determine the binding affinity (Ki) of C108297 for GR, PR, MR, and AR.

Materials:

• Purified recombinant human nuclear receptors (GR, PR, MR, AR)

• Radiolabeled ligands: [³H]-dexamethasone (for GR), [³H]-progesterone (for PR), [³H]-aldosterone (for MR), [³H]-testosterone (for AR)

• Unlabeled C108297

• Assay Buffer (e.g., Tris-HCl buffer with protease inhibitors)

• Scintillation fluid

• 96-well filter plates

• Scintillation counter

Protocol:

• Preparation of Reagents:

  • Prepare a series of dilutions of unlabeled C108297 in assay buffer.

  • Prepare a solution of the specific radiolabeled ligand at a concentration close to its Kd value.

  • Prepare a solution of the purified nuclear receptor in assay buffer.

• Assay Setup:

  • In a 96-well plate, add the assay buffer, the radiolabeled ligand, and the diluted C108297 or vehicle control.

  • Initiate the binding reaction by adding the purified nuclear receptor to each well.

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 4°C) for a sufficient period to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Transfer the incubation mixture to a filter plate and apply a vacuum to separate the receptor-bound radioligand from the unbound radioligand.

  • Wash the filters with ice-cold assay buffer to remove any remaining unbound ligand.

• Quantification:

  • Dry the filter plate and add scintillation fluid to each well.

  • Measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the concentration of C108297.

  • Determine the IC50 value (the concentration of C108297 that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Figure 1. Workflow for Radioligand Competition Binding Assay.

In Vitro Nuclear Receptor Transactivation Assay

This cell-based assay measures the functional activity of a compound as an agonist or antagonist of a nuclear receptor.

Objective: To assess whether C108297 can activate or inhibit the transcriptional activity of GR, PR, MR, and AR.

Materials:

• Mammalian cell line (e.g., HEK293 or HeLa)

• Expression plasmids for the full-length nuclear receptors (GR, PR, MR, AR)

• Reporter plasmid containing a luciferase gene under the control of a hormone response element specific to the nuclear receptor.

• Transfection reagent

• Cell culture medium

• C108297 and reference agonists/antagonists

• Luciferase assay reagent

• Luminometer

Protocol:

• Cell Culture and Transfection:

  • Culture the cells in appropriate medium.

  • Co-transfect the cells with the nuclear receptor expression plasmid and the corresponding reporter plasmid using a suitable transfection reagent.

• Compound Treatment:

  • After transfection, treat the cells with various concentrations of C108297, a known agonist (positive control), a known antagonist (for antagonist mode), or vehicle (negative control).

• Incubation:

  • Incubate the cells for 24-48 hours to allow for receptor activation and reporter gene expression.

• Luciferase Assay:

  • Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency.

  • Plot the normalized luciferase activity against the concentration of the compound to determine the EC50 (for agonists) or IC50 (for antagonists).

Figure 2. C108297 Signaling Pathway via the Glucocorticoid Receptor.

Conclusion

The available data strongly supports the classification of C108297 as a highly selective glucocorticoid receptor modulator. Its minimal affinity for other tested nuclear receptors, including the progesterone, mineralocorticoid, and androgen receptors, underscores its potential for targeted therapeutic applications with a reduced risk of off-target effects. The experimental protocols outlined in this guide provide a framework for the independent verification and further characterization of C108297's specificity profile.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for C108297

The following provides essential safety and logistical information for the proper disposal of C108297, a selective glucocorticoid receptor modulator. This guidance is intended for researchers, scientists, and drug development professionals to ensure safe handling and disposal in a laboratory setting.

Chemical and Physical Properties

A summary of the key properties of C108297 is presented below for easy reference.

Property	Value
Chemical Name	(4aR)-4a-(ethoxymethyl)-1-(4- fluorophenyl)-6-[4-. (trifluoromethyl)phenyl]sulfonyl. -4,5,7,8- tetrahydropyrazolo[5,4- g]isoquinoline
Molecular Formula	C₂₆H₂₅F₄N₃O₃S
Molecular Weight	535.56 g/mol [1]
CAS Number	1018679-79-2[1][2][3][4]
Appearance	White to off-white solid[1]
Purity	≥98%[1]
Binding Affinity (Ki)	0.45-0.9 nM for the glucocorticoid receptor (GR)[1][4][5]

Disposal and Handling Guidelines

Proper disposal of C108297 is critical to prevent environmental contamination and ensure laboratory safety. The primary recommended method of disposal is through a licensed chemical destruction facility.

Disposal Procedure:

• Primary Disposal Method: C108297 should be disposed of in a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

• Prohibited Disposal Methods: Do not contaminate water, foodstuffs, feed, or seed with C108297 during storage or disposal.[1] It is crucial to prevent discharge into sewer systems.[1]

Handling and Storage:

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemical-impermeable gloves that meet EU Directive 89/686/EEC and EN 374 standards. Always inspect gloves before use.[1]

  • Eye Protection: Use safety glasses with side shields or goggles.[1]

  • Body Protection: A lab coat is recommended. For larger spills or handling bulk quantities, fire/flame resistant and impervious clothing should be worn.[1]

  • Respiratory Protection: Handle in a well-ventilated area. If exposure limits are exceeded, use a full-face respirator.[1]

• General Handling: Avoid contact with skin, eyes, and clothing. Prevent the formation of dust and aerosols. Use non-sparking tools and take precautions against electrostatic discharge.[1]

• Storage Conditions:

  • Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[3]

  • In Solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][5] Avoid repeated freeze-thaw cycles.[1]

First Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing has stopped, provide artificial respiration.[1]

• In Case of Skin Contact: Wash the affected area with soap and plenty of water.[1]

• In Case of Eye Contact: Flush eyes with water as a precaution.[1]

• If Swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious person.[1]

Experimental Protocols

Detailed methodologies for key experiments involving C108297 are provided below.

In Vitro Glucocorticoid Receptor Binding Assay:

• Objective: To determine the binding affinity of C108297 to the glucocorticoid receptor.[1]

• Methodology:

  • A competitive binding assay is performed using a radiolabeled glucocorticoid, such as [³H]-dexamethasone.[1]

  • Purified recombinant human GR is incubated with increasing concentrations of C108297 and a fixed concentration of [³H]-dexamethasone.[1]

  • Following incubation, the bound and unbound radioligand are separated via filtration through a glass fiber filter.[1]

  • The radioactivity of the bound ligand is measured using liquid scintillation counting.[1]

  • The IC₅₀ value (the concentration of C108297 that inhibits 50% of the specific binding of [³H]-dexamethasone) is calculated.[1]

  • The equilibrium dissociation constant (Kᵢ) is determined using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.[1]

In Vivo Model of Stress:

• Objective: To assess the effect of C108297 on the hypothalamic-pituitary-adrenal (HPA) axis response to stress.[1]

• Methodology:

  • Animals: Adult male mice (e.g., C57BL/6) are used. They are housed under standard conditions with a 12-hour light/dark cycle and have ad libitum access to food and water.[1]

  • Drug Preparation: C108297 is prepared for injection. A common vehicle is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, which results in a clear solution at a concentration of ≥ 2.5 mg/mL.[1] Another vehicle option is 10% DMSO and 90% corn oil.[1]

  • Drug Administration: C108297 or the vehicle is administered via subcutaneous (s.c.) or intraperitoneal (i.p.) injection.[1]

Disposal Workflow

The following diagram illustrates the proper disposal procedure for C108297.

References

• 1. benchchem.com [benchchem.com]
• 2. Cort108297 | 1018679-79-2 | MOLNOVA [molnova.com]
• 3. abmole.com [abmole.com]
• 4. Cort108297 | Glucocorticoid Receptor | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]

Essential Safety and Logistical Information for Handling C108297

FOR RESEARCH USE ONLY. NOT FOR MEDICINAL, HOUSEHOLD, OR OTHER USE. [1]

This document provides essential guidance for the safe handling, storage, and disposal of C108297, a selective glucocorticoid receptor (GR) modulator. Researchers, scientists, and drug development professionals should review this information thoroughly before working with this compound.

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment is mandatory when handling C108297:

PPE Category	Specifications
Hand Protection	Chemical-impermeable gloves compliant with EU Directive 89/686/EEC and standard EN 374. Inspect gloves before each use.
Eye Protection	Safety glasses with side-shields or goggles.
Body Protection	A laboratory coat is required. For handling larger quantities or in the event of a spill, fire/flame resistant and impervious clothing should be worn.
Respiratory Protection	Work in a well-ventilated area. If exposure limits may be exceeded or if irritation occurs, a suitable respirator must be used.

Table 1: Recommended Personal Protective Equipment for Handling C108297.[1]

Operational Plans

Handling and Storage

C108297 is a white to off-white solid with a molecular weight of 535.56 g/mol .[1] Adherence to proper handling and storage protocols is critical to maintain the integrity of the compound and ensure a safe laboratory environment.

Key Handling Procedures:

• Avoid the formation of dust and aerosols.[1]

• Wash hands thoroughly after handling.

• Use in a well-ventilated area.

Storage Conditions: Proper storage is essential to maintain the stability of C108297.

Storage Condition	Duration
Powder	-20°C for 3 years; 4°C for 2 years
In solvent	-80°C for 6 months; -20°C for 1 month

Table 2: Recommended Storage Conditions for C108297.

Experimental Protocols

Below are summarized methodologies for common experiments involving C108297.

In Vivo Drug Administration:

• Objective: To assess the effect of C108297 in a biological system.

• Methodology:

  • Animal Model: Utilize adult male mice (e.g., C57BL/6) housed in standard conditions.

  • Drug Preparation: Prepare C108297 for subcutaneous (s.c.) or intraperitoneal (i.p.) injection. A common vehicle is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. Another option is 10% DMSO and 90% corn oil.[1]

  • Administration: Administer the prepared C108297 solution to the animals as per the experimental design.[1]

Workflow for In Vivo Drug Administration of C108297

A diagram illustrating the workflow for preparing and administering C108297 in an in vivo study.

Disposal Plan

As C108297 is a chemical compound intended for research use, it must be disposed of as chemical waste in accordance with all applicable federal, state, and local regulations. Do not dispose of C108297 down the drain or in the regular trash.

Disposal Workflow:

A flowchart outlining the proper disposal procedure for C108297 waste.

General Disposal Guidelines:

• Segregation: Keep C108297 waste separate from other laboratory waste streams.

• Labeling: Clearly label the waste container with the chemical name ("C108297") and any associated hazard warnings.

• Containment: Use a leak-proof and sealable container for all C108297 waste.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on chemical waste pickup and disposal procedures.

By adhering to these safety and logistical guidelines, researchers can minimize risks and ensure the proper handling and disposal of C108297 in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]